Axinelline A

Core Science & Biosynthesis

Axinelline A: A Technical Guide to its Natural Origin and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axinelline A is a naturally occurring compound that has garnered significant interest within the scientific community due to its notable inhibitory activity against cyclooxygenase-2 (COX-2). This enzyme is a key mediator of inflammation and pain, making Axinelline A a promising candidate for the development of novel anti-inflammatory therapeutics. This technical guide provides an in-depth overview of the natural origin of Axinelline A, its proposed biosynthetic pathway, and detailed experimental methodologies for its study.

Natural Origin

Axinelline A was first isolated from the marine actinomycete, Streptomyces axinellae strain SCSIO02208.[1] This bacterium was itself isolated from the Mediterranean sponge Axinella polypoides. The discovery of Axinelline A highlights the vast potential of marine microorganisms as a source of novel bioactive secondary metabolites with therapeutic potential.

Biological Activity and Quantitative Data

Axinelline A exhibits inhibitory activity against both COX-1 and COX-2 enzymes, with a preference for COX-2. The inhibitory potency is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit 50% of the enzyme's activity.

Compound	Target Enzyme	IC50 (μM)
Axinelline A	COX-1	8.89
Axinelline A	COX-2	2.8[1]

Proposed Biosynthesis Pathway

The biosynthesis of Axinelline A is proposed to proceed via a nonribosomal peptide synthetase (NRPS) pathway, analogous to the biosynthesis of the siderophore enterobactin. This pathway involves the activation and condensation of two primary precursors: L-serine and 2,3-dihydroxybenzoic acid (2,3-DHBA).

The proposed biosynthetic pathway can be visualized as follows:

Caption: Proposed biosynthetic pathway of Axinelline A via a nonribosomal peptide synthetase (NRPS) system.

Experimental Protocols

General Protocol for Isolation and Purification of Axinelline A from Streptomyces axinellae

The following is a generalized protocol for the isolation and purification of secondary metabolites from Streptomyces fermentation, based on common practices in natural product chemistry. The specific details for Axinelline A would be found in the primary literature.

4.1.1. Fermentation

• Prepare a seed culture of Streptomyces axinellae SCSIO02208 in a suitable liquid medium (e.g., ISP2 broth).

• Incubate the seed culture at 28-30°C with shaking (e.g., 180-220 rpm) for 2-3 days.

• Inoculate a large-scale production culture with the seed culture. The production medium should be optimized for secondary metabolite production.

• Incubate the production culture for 7-14 days under the same conditions as the seed culture.

4.1.2. Extraction

• Separate the mycelium from the fermentation broth by centrifugation or filtration.

• Extract the supernatant with an equal volume of an organic solvent such as ethyl acetate (B1210297) three times.

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Extract the mycelium with a polar organic solvent like methanol (B129727) or acetone, followed by evaporation to yield a mycelial crude extract.

4.1.3. Purification

• Subject the crude extract to column chromatography on silica (B1680970) gel, eluting with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol).

• Monitor the fractions by thin-layer chromatography (TLC) and combine fractions containing the compound of interest.

• Further purify the combined fractions using preparative high-performance liquid chromatography (HPLC) on a C18 column with a suitable mobile phase (e.g., a gradient of methanol and water).

• Collect the peak corresponding to Axinelline A and evaporate the solvent to yield the pure compound.

Structure Elucidation

The structure of the purified Axinelline A is determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): 1H, 13C, COSY, HSQC, and HMBC NMR experiments are performed to determine the chemical structure and stereochemistry of the molecule.

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the exact molecular weight and elemental composition.

COX-2 Inhibition Assay (Enzyme-Based)

This protocol is a representative example of an in vitro assay to determine the COX-2 inhibitory activity of a compound.

4.3.1. Materials

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• A colorimetric or fluorometric probe (e.g., ADHP)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Test compound (Axinelline A) dissolved in DMSO

• Positive control (e.g., Celecoxib)

• 96-well microplate

• Plate reader

4.3.2. Procedure

• Prepare a reaction mixture containing the assay buffer, COX-2 enzyme, and the probe in each well of the 96-well plate.

• Add the test compound (Axinelline A) at various concentrations to the respective wells. Include wells for a negative control (DMSO vehicle) and a positive control.

• Pre-incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Immediately measure the change in absorbance or fluorescence over time using a plate reader.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the negative control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Logical Workflow for Axinelline A Research and Development

The following diagram illustrates a typical workflow for the discovery and initial development of a natural product like Axinelline A.

Caption: A logical workflow for the discovery and development of Axinelline A.

Conclusion

Axinelline A represents a valuable natural product with demonstrated potential as a COX-2 inhibitor. Understanding its natural origin and biosynthetic pathway is crucial for its sustainable production, either through fermentation optimization or synthetic biology approaches. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the therapeutic potential of Axinelline A and its analogs in the development of new anti-inflammatory agents.

References

• 1. tandfonline.com [tandfonline.com]

Unraveling the Molecular Architecture of Axinelline A: A Technical Guide

For Immediate Release

GUANGZHOU, China – Axinelline A, a novel catechol-type natural product, has been structurally elucidated, revealing a unique molecular framework with potential as a cyclooxygenase-2 (COX-2) inhibitor. Isolated from the marine coral-associated bacterium Streptomyces axinellae SCSIO02208, the determination of its complex structure was accomplished through a comprehensive analysis of spectroscopic data. This in-depth guide provides researchers, scientists, and drug development professionals with a detailed overview of the methodologies and data that were pivotal in defining the chemical structure of Axinelline A.

Executive Summary

The structural elucidation of Axinelline A was achieved through a multi-faceted approach employing high-resolution mass spectrometry and advanced nuclear magnetic resonance (NMR) spectroscopy. High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was instrumental in establishing the molecular formula. A suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments, including ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), were systematically applied to piece together the connectivity of the molecule. The final determination of its absolute configuration was accomplished through the analysis of its specific optical rotation.

Spectroscopic Data Analysis

The foundational data for the structure determination of Axinelline A are summarized below. These data were meticulously analyzed to construct the final molecular architecture.

Table 1: High-Resolution Mass Spectrometry and Optical Rotation Data for Axinelline A

Parameter	Value
Molecular Formula	C₁₂H₁₅NO₅
HR-ESI-MS [M+H]⁺	m/z 254.1023 (calculated for C₁₂H₁₆NO₅, 254.1028)
Optical Rotation	[α]²⁵_D_ +18.5 (c 0.08, MeOH)

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Axinelline A (in Methanol-d₄)

Position	δ_C_ (ppm)	δ_H_ (ppm, J in Hz)
1	120.1
2	146.3
3	151.8
4	116.1	6.95 (d, 8.0)
5	122.9	7.42 (dd, 8.0, 1.5)
6	115.8	7.51 (d, 1.5)
7	169.8
1'	171.2
2'	57.2	4.65 (t, 4.0)
3'	62.9	3.95 (dd, 11.5, 4.0), 3.88 (dd, 11.5, 4.0)
OCH₂CH₃	62.1	4.21 (q, 7.0)
OCH₂CH₃	14.5	1.28 (t, 7.0)

Experimental Protocols

Isolation and Purification of Axinelline A

The producing strain, Streptomyces axinellae SCSIO02208, was cultured in a suitable fermentation medium. The resulting culture broth was harvested and subjected to solvent extraction to yield a crude extract. This extract was then fractionated using a series of chromatographic techniques, including silica (B1680970) gel column chromatography and preparative high-performance liquid chromatography (HPLC), to afford pure Axinelline A.

Spectroscopic and Spectrometric Analysis

• NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR spectra were acquired on a Bruker Avance spectrometer. The sample was dissolved in methanol-d₄ (CD₃OD), and chemical shifts (δ) are reported in parts per million (ppm) relative to the residual solvent signals. Coupling constants (J) are reported in Hertz (Hz).

• Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray ionization (ESI) source on a time-of-flight (TOF) mass spectrometer.

• Optical Rotation: The specific rotation was measured on a polarimeter using a sodium lamp at 25 °C.

Structure Elucidation Workflow and Key Correlations

The elucidation process began with the determination of the molecular formula from the HR-ESI-MS data. The NMR data were then used to identify the key structural fragments and their connectivity.

Figure 1. Workflow for the structure elucidation of Axinelline A.

The core structure was pieced together using key 2D NMR correlations. The COSY spectrum revealed the proton-proton coupling networks within the serine and aromatic moieties. The HMBC spectrum was crucial for connecting these fragments, showing long-range correlations between protons and carbons.

Figure 2. Key 2D NMR correlations for Axinelline A.

Conclusion

The comprehensive application of modern spectroscopic techniques has enabled the unambiguous structural determination of Axinelline A. The elucidated structure, a conjugate of 2,3-dihydroxybenzoic acid and L-serine ethyl ester, provides a valuable new scaffold for the development of novel anti-inflammatory agents. This detailed guide serves as a technical resource for researchers in natural product chemistry and drug discovery, outlining the critical data and methodologies involved in bringing this novel molecular architecture to light.

Spectroscopic Blueprint of Axinelline A: A Technical Guide for Researchers

For Immediate Release

[City, State] – Axinelline A, a natural product isolated from the bacterium Streptomyces axinellae, has garnered significant interest within the scientific community for its potent and selective inhibition of the cyclooxygenase-2 (COX-2) enzyme, a key target in anti-inflammatory and cancer therapies. This technical guide provides an in-depth analysis of the spectroscopic data that were pivotal in the elucidation of its chemical structure. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the study and application of this promising molecule.

Structural Elucidation: A Spectroscopic Approach

The determination of the molecular architecture of Axinelline A was accomplished through a combination of high-resolution mass spectrometry (HR-ESI-MS) and an extensive suite of one- and two-dimensional nuclear magnetic resonance (NMR) experiments, including ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

Mass Spectrometry Data

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) established the molecular formula of Axinelline A as C₁₂H₁₅NO₆.

Ion	m/z [M+H]⁺	Calculated Mass	Molecular Formula
[M+H]⁺	270.0921	270.0927	C₁₂H₁₆NO₆

Nuclear Magnetic Resonance (NMR) Data

The ¹H and ¹³C NMR spectra were recorded in deuterated methanol (B129727) (CD₃OD) and referenced to the residual solvent signals. The comprehensive analysis of these spectra, including 2D correlation experiments, allowed for the unambiguous assignment of all proton and carbon signals within the molecule.

Position	δH (ppm)	Multiplicity	J (Hz)
4	7.28	d	7.8
5	6.81	t	7.8
6	6.95	d	7.8
2'	4.65	t	4.2
3'a	3.93	dd	11.4, 4.2
3'b	3.87	dd	11.4, 4.2
OCH₂CH₃	4.25	q	7.2
OCH₂CH₃	1.30	t	7.2

Position	δC (ppm)
1	116.6
2	149.9
3	146.4
4	123.4
5	119.9
6	120.4
C=O	170.2
1'	172.1
2'	57.5
3'	63.5
OCH₂CH₃	62.4
OCH₂CH₃	14.4

Experimental Protocols

The following protocols provide a general framework for the spectroscopic analysis of Axinelline A and related natural products.

NMR Spectroscopy

• Sample Preparation: A sample of purified Axinelline A (typically 1-5 mg) is dissolved in approximately 0.5 mL of deuterated methanol (CD₃OD). The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: NMR spectra are acquired on a Bruker Avance spectrometer operating at a proton frequency of 500 MHz or higher, equipped with a cryoprobe for enhanced sensitivity.

• Data Acquisition:

  • ¹H NMR: Standard pulse programs are used to acquire one-dimensional proton spectra.

  • ¹³C NMR: Proton-decoupled carbon spectra are obtained using a standard pulse sequence.

  • 2D NMR (COSY, HSQC, HMBC): Standard pulse sequences available in the spectrometer's software library are utilized for acquiring two-dimensional correlation spectra. Key parameters such as spectral widths, acquisition times, and relaxation delays are optimized for the specific sample.

• Data Processing: The acquired free induction decays (FIDs) are processed using appropriate software (e.g., TopSpin, Mnova). This involves Fourier transformation, phase correction, baseline correction, and referencing to the residual solvent peak (CD₃OD: δH = 3.31 ppm, δC = 49.0 ppm).

Mass Spectrometry

• Sample Preparation: A dilute solution of Axinelline A is prepared in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: High-resolution mass spectra are obtained using a time-of-flight (TOF) or Orbitrap mass spectrometer equipped with an electrospray ionization (ESI) source.

• Data Acquisition: The sample is introduced into the mass spectrometer via direct infusion or coupled with a liquid chromatography (LC) system. Data is acquired in positive ion mode to observe the [M+H]⁺ ion.

• Data Analysis: The resulting mass spectrum is analyzed to determine the accurate mass of the molecular ion, which is then used to calculate the elemental composition.

Logical Relationships and Signaling Pathways

The structural information derived from spectroscopic analysis is crucial for understanding the biological activity of Axinelline A.

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow employed for the spectroscopic analysis and structure elucidation of Axinelline A.

Caption: Experimental workflow for the analysis of Axinelline A.

COX-2 Signaling Pathway and Inhibition by Axinelline A

Axinelline A exerts its anti-inflammatory effects by inhibiting the COX-2 enzyme. The following diagram depicts a simplified representation of the COX-2 signaling pathway and the point of intervention by Axinelline A.

Caption: Inhibition of the COX-2 signaling pathway by Axinelline A.

This technical guide provides a foundational understanding of the spectroscopic characteristics of Axinelline A. The detailed data and protocols herein are intended to facilitate further research and development of this promising natural product.

Axinelline A: A Technical Guide to its Mechanism of Action as a Cyclooxygenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of Axinelline A, a naturally occurring compound with significant anti-inflammatory properties stemming from its inhibition of cyclooxygenase (COX) enzymes. This document details the quantitative inhibitory data, experimental methodologies, and the underlying signaling pathways involved, offering a comprehensive resource for researchers in pharmacology and drug discovery.

Core Mechanism of Action

Axinelline A, originally isolated from the bacterium Streptomyces axinellae, functions as an anti-inflammatory agent primarily through the inhibition of cyclooxygenase enzymes, COX-1 and COX-2.[1] These enzymes are critical mediators in the inflammatory cascade, responsible for the conversion of arachidonic acid into prostaglandins. By impeding the activity of COX enzymes, Axinelline A effectively curtails the production of these pro-inflammatory signaling molecules.

While exhibiting activity against both isoforms, Axinelline A demonstrates a preferential, though non-selective, inhibition of COX-2. Its overall inhibitory profile is comparable to the well-established non-steroidal anti-inflammatory drug (NSAID), diclofenac.[2][3]

Beyond direct enzyme inhibition, the anti-inflammatory effects of Axinelline A are mediated through the suppression of the NF-κB signaling pathway. In cellular models of inflammation, such as lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, Axinelline A has been shown to hinder the activation of NF-κB. This, in turn, leads to a downstream reduction in the expression of various pro-inflammatory genes, including those encoding for inducible nitric oxide synthase (iNOS), COX-2 itself, and cytokines such as TNF-α, IL-6, and IL-1β.[2][3]

Quantitative Inhibitory Data

The inhibitory potency of Axinelline A against COX-1 and COX-2 has been quantified through enzymatic assays, with the half-maximal inhibitory concentration (IC50) values serving as a key metric of its efficacy.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Axinelline A	8.89	2.22	4.00	[4][5]
Axinelline A	Not Specified	2.8	Not Specified	[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the molecular pathway of Axinelline A's anti-inflammatory action and a typical experimental workflow for its evaluation.

Mechanism of action of Axinelline A.

Experimental workflow for evaluating Axinelline A.

Experimental Protocols

Below are detailed methodologies for key experiments typically employed to characterize the COX-inhibitory and anti-inflammatory activity of Axinelline A.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol outlines a common method for determining the IC50 values of a test compound against COX-1 and COX-2.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Colorimetric or fluorometric probe

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Test compound (Axinelline A) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of enzymes, arachidonic acid, probe, and test compound in the reaction buffer.

• Reaction Setup: In a 96-well plate, add the reaction buffer, heme, and the respective COX enzyme (COX-1 or COX-2) to each well.

• Compound Addition: Add serial dilutions of Axinelline A to the appropriate wells. Include wells with a known COX inhibitor as a positive control and wells with solvent only as a negative control.

• Pre-incubation: Incubate the plate for a specified time (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Detection: Immediately measure the absorbance or fluorescence at regular intervals using a microplate reader to monitor the formation of prostaglandins.

• Data Analysis: Calculate the percentage of inhibition for each concentration of Axinelline A relative to the negative control. Determine the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Western Blot Analysis of NF-κB Signaling in LPS-Stimulated RAW264.7 Macrophages

This protocol details the investigation of Axinelline A's effect on the NF-κB signaling pathway.

Materials:

• RAW264.7 macrophage cell line

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS)

• Axinelline A

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-NF-κB p65, anti-NF-κB p65, anti-p-IκBα, anti-IκBα, anti-COX-2, anti-iNOS, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed RAW264.7 cells in culture plates and allow them to adhere. Pre-treat the cells with various concentrations of Axinelline A for a specified duration (e.g., 1-2 hours) before stimulating with LPS (e.g., 1 µg/mL) for an appropriate time (e.g., 30 minutes for phosphorylation events, longer for protein expression).

• Cell Lysis: Wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample on an SDS-PAGE gel.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the desired primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Signal Detection and Analysis: Capture the chemiluminescent signal using an imaging system. Quantify the band intensities and normalize them to a loading control (e.g., β-actin).

This comprehensive guide provides a detailed technical overview of Axinelline A's mechanism of action as a COX inhibitor, intended to support further research and development in the field of anti-inflammatory therapeutics.

References

• 1. LPS‐stimulated NF‐κB p65 dynamic response marks the initiation of TNF expression and transition to IL‐10 expression in RAW 264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abcam.com [abcam.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. assaygenie.com [assaygenie.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. interchim.fr [interchim.fr]

Investigating the Anti-inflammatory Properties of Axinelline A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Axinelline A, a natural product isolated from Streptomyces axinellae, has demonstrated significant anti-inflammatory properties. This technical guide provides an in-depth overview of the current understanding of Axinelline A's mechanism of action, supported by quantitative data, detailed experimental protocols, and visual representations of the relevant biological pathways and workflows. The primary mechanism of Axinelline A involves the inhibition of cyclooxygenase (COX) enzymes and the subsequent suppression of the NF-κB signaling pathway, leading to a reduction in the production of key pro-inflammatory mediators. This document serves as a comprehensive resource for researchers investigating novel anti-inflammatory therapeutic agents.

Mechanism of Action

Axinelline A exerts its anti-inflammatory effects primarily through a dual-action mechanism: direct inhibition of cyclooxygenase (COX) enzymes and suppression of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway.

Axinelline A has been identified as a potent inhibitor of both COX-1 and COX-2, with a stronger activity against COX-2.[1][2][3] Although it is more active against COX-2, its selectivity index is low, classifying it as a nonselective COX inhibitor.[1][2] The overall inhibitory activity is comparable to the well-known nonsteroidal anti-inflammatory drug (NSAID), diclofenac.[1][2] By inhibiting COX enzymes, Axinelline A blocks the conversion of arachidonic acid to prostaglandins, such as prostaglandin (B15479496) E2 (PGE2), which are key mediators of inflammation.

Furthermore, in lipopolysaccharide (LPS)-stimulated murine RAW264.7 macrophages, Axinelline A has been shown to suppress the NF-κB signaling pathway.[1][2] This suppression is critical as NF-κB is a pivotal transcription factor that governs the expression of numerous pro-inflammatory genes. The inhibition of the NF-κB pathway by Axinelline A leads to a dose-dependent reduction in the expression and production of several pro-inflammatory factors, including:

• Enzymes: Inducible nitric oxide synthase (iNOS) and COX-2[1][2]

• Cytokines: Tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β)[1][2]

• Mediators: Nitric oxide (NO) and reactive oxygen species (ROS)[1][2]

Notably, studies have indicated that Axinelline A's inhibitory action on pro-inflammatory mediators occurs via the NF-κB pathway and not the MAPK signaling pathway.[4]

Quantitative Data

The following tables summarize the known quantitative data regarding the inhibitory activity of Axinelline A.

Table 1: Cyclooxygenase (COX) Inhibitory Activity of Axinelline A

Target Enzyme	IC50 (μM)	Reference
COX-1	8.89	[3]
COX-2	2.22	[3]

Table 2: Effect of Axinelline A on Pro-inflammatory Mediators in LPS-stimulated RAW264.7 Macrophages

Pro-inflammatory Mediator	Effect	Concentration Range (μM)	Reference
Nitric Oxide (NO)	Dose-dependent inhibition	2-30	[3]
Prostaglandin E2 (PGE2)	Dose-dependent inhibition	2-30	[3]
Tumor Necrosis Factor-alpha (TNF-α)	Dose-dependent inhibition	2-30	[3]
Interleukin-6 (IL-6)	Dose-dependent inhibition	2-30	[3]
Interleukin-1β (IL-1β)	Dose-dependent inhibition	2-30	[3]
Inducible Nitric Oxide Synthase (iNOS)	Dose-dependent inhibition	Not specified	[1][2]
Cyclooxygenase-2 (COX-2)	Dose-dependent inhibition	Not specified	[1][2]

Note: Detailed dose-response curves with specific percentages of inhibition for each mediator are not currently available in the public literature.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the anti-inflammatory properties of Axinelline A. These protocols are synthesized from standard procedures for in vitro inflammation assays using RAW264.7 macrophages.

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW264.7.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: For experiments, cells are typically seeded in 96-well, 24-well, or 6-well plates at a density that allows for approximately 80% confluency at the time of treatment.

• Treatment Protocol:

  • Cells are pre-treated with varying concentrations of Axinelline A (e.g., 2-30 µM) or a vehicle control (e.g., DMSO) for 1-2 hours.

  • Inflammation is then induced by stimulating the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL).

  • The cells are incubated for a specified period (e.g., 24 hours) before the supernatant and cell lysates are collected for analysis.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: This colorimetric assay measures the accumulation of nitrite (B80452) (a stable metabolite of NO) in the cell culture supernatant.

• Procedure:

  • After the treatment period, collect 50-100 µL of cell culture supernatant from each well.

  • Add an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) to each supernatant sample.

  • Incubate the mixture at room temperature for 10-15 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration by comparing the absorbance to a sodium nitrite standard curve.

Pro-inflammatory Cytokine Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (TNF-α, IL-6, IL-1β) and PGE2 in the cell culture supernatant.

• Procedure:

  • Collect the cell culture supernatant after treatment.

  • Use commercially available ELISA kits for mouse TNF-α, IL-6, IL-1β, and PGE2.

  • Follow the manufacturer's instructions for the specific kit, which typically involves:

    • Coating a 96-well plate with a capture antibody.

    • Adding the supernatant samples and standards to the wells.

    • Incubating with a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

    • Adding a substrate that produces a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength.

  • Calculate the cytokine/PGE2 concentration based on the standard curve.

Western Blot Analysis for NF-κB Pathway Proteins

• Principle: Western blotting is used to detect and quantify the levels of total and phosphorylated proteins in the NF-κB signaling pathway (e.g., IKK, IκBα, p65).

• Procedure:

  • Cell Lysis: After a shorter treatment period (e.g., 30 minutes to 1 hour for phosphorylation events), wash the cells with cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

  • SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for total and phosphorylated forms of IKK, IκBα, and p65. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

  • Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Visualizations

Signaling Pathway of Axinelline A's Anti-inflammatory Action

Caption: Axinelline A inhibits inflammation by blocking COX enzymes and the NF-κB pathway.

Experimental Workflow for In Vitro Anti-inflammatory Assays

Caption: Workflow for assessing Axinelline A's anti-inflammatory effects in vitro.

Conclusion

Axinelline A presents a promising scaffold for the development of new anti-inflammatory drugs. Its ability to inhibit both COX enzymes and the NF-κB signaling pathway provides a multi-pronged approach to reducing inflammation. The lack of cytotoxicity observed in preliminary studies further enhances its potential as a therapeutic lead.[1][2] Future research should focus on obtaining detailed dose-response data for its effects on a wider range of pro-inflammatory mediators, as well as in vivo studies to validate its efficacy and safety in preclinical models of inflammatory diseases. This technical guide provides the foundational information necessary for researchers to design and execute further investigations into the therapeutic potential of Axinelline A.

References

• 1. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. TNF-α modulation by natural bioactive molecules in mouse RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A cellular model of inflammation for identifying TNF-α synthesis inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary In Vitro Biological Activity Screening of Axinelline A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Axinelline A, a natural product isolated from the marine sponge Axinella sp., has garnered interest for its potential therapeutic applications. This technical guide provides a comprehensive overview of the preliminary in vitro biological activity screening of Axinelline A, with a primary focus on its well-documented anti-inflammatory properties. While its anticancer and antimicrobial activities remain largely unexplored, this guide summarizes the existing data, details key experimental protocols, and presents visual workflows to facilitate further research and development. The information is intended to serve as a foundational resource for scientists and professionals in the field of drug discovery.

Anti-inflammatory Activity

The most significant body of in vitro research on Axinelline A has centered on its anti-inflammatory effects, primarily through the inhibition of cyclooxygenase (COX) enzymes.

Quantitative Data: COX Inhibition

Axinelline A has demonstrated potent inhibitory activity against both COX-1 and COX-2 enzymes. The half-maximal inhibitory concentration (IC50) values from in vitro assays are summarized below.

Enzyme	IC50 (μM)	Reference
COX-1	8.89	[1]
COX-2	2.22	[1]

Note: Lower IC50 values indicate greater potency.

Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

Axinelline A exerts its anti-inflammatory effects by inhibiting the lipopolysaccharide (LPS)-induced NF-κB signaling pathway in RAW264.7 macrophage cells.[1] This inhibition leads to a dose-dependent reduction in the production of several pro-inflammatory mediators.

Key Downstream Effects of NF-κB Inhibition by Axinelline A:

• Reduced Protein Expression: Decreased expression of inducible nitric oxide synthase (iNOS) and COX-2.[1]

• Decreased Pro-inflammatory Cytokines: Lowered levels of tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[1]

• Reduced Inflammatory Mediators: Diminished production of nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2).[1]

Experimental Protocols

This protocol outlines a common method for determining the inhibitory activity of a compound against COX-1 and COX-2.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Arachidonic acid (substrate)

• Heme (cofactor)

• Colorimetric or fluorometric detection kit

• Test compound (Axinelline A)

• Reference inhibitor (e.g., celecoxib, indomethacin)

• Assay buffer (e.g., Tris-HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme Preparation: Reconstitute and dilute COX-1 and COX-2 enzymes to the desired concentration in assay buffer.

• Compound Preparation: Prepare a serial dilution of Axinelline A and the reference inhibitor in a suitable solvent (e.g., DMSO).

• Reaction Setup: In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to each well.

• Inhibitor Addition: Add the diluted Axinelline A or reference inhibitor to the respective wells. For control wells (100% enzyme activity), add only the solvent.

• Pre-incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a short period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Detection: Measure the product formation (e.g., PGG2) using a colorimetric or fluorometric probe at the appropriate wavelength over a set time period.

• Data Analysis: Calculate the percentage of inhibition for each concentration of Axinelline A. Plot the percent inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

This protocol describes a method to assess the effect of a compound on the LPS-induced NF-κB signaling pathway.

Materials:

• RAW264.7 macrophage cells

• Cell culture medium (e.g., DMEM) and supplements

• Lipopolysaccharide (LPS)

• Test compound (Axinelline A)

• Reagents for Western blotting or ELISA to detect key proteins (p-IκBα, p-p65, iNOS, COX-2) and cytokines (TNF-α, IL-6, IL-1β)

• Nitric oxide assay kit (e.g., Griess reagent)

• PGE2 immunoassay kit

Procedure:

• Cell Culture: Culture RAW264.7 cells to an appropriate confluency in a suitable culture vessel.

• Treatment: Pre-treat the cells with various concentrations of Axinelline A for a specific duration (e.g., 1 hour).

• Stimulation: Induce inflammation by treating the cells with LPS (e.g., 1 µg/mL) for a defined period (e.g., 24 hours).

• Sample Collection:

  • Cell Lysates: Collect cell lysates to analyze protein expression levels.

  • Supernatants: Collect the cell culture supernatants to measure the levels of secreted cytokines and mediators.

• Analysis:

  • Western Blot: Perform Western blotting on cell lysates to determine the expression levels of phosphorylated IκBα, phosphorylated p65, iNOS, and COX-2.

  • ELISA: Use ELISA kits to quantify the concentrations of TNF-α, IL-6, and IL-1β in the cell culture supernatants.

  • Nitric Oxide Assay: Measure the amount of nitric oxide in the supernatants using the Griess assay.

  • PGE2 Assay: Quantify the concentration of PGE2 in the supernatants using a specific immunoassay.

• Data Analysis: Compare the levels of the measured proteins, cytokines, and mediators in the Axinelline A-treated groups to the LPS-only treated control group to determine the inhibitory effect.

Visualizations

COX Inhibition Assay Workflow Diagram

Axinelline A's Inhibition of the NF-κB Pathway

Anticancer Activity

To date, there is a notable lack of published in vitro studies specifically investigating the anticancer activity of Axinelline A. While some research has explored the antiproliferative effects of Axinelline A analogues, no direct IC50 values for Axinelline A against a panel of cancer cell lines have been reported in the reviewed literature.

Potential for Anticancer Activity

The established mechanism of Axinelline A as a COX-2 inhibitor suggests a potential for anticancer activity. Overexpression of COX-2 has been implicated in the pathogenesis of several types of cancer, contributing to processes such as tumor growth, angiogenesis, and metastasis. Therefore, as a COX-2 inhibitor, Axinelline A represents a plausible candidate for further investigation as an anticancer agent.

Recommendations for Future Screening

A preliminary in vitro anticancer screening of Axinelline A should be conducted to determine its cytotoxic and antiproliferative effects.

Suggested Experimental Workflow:

• Cell Line Selection: A panel of human cancer cell lines representing various cancer types should be selected (e.g., breast, colon, lung, prostate, melanoma).

• Cytotoxicity Assay (e.g., MTT, XTT):

  • Treat cancer cell lines with a range of concentrations of Axinelline A for different time points (e.g., 24, 48, 72 hours).

  • Measure cell viability to determine the IC50 value for each cell line.

  • Include a non-cancerous cell line (e.g., normal human fibroblasts) to assess selectivity.

• Data Analysis and Interpretation: Compare the IC50 values across different cell lines to identify potential sensitivity and selectivity.

Proposed Anticancer Screening Workflow

Antimicrobial Activity

There is currently no specific data available in the scientific literature regarding the in vitro antimicrobial activity of Axinelline A. No studies reporting Minimum Inhibitory Concentration (MIC) values against bacterial or fungal strains have been identified.

Rationale for Screening

Many natural products derived from marine organisms exhibit a broad spectrum of biological activities, including antimicrobial effects. Given the origin of Axinelline A from a marine sponge, a preliminary screening of its antimicrobial properties is warranted.

Recommendations for Future Screening

A standard in vitro antimicrobial screening should be performed to evaluate the potential of Axinelline A against a representative panel of pathogenic microorganisms.

Suggested Experimental Workflow:

• Microorganism Selection: Select a panel of clinically relevant bacteria (Gram-positive and Gram-negative) and fungi (yeasts and molds).

• Minimum Inhibitory Concentration (MIC) Assay (e.g., Broth Microdilution):

  • Prepare serial dilutions of Axinelline A in a suitable broth medium.

  • Inoculate the wells of a microplate with a standardized suspension of each microorganism.

  • Incubate under appropriate conditions.

  • Determine the MIC as the lowest concentration of Axinelline A that visibly inhibits microbial growth.

• Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay:

  • Subculture aliquots from the wells of the MIC assay that show no visible growth onto agar (B569324) plates.

  • Determine the MBC/MFC as the lowest concentration that results in a significant reduction (e.g., 99.9%) in viable cells.

Proposed Antimicrobial Screening Workflow

Conclusion and Future Directions

The preliminary in vitro biological activity screening of Axinelline A has robustly established its anti-inflammatory properties through the potent inhibition of COX enzymes and the NF-κB signaling pathway. This technical guide provides the foundational data and experimental protocols to support further research in this area. However, significant knowledge gaps exist regarding its potential anticancer and antimicrobial activities. The proposed screening workflows offer a clear path for future investigations to comprehensively characterize the biological profile of Axinelline A, potentially unlocking new therapeutic avenues for this promising marine natural product. It is recommended that future research efforts prioritize the systematic evaluation of Axinelline A's efficacy against a broad range of cancer cell lines and microbial pathogens.

References

• 1. researchgate.net [researchgate.net]

Axinelline A: A Technical Guide on its Physicochemical Properties and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axinelline A, a natural product isolated from the bacterium Streptomyces axinellae, has emerged as a molecule of significant interest in the field of anti-inflammatory research.[1] This technical guide provides a comprehensive overview of the physical and chemical properties of Axinelline A, its biological activity as a cyclooxygenase (COX) inhibitor, and the underlying mechanism of action involving the NF-κB signaling pathway. Detailed experimental protocols for key biological assays are also presented to facilitate further research and development.

Physicochemical Properties

Axinelline A is a phenolic compound classified as an N-acylglycine.[2] Its fundamental physicochemical properties are summarized in the table below. While specific experimental data for properties like melting point and solubility are not widely reported in the literature, the compound's structure suggests it is a polar molecule.

Property	Value	Source
Molecular Formula	C₁₂H₁₅NO₆	[1][2]
Molecular Weight	269.25 g/mol	[2]
IUPAC Name	ethyl (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoate	[2]
CAS Number	1593741-99-1	[3]
Appearance	Not specified in literature
Melting Point	Not specified in literature
Solubility	Not specified in literature
Spectral Data	Structure elucidated using NMR and MS data	[4]

Biological Activity and Mechanism of Action

Axinelline A demonstrates potent anti-inflammatory activity primarily through the inhibition of cyclooxygenase (COX) enzymes.[5] It exhibits inhibitory effects on both COX-1 and COX-2 isoforms, with a preference for COX-2.[5] Although it is more active against COX-2, its selectivity index is low, classifying it as a nonselective COX inhibitor.[5] The inhibitory concentrations (IC₅₀) are detailed in the table below.

Target Enzyme	IC₅₀ (μM)	Source
COX-1	8.89	[3]
COX-2	2.22	[3]
COX-2 (alternative study)	2.8	[4]

The anti-inflammatory effects of Axinelline A are mediated by its modulation of the NF-κB signaling pathway.[5] In inflammatory conditions, such as those induced by lipopolysaccharide (LPS), the NF-κB pathway is activated, leading to the transcription of various pro-inflammatory genes. Axinelline A has been shown to inhibit the LPS-induced phosphorylation of IKK and IκBα in RAW264.7 macrophage cells.[3] This prevents the nuclear translocation of the p65 subunit of NF-κB, thereby suppressing the expression of downstream pro-inflammatory mediators including inducible nitric oxide synthase (iNOS), COX-2, tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β).[3][5] Consequently, the production of nitric oxide (NO) and prostaglandin (B15479496) E₂ (PGE₂) is reduced.[5]

Signaling Pathway Diagram

References

• 1. Axinelline A - Wikipedia [en.wikipedia.org]
• 2. Axinelline A | C12H15NO6 | CID 139588023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Axinelline A: A Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axinelline A is a naturally occurring compound first isolated from the bacterium Streptomyces axinellae.[1] It has emerged as a molecule of interest in the field of pharmacology due to its notable biological activities. Structurally, it is identified as ethyl (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoate.[2] This technical guide provides an in-depth overview of the current understanding of Axinelline A's therapeutic potential, with a focus on its anti-inflammatory properties. The information is compiled to serve as a comprehensive resource for researchers and professionals in drug discovery and development.

Mechanism of Action: A Dual Inhibitor of Inflammatory Pathways

Axinelline A exerts its anti-inflammatory effects primarily through the inhibition of cyclooxygenase (COX) enzymes and the suppression of the NF-κB signaling pathway.

Cyclooxygenase (COX) Inhibition

Axinelline A has been identified as a potent inhibitor of both COX-1 and COX-2 enzymes, which are critical mediators of inflammation through their role in prostaglandin (B15479496) biosynthesis.[3][4] While it shows a preference for COX-2, its selectivity index is low, classifying it as a nonselective COX inhibitor.[3][5] The inhibitory activity of Axinelline A is comparable to that of the well-known nonsteroidal anti-inflammatory drug (NSAID), diclofenac.[3][5]

Suppression of the NF-κB Signaling Pathway

A key aspect of Axinelline A's anti-inflammatory action is its ability to suppress the NF-κB signaling pathway.[3][5] In lipopolysaccharide (LPS)-stimulated murine RAW264.7 macrophages, Axinelline A has been shown to inhibit the phosphorylation of IκB kinase (IKK) and the inhibitor of κBα (IκBα).[6] This prevents the degradation of IκBα and the subsequent translocation of the NF-κB p65 subunit to the nucleus, thereby downregulating the expression of various pro-inflammatory genes.[6] Notably, a derivative of Axinelline A was found to not affect the MAPK signaling pathway, suggesting a degree of specificity in its mechanism.[4][7]

Therapeutic Potential

The primary therapeutic potential of Axinelline A, based on current research, lies in its anti-inflammatory properties.

Anti-inflammatory Activity

Axinelline A has demonstrated significant anti-inflammatory activity in in vitro models.[3][5] In LPS-stimulated RAW264.7 macrophages, it effectively reduces the production of key pro-inflammatory mediators, including:

• Nitric oxide (NO)[3][5]

• Tumor necrosis factor-alpha (TNF-α)[3][5]

• Interleukin-6 (IL-6)[3][5]

• Interleukin-1beta (IL-1β)[3][5]

• Prostaglandin E2 (PGE2)[3][5]

The potent in vitro anti-inflammatory activity, coupled with a lack of cytotoxicity, makes Axinelline A an attractive lead compound for the development of new anti-inflammatory agents.[3][5] Furthermore, a structurally modified derivative of Axinelline A has shown protective effects in an in vivo model of dextran (B179266) sulfate (B86663) sodium (DSS)-induced acute colitis, suggesting its potential for treating inflammatory bowel disease.[4][7]

Potential in Other Therapeutic Areas

Currently, the therapeutic potential of Axinelline A has been predominantly explored in the context of inflammation. While its mechanism of action, particularly the inhibition of COX-2 and NF-κB, is relevant to other diseases such as cancer,[8][9][10] specific studies on the anticancer or antimicrobial activities of Axinelline A are not yet available in the reviewed literature. Future research is warranted to explore the potential of Axinelline A in these and other therapeutic areas.

Quantitative Data

The following tables summarize the available quantitative data on the biological activity of Axinelline A.

Table 1: Cyclooxygenase (COX) Inhibitory Activity of Axinelline A

Enzyme	IC50 (μM)	Source
COX-1	8.89	[6]
COX-2	2.22	[6]
COX-2	2.8	[10][11]

Table 2: In Vitro Anti-inflammatory Activity of Axinelline A in LPS-stimulated RAW264.7 Macrophages

Pro-inflammatory Mediator	Concentration Range of Axinelline A (μM)	Observation	Source
NO, TNF-α, IL-6, IL-1β, PGE2	2-30	Dose-dependent inhibition of expression	[6]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

In Vitro COX Inhibition Assay

This protocol is a representative method for determining the COX inhibitory activity of a test compound like Axinelline A.

• Enzyme Preparation: Recombinant human COX-1 and COX-2 enzymes are used.

• Reaction Mixture: In a suitable reaction vessel, combine the reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), hematin (B1673048) (cofactor), and the respective COX enzyme.

• Inhibitor Incubation: Add the test compound (Axinelline A) at various concentrations to the reaction mixture and pre-incubate at 37°C for a specified time (e.g., 10 minutes).

• Initiation of Reaction: Initiate the enzymatic reaction by adding the substrate, arachidonic acid.

• Reaction Termination: After a defined incubation period at 37°C, terminate the reaction by adding a stopping solution (e.g., a solution of HCl).

• Quantification of Prostaglandin E2 (PGE2): The amount of PGE2 produced is quantified using a specific enzyme immunoassay (EIA) or ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

In Vitro Anti-inflammatory Assay in RAW264.7 Macrophages

This protocol outlines the procedure for evaluating the anti-inflammatory effects of Axinelline A on cultured macrophages.

• Cell Culture: Culture RAW264.7 murine macrophage cells in a suitable medium (e.g., DMEM supplemented with 10% fetal bovine serum and antibiotics) at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in multi-well plates at an appropriate density and allow them to adhere overnight.

• Drug Treatment: Pre-treat the cells with various concentrations of Axinelline A for a specified duration (e.g., 1 hour).

• Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a defined period (e.g., 24 hours) to induce an inflammatory response.

• Measurement of Nitric Oxide (NO): Determine the concentration of nitrite, a stable metabolite of NO, in the culture supernatant using the Griess reagent.

• Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β) and PGE2: Quantify the levels of these mediators in the culture supernatant using specific ELISA or EIA kits according to the manufacturers' protocols.

• Cell Viability Assay: Assess the cytotoxicity of Axinelline A on RAW264.7 cells using a standard method such as the MTT assay to ensure that the observed anti-inflammatory effects are not due to cell death.

• Western Blot Analysis for NF-κB Pathway Proteins: To investigate the mechanism of action, treat cells with Axinelline A and LPS for a shorter duration (e.g., 30 minutes). Prepare cell lysates and perform Western blot analysis to detect the phosphorylation status of IKK and IκBα, and the levels of total IκBα and the p65 subunit of NF-κB in both the cytoplasm and nucleus.

In Vivo Dextran Sulfate Sodium (DSS)-Induced Colitis Model in Mice

This protocol describes a common in vivo model to assess the efficacy of anti-inflammatory compounds in treating colitis.

• Animals: Use a suitable mouse strain, such as C57BL/6, of a specific age and weight. Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

• Induction of Colitis: Administer DSS (e.g., 3-5% w/v) in the drinking water for a defined period (e.g., 5-7 days) to induce acute colitis. A control group receives regular drinking water.

• Drug Administration: Administer Axinelline A or its derivatives (e.g., compound 5e) to the treatment group via a suitable route (e.g., oral gavage) daily, starting from the first day of DSS administration. A vehicle control group receives the vehicle solution.

• Monitoring of Disease Activity Index (DAI): Monitor the mice daily for body weight loss, stool consistency, and the presence of blood in the stool. Assign a score for each parameter (e.g., 0-4) and calculate the DAI as the sum of these scores.

• Termination of Experiment and Sample Collection: At the end of the experimental period, euthanize the mice. Measure the length of the colon from the cecum to the anus. Collect colon tissue samples for histological analysis and measurement of inflammatory markers.

• Histological Analysis: Fix the colon tissue samples in 10% buffered formalin, embed in paraffin, and section. Stain the sections with hematoxylin (B73222) and eosin (B541160) (H&E). Evaluate the sections for histological changes, such as ulceration, inflammation, and crypt damage, using a standardized scoring system.

• Measurement of Inflammatory Markers: Homogenize a portion of the colon tissue to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA and myeloperoxidase (MPO) activity as a marker of neutrophil infiltration.

• Statistical Analysis: Analyze the data using appropriate statistical methods to determine the significance of the differences between the treatment and control groups.

Visualizations

The following diagrams illustrate the key signaling pathway and experimental workflows related to the therapeutic potential of Axinelline A.

Caption: Inhibition of the NF-κB signaling pathway by Axinelline A.

Caption: Workflow for in vitro anti-inflammatory activity assessment.

Caption: Workflow for in vivo assessment of anti-colitis activity.

Conclusion

Axinelline A is a promising natural product with significant anti-inflammatory properties. Its dual mechanism of action, involving the inhibition of both COX enzymes and the NF-κB signaling pathway, positions it as a strong candidate for further investigation and development as a novel anti-inflammatory therapeutic. While its potential in other areas such as oncology and infectious diseases remains to be explored, the current body of evidence strongly supports its continued evaluation for the treatment of inflammatory conditions. Future research should focus on comprehensive in vivo efficacy studies, pharmacokinetic and toxicological profiling, and the exploration of its therapeutic potential in a broader range of diseases.

References

• 1. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hooke - Contract Research - DSS-induced colitis in C57BL/6 mice [hookelabs.com]
• 3. invivogen.com [invivogen.com]
• 4. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Signal transduction by the lipopolysaccharide receptor, Toll-like receptor-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toll-like receptor 4 - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Techniques for Synthesizing Axinelline A Analogue: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis of Axinelline A analogues, focusing on the techniques reported by Ju et al. in the Journal of Natural Products (2023). Axinelline A, a natural product isolated from Streptomyces axinellae, is a potent inhibitor of cyclooxygenase-2 (COX-2) and exhibits significant anti-inflammatory properties by suppressing the NF-κB signaling pathway.[1] The following protocols and data are intended to serve as a comprehensive guide for researchers engaged in the discovery and development of novel anti-inflammatory agents.

Data Presentation: Biological Activity of Axinelline A and Analogues

The inhibitory activities of synthesized Axinelline A (A1) and its analogues against COX-1 and COX-2 enzymes are summarized below. The data highlights the potency and selectivity of these compounds.

Compound	Description	COX-1 IC50 (μM)	COX-2 IC50 (μM)	Selectivity Index (COX-1/COX-2)
A1	Axinelline A (Natural Product)	8.89	2.22	4.00
A2	Analogue	> 50	18.34	> 2.73
A3	Analogue	19.89	4.28	4.65
A4	Analogue	15.21	3.15	4.83
A5	Analogue	> 50	25.76	> 1.94
A6	Analogue	12.54	2.89	4.34
Diclofenac	Reference Drug	1.23	0.15	8.20
Celecoxib	Reference Drug	> 50	0.08	> 625

Experimental Protocols

The following are detailed protocols for the chemical synthesis of Axinelline A and a representative analogue.

General Information

All reagents and solvents should be of analytical grade and used without further purification unless otherwise noted. Reactions should be monitored by thin-layer chromatography (TLC) on silica (B1680970) gel plates. Column chromatography for purification should be performed using silica gel (200-300 mesh). Nuclear Magnetic Resonance (NMR) spectra (¹H and ¹³C) should be recorded on a suitable spectrometer, and chemical shifts are reported in ppm relative to the solvent peak. High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the synthesized compounds.

Protocol 1: Synthesis of Axinelline A (A1)

Step 1: Synthesis of (S)-ethyl 2-((tert-butoxycarbonyl)amino)-3-hydroxypropanoate

• To a solution of L-serine ethyl ester hydrochloride (1.0 eq) in dichloromethane (B109758) (DCM), add triethylamine (B128534) (2.5 eq) and di-tert-butyl dicarbonate (B1257347) (Boc₂O) (1.1 eq).

• Stir the reaction mixture at room temperature for 12 hours.

• Concentrate the mixture under reduced pressure.

• Purify the residue by silica gel column chromatography (petroleum ether/ethyl acetate (B1210297) = 3:1) to afford the product as a colorless oil.

Step 2: Synthesis of Axinelline A (A1)

• To a solution of 2,3-dihydroxybenzoic acid (1.2 eq) in N,N-dimethylformamide (DMF), add 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU) (1.2 eq) and N,N-diisopropylethylamine (DIPEA) (3.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of the product from Step 1 (1.0 eq) in DMF to the reaction mixture.

• Stir at room temperature for an additional 4 hours.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Dissolve the residue in a solution of 4 M HCl in 1,4-dioxane.

• Stir the mixture at room temperature for 2 hours.

• Concentrate the solvent to yield the crude product.

• Purify by preparative high-performance liquid chromatography (HPLC) to obtain Axinelline A (A1).

Protocol 2: Synthesis of Axinelline A Analogue (A3)

Step 1: Synthesis of (S)-ethyl 2-amino-3-hydroxypropanoate

• This intermediate is prepared following Step 1 and the deprotection part of Step 2 in Protocol 1.

Step 2: Synthesis of Analogue A3

• To a solution of 2,4-dihydroxybenzoic acid (1.2 eq) in DMF, add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of (S)-ethyl 2-amino-3-hydroxypropanoate (1.0 eq) in DMF.

• Stir at room temperature for 4 hours.

• Work up the reaction as described in Protocol 1, Step 2 (points 5-7).

• Purify the crude product by preparative HPLC to afford analogue A3.

Visualizations

Synthetic Workflow

The following diagram illustrates the general synthetic scheme for producing Axinelline A analogues.

Caption: General synthetic workflow for Axinelline A analogues.

Signaling Pathway

Axinelline A and its analogues exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by Axinelline A analogues.

References

• 1. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Axinelline A in COX-1/COX-2 Inhibition Assays

Introduction

Axinelline A is a marine natural product originally isolated from Streptomyces axinellae[1]. It has been identified as a potent inhibitor of cyclooxygenase (COX) enzymes, which are central to the inflammatory pathway[2][3]. The COX enzymes, COX-1 and COX-2, are responsible for converting arachidonic acid into prostaglandins, key mediators of inflammation, pain, and fever[4][5]. While COX-1 is constitutively expressed and involved in homeostatic functions, COX-2 is inducible and its levels rise significantly during inflammation[4][5]. Axinelline A has demonstrated anti-inflammatory properties by targeting these enzymes, making it a compound of interest for researchers in inflammation and drug development[3].

Mechanism of Action

Axinelline A exerts its anti-inflammatory effects primarily through the inhibition of COX enzymes. Although it inhibits both isoforms, it shows a preference for COX-2[2][3]. Beyond direct enzyme inhibition, studies have shown that Axinelline A suppresses the lipopolysaccharide (LPS)-induced NF-κB signaling pathway in macrophage cell lines like RAW264.7[2][3][6]. By inhibiting this pathway, Axinelline A reduces the expression of key pro-inflammatory proteins, including iNOS and COX-2 itself, and decreases the production of inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE₂), TNF-α, IL-6, and IL-1β[2][3][6].

COX-2 and NF-κB Signaling Pathway

Caption: Axinelline A inhibits inflammation via the NF-κB pathway and direct COX enzyme blockade.

Quantitative Data

The inhibitory potency of Axinelline A is quantified by its half-maximal inhibitory concentration (IC₅₀). The reported values demonstrate its greater selectivity for COX-2 over COX-1.

Compound	Target	IC₅₀ (µM)	Reference
Axinelline A	COX-1	8.89	[2]
Axinelline A	COX-2	2.22	[2]
Axinelline A	COX-2	2.8	[1]

Experimental Protocols

A common method for assessing COX inhibition is the fluorescent inhibitor screening assay, which measures the peroxidase activity of the COX enzyme[7][8]. This protocol is adapted for the evaluation of Axinelline A. Commercially available kits from suppliers like Cayman Chemical, Abcam, or Sigma-Aldrich provide many of the necessary reagents and standardized procedures[4][7].

Objective: To determine the IC₅₀ value of Axinelline A for COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme

• Fluorescent Probe (e.g., 10-acetyl-3,7-dihydroxyphenoxazine, ADHP)

• Arachidonic Acid (Substrate)

• Axinelline A

• DMSO (for dissolving Axinelline A and as a solvent control)

• Selective inhibitors for control purposes (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• 96-well opaque microplate

• Fluorescence plate reader (Excitation: 530-540 nm, Emission: 585-595 nm)

Protocol Steps:

• Reagent Preparation:

  • Prepare all reagents according to the manufacturer's instructions if using a kit.

  • Prepare a stock solution of Axinelline A in DMSO. Subsequently, create a series of dilutions at various concentrations to determine the dose-response curve.

  • Dissolve the arachidonic acid substrate.

• Assay Plate Setup:

  • Design the plate layout to include wells for:

    • 100% Initial Activity (Control): Contains enzyme and DMSO (solvent) but no inhibitor.

    • Inhibitor Wells: Contain enzyme and serial dilutions of Axinelline A.

    • Background Wells: Contain all reagents except the enzyme to measure background fluorescence.

  • It is recommended to run all conditions in triplicate.

• Reaction Procedure:

  • To each well, add the Assay Buffer, Heme, and the fluorescent probe (ADHP).

  • Add the appropriate enzyme (COX-1 or COX-2) to all wells except the background wells.

  • Add the specified volume of Axinelline A dilutions to the "Inhibitor Wells".

  • Add the same volume of DMSO to the "100% Initial Activity" wells.

  • Incubate the plate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.

• Data Acquisition:

  • Immediately after adding the substrate, place the plate in the fluorometer.

  • Measure the fluorescence intensity kinetically over 5-10 minutes or as a single endpoint reading after a fixed time (e.g., 2 minutes)[8]. The excitation and emission wavelengths should be set to approximately 535 nm and 587 nm, respectively[9].

• Data Analysis:

  • Subtract the average fluorescence of the background wells from all other readings.

  • Calculate the percentage of inhibition for each concentration of Axinelline A using the following formula: % Inhibition = [(Control Activity - Inhibitor Activity) / Control Activity] x 100

  • Plot the % Inhibition against the logarithm of the Axinelline A concentration.

  • Determine the IC₅₀ value by performing a non-linear regression analysis on the resulting dose-response curve.

Experimental Workflow for COX Inhibition Assay

Caption: Step-by-step workflow for determining the IC₅₀ of Axinelline A on COX enzymes.

References

• 1. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. mybiosource.com [mybiosource.com]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
• 8. interchim.fr [interchim.fr]
• 9. assaygenie.com [assaygenie.com]

Application Notes and Protocols for Axinelline A in RAW264.7 Macrophage Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Axinelline A, a potent natural cyclooxygenase (COX) inhibitor, in studies involving the RAW264.7 macrophage cell line. This document outlines the anti-inflammatory properties of Axinelline A, its mechanism of action, and detailed protocols for relevant experimental assays.

Introduction

Axinelline A, originally isolated from Streptomyces axinellae, has demonstrated significant anti-inflammatory activity. In lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, a widely used model for studying inflammation, Axinelline A has been shown to suppress the production of key pro-inflammatory mediators. Its mechanism of action involves the inhibition of the NF-κB signaling pathway, a central regulator of the inflammatory response.[1] This makes Axinelline A a compound of interest for research into novel anti-inflammatory therapeutics.

Mechanism of Action

Axinelline A exerts its anti-inflammatory effects primarily through the inhibition of cyclooxygenase enzymes, with a preferential inhibition of COX-2 over COX-1.[2][3] In LPS-stimulated RAW264.7 macrophages, the binding of LPS to its receptor (TLR4) typically triggers a signaling cascade that leads to the activation of the NF-κB pathway. Activated NF-κB then translocates to the nucleus and induces the transcription of various pro-inflammatory genes. Axinelline A intervenes in this process by inhibiting COX enzymes, which leads to the suppression of the NF-κB signaling pathway.[1][4] This results in a downstream reduction in the expression and production of pro-inflammatory mediators.

Axinelline A inhibits the NF-κB signaling pathway in LPS-stimulated macrophages.

Data Presentation

The following tables summarize the known quantitative data for the activity of Axinelline A. Further dose-response studies are required to determine the precise IC50 values for the inhibition of various pro-inflammatory mediators in RAW264.7 cells.

Table 1: Inhibitory Activity of Axinelline A on Cyclooxygenase Enzymes

Target	IC50 Value (µM)
COX-1	8.89[2]
COX-2	2.22[2], 2.8[3]

Table 2: Qualitative Anti-inflammatory Effects of Axinelline A in LPS-Stimulated RAW264.7 Macrophages

Pro-inflammatory Mediator	Effect of Axinelline A (2-30 µM)
Nitric Oxide (NO)	Inhibition[1][2]
Tumor Necrosis Factor-alpha (TNF-α)	Inhibition[1][2]
Interleukin-6 (IL-6)	Inhibition[1][2]
Interleukin-1beta (IL-1β)	Inhibition[1][2]
Prostaglandin E2 (PGE2)	Inhibition[1]
Reactive Oxygen Species (ROS)	Reduction[1]

Note: Specific IC50 values for the inhibition of the pro-inflammatory mediators listed in Table 2 by Axinelline A in RAW264.7 cells are not yet fully reported in the available literature.

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of Axinelline A in RAW264.7 macrophages.

General experimental workflow for studying Axinelline A in RAW264.7 macrophages.

Cell Culture and Maintenance of RAW264.7 Macrophages

• Cell Line: RAW264.7 (murine macrophage cell line).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Subculture: Passage the cells every 2-3 days when they reach 80-90% confluency. Detach cells using a cell scraper.

Cell Viability Assay (MTT Assay)

This assay is crucial to determine the non-toxic concentration range of Axinelline A.

• Materials:

  • RAW264.7 cells

  • 96-well plates

  • Axinelline A stock solution

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

• Protocol:

  • Seed RAW264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Axinelline A (e.g., 1, 5, 10, 20, 30, 50 µM) and incubate for another 24 hours. Include a vehicle control (e.g., DMSO).

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Materials:

  • RAW264.7 cells

  • 24-well plates

  • Axinelline A

  • LPS (from E. coli O111:B4)

  • Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • Sodium nitrite standard solution

• Protocol:

  • Seed RAW264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Axinelline A for 1-2 hours.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (no LPS) and a positive control (LPS alone).

  • After incubation, collect 100 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent Part A and 50 µL of Griess Reagent Part B to the supernatant.

  • Incubate at room temperature for 10-15 minutes in the dark.

  • Measure the absorbance at 540 nm.

  • Determine the nitrite concentration using a standard curve prepared with sodium nitrite.

Cytokine Quantification (ELISA)

This protocol is for measuring the concentration of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant.

• Materials:

  • RAW264.7 cells

  • 24-well plates

  • Axinelline A

  • LPS

  • Commercially available ELISA kits for mouse TNF-α and IL-6

• Protocol:

  • Seed and treat RAW264.7 cells with Axinelline A and LPS as described in the Griess Assay protocol.

  • After 24 hours of incubation, collect the cell culture supernatants and centrifuge to remove any cellular debris.

  • Perform the ELISA according to the manufacturer's instructions provided with the kit.

  • Briefly, this involves adding the supernatants to antibody-coated plates, followed by the addition of detection antibodies and a substrate solution.

  • Measure the absorbance at the recommended wavelength.

  • Calculate the cytokine concentrations based on a standard curve generated with recombinant cytokines.

Protein Expression Analysis (Western Blot)

This technique is used to determine the effect of Axinelline A on the protein levels of iNOS, COX-2, and components of the NF-κB pathway (e.g., p-p65, IκBα).

• Materials:

  • RAW264.7 cells

  • 6-well plates

  • Axinelline A

  • LPS

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Primary antibodies (anti-iNOS, anti-COX-2, anti-p-p65, anti-p65, anti-IκBα, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • ECL (Enhanced Chemiluminescence) detection reagent

• Protocol:

  • Seed RAW264.7 cells in 6-well plates and treat with Axinelline A and LPS. For NF-κB activation, a shorter LPS stimulation time (e.g., 30-60 minutes) may be required.

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an ECL reagent and an imaging system.

  • Quantify the band intensities and normalize to a loading control like β-actin.

Conclusion

Axinelline A presents a promising natural compound for the modulation of inflammatory responses in macrophages. The provided protocols offer a framework for researchers to investigate its efficacy and further elucidate its mechanisms of action in RAW264.7 cells. The lack of comprehensive dose-response data highlights an area for future research to fully characterize the therapeutic potential of Axinelline A.

References

• 1. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Studies Using Axinelline A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axinelline A, a natural product isolated from Streptomyces axinellae, has emerged as a potent anti-inflammatory agent.[1][2][3][4] Its mechanism of action is primarily attributed to the inhibition of cyclooxygenase (COX) enzymes, with a notable selectivity towards COX-2.[1][2][3][4] This activity disrupts the production of prostaglandins, key mediators of inflammation. Furthermore, Axinelline A has been shown to suppress the NF-κB signaling pathway, a critical regulator of the inflammatory response.[1][2][4][5] These properties make Axinelline A a compelling candidate for in vivo investigation in various inflammatory disease models.

It is important to note that while the name "Axinelline A" bears a resemblance to "Axin," a key scaffolding protein in the Wnt/β-catenin signaling pathway,[6][7][8][9] current scientific literature does not support a direct interaction or modulatory effect of Axinelline A on this pathway. The primary established mechanism of Axinelline A is centered on its anti-inflammatory effects through COX inhibition and NF-κB pathway suppression.

These application notes provide a comprehensive guide for the design and execution of in vivo studies to evaluate the therapeutic potential of Axinelline A in preclinical models of inflammation.

Data Presentation: Quantitative Summary of Axinelline A Activity

For ease of reference and comparison, the following table summarizes the key quantitative data reported for Axinelline A and its derivatives.

Compound	Target	IC50 (μM)	Selectivity Index (COX-1/COX-2)	Reference
Axinelline A	COX-2	2.8	Not specified	[3]
Axinelline A Analog (5e)	COX-2	1.74	16.32	[5]

Signaling Pathways

To visualize the molecular mechanisms discussed, the following diagrams illustrate the NF-κB and Wnt/β-catenin signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Axin, an inhibitor of the Wnt signalling pathway, interacts with beta-catenin, GSK-3beta and APC and reduces the beta-catenin level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Roles of Axin in the Wnt signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Domains of axin involved in protein-protein interactions, Wnt pathway inhibition, and intracellular localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New insights into the regulation of Axin function in canonical Wnt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Axinelline A

These application notes provide detailed methodologies for the quantification of Axinelline A in various matrices, catering to researchers, scientists, and professionals in drug development. The protocols are based on established analytical techniques for natural products and have been adapted for the specific analysis of Axinelline A.

Application Note 1: Quantification of Axinelline A using High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for separating, identifying, and quantifying components in a mixture. For Axinelline A, a reversed-phase HPLC method is proposed, where the compound is separated on a nonpolar stationary phase with a polar mobile phase. Quantification is achieved by measuring the absorbance of the analyte using an ultraviolet (UV) detector at a wavelength where Axinelline A exhibits maximum absorbance, and comparing the peak area to a standard calibration curve. This method is suitable for routine analysis and quality control of purified samples and extracts.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for good separation of alkaloids and related compounds.[1]

• Mobile Phase: A gradient elution using:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Gradient Program:

  Time (min)	% Solvent A	% Solvent B
  0.0	95	5
  20.0	5	95
  25.0	5	95
  25.1	95	5

  | 30.0 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: A UV scan of a pure Axinelline A standard should be performed to determine the wavelength of maximum absorbance (λmax). Based on similar structures, a starting wavelength of 260 nm can be evaluated.[1]

• Injection Volume: 10 µL

2. Sample and Standard Preparation:

• Standard Stock Solution: Accurately weigh approximately 1 mg of pure Axinelline A standard and dissolve it in 1 mL of methanol (B129727) to prepare a stock solution of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase initial composition (95:5 Water:Acetonitrile).

• Sample Preparation (from Marine Sponge/Bacterial Culture):

  • Perform an extraction of the biological material using methanol or a mixture of dichloromethane (B109758) and methanol.

  • Evaporate the solvent to obtain a crude extract.

  • Purify the crude extract using Solid-Phase Extraction (SPE) to remove interfering substances like salts and highly polar or nonpolar compounds.[2][3] (See workflow diagram below).

  • Dissolve a known amount of the purified extract in the mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

3. Data Analysis and Quantification:

• Construct a calibration curve by plotting the peak area of the Axinelline A standard against its concentration.

• Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.999 is desirable.[1]

• Inject the prepared sample and determine the peak area corresponding to the retention time of Axinelline A.

• Calculate the concentration of Axinelline A in the sample using the regression equation from the calibration curve.

Application Note 2: Sensitive Quantification of Axinelline A using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity and selectivity compared to HPLC-UV, making it ideal for quantifying low concentrations of Axinelline A in complex biological matrices like plasma or tissue homogenates.[4] The method uses chromatographic separation followed by mass spectrometric detection in Multiple Reaction Monitoring (MRM) mode. In MRM, a specific precursor ion of Axinelline A is selected and fragmented, and a specific product ion is monitored for quantification, which significantly reduces matrix interference.[5]

Experimental Protocol

1. Instrumentation and Conditions:

• LC System: A UHPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile with 0.1% Formic Acid

• Gradient Program: A fast gradient is typically used, for example, from 5% to 95% B in 5 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

2. Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+), as Axinelline A contains basic nitrogen atoms.

• Source Parameters:

  • Capillary Voltage: ~3.5 kV

  • Source Temperature: ~150°C

  • Desolvation Temperature: ~400°C

  • Gas Flows: Optimize based on instrument manufacturer recommendations.

• MRM Transitions: These must be determined by infusing a pure standard of Axinelline A. The precursor ion will be the protonated molecule [M+H]⁺. The most abundant and stable fragment ions will be selected as product ions for quantification and qualification.

3. Sample and Standard Preparation:

• Standards: Prepare calibration standards in a matrix that mimics the actual sample (e.g., blank plasma) to account for matrix effects.[6]

• Sample Preparation (from Plasma):

  • To 100 µL of plasma, add an internal standard (a structurally similar compound not present in the sample).

  • Perform protein precipitation by adding 300 µL of cold acetonitrile.

  • Vortex for 1 minute and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Filter or centrifuge again before injecting into the LC-MS/MS system.

4. Data Analysis:

• Analyze samples and standards using the optimized MRM method.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

• Use the curve to determine the concentration of Axinelline A in the unknown samples.

Application Note 3: Absolute Quantification of Axinelline A using Quantitative NMR (qNMR)

Principle

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary analytical method that allows for the direct, absolute quantification of a substance without the need for a specific standard of the same compound for calibration.[7] The concentration of Axinelline A is determined by comparing the integral of a specific, well-resolved proton signal from Axinelline A with the integral of a signal from a certified internal standard of known concentration.[8][9] This method is highly accurate and is particularly useful for purity assessment of isolated Axinelline A or for quantifying it in simple mixtures.

Experimental Protocol

1. Instrumentation and Parameters:

• NMR Spectrometer: A high-field NMR spectrometer (≥400 MHz) equipped with a probe capable of delivering calibrated 90° pulses.

• Solvent: A deuterated solvent in which both Axinelline A and the internal standard are fully soluble (e.g., Methanol-d4, DMSO-d6).

• Key Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).[8]

  • Relaxation Delay (d1): Must be at least 5 times the longest T1 relaxation time of the signals being integrated (both analyte and standard). A delay of 30-60 seconds is often sufficient.[9]

  • Pulse Angle: A calibrated 90° pulse.

  • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

  • Acquisition Time: Sufficient to ensure high digital resolution.

2. Sample and Standard Preparation:

• Accurately weigh a specific amount of the sample containing Axinelline A (e.g., 5-10 mg) into a tared vial.

• Accurately weigh a specific amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same vial. The standard should have signals that do not overlap with the analyte signals.

• Dissolve the mixture in a precise volume of deuterated solvent (e.g., 700 µL).

• Transfer the solution to an NMR tube.

3. Data Processing and Quantification:

• Process the acquired spectrum with appropriate phasing and baseline correction.

• Integrate a well-resolved, non-overlapping signal for Axinelline A and a signal for the internal standard.

• Calculate the purity or concentration of Axinelline A using the following formula:

  Panalyte = (Ianalyte / Istd) * (Nstd / Nanalyte) * (MWanalyte / MWstd) * (mstd / manalyte) * Pstd

  Where:

  • P = Purity

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • std = Internal Standard

Data Presentation: Method Validation Parameters

The following table summarizes typical (hypothetical) performance characteristics for the quantification of Axinelline A using the described analytical methods.

Parameter	HPLC-UV	LC-MS/MS	qNMR
Linearity Range	1 - 100 µg/mL	0.1 - 1000 ng/mL	N/A (Absolute Method)
Correlation Coefficient (R²)	> 0.999	> 0.998	N/A
Limit of Detection (LOD)	~0.3 µg/mL	~0.05 ng/mL	~5 µg/mL
Limit of Quantification (LOQ)	~1.0 µg/mL	~0.1 ng/mL	~15 µg/mL
Precision (RSD%)	< 2%	< 5%	< 1.5%
Accuracy (Recovery %)	98 - 102%	95 - 105%	99 - 101%

Mandatory Visualizations

Caption: Solid-Phase Extraction (SPE) workflow for Axinelline A.

Caption: Axinelline A inhibits the NF-κB signaling pathway.[10][11][12]

References

• 1. A reversed-phase HPLC-UV method developed and validated for simultaneous quantification of six alkaloids from Nicotiana spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and Application of a Novel SPE-Method for Bioassay-Guided Fractionation of Marine Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubsapp.acs.org [pubsapp.acs.org]
• 9. frontiersin.org [frontiersin.org]
• 10. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Molecular Docking Simulation of Axinelline A with COX-2

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyclooxygenase-2 (COX-2) is a key enzyme in the inflammatory pathway, responsible for the synthesis of prostaglandins (B1171923) that mediate pain, fever, and inflammation.[1][2][3] Its role in various pathological conditions, including arthritis and cancer, makes it a significant target for anti-inflammatory drug development.[4][5] Axinelline A, a natural product isolated from the bacterium Streptomyces axinellae, has been identified as an inhibitor of COX-2.[6][7] This document provides a detailed protocol for the molecular docking simulation of Axinelline A with COX-2 to investigate their potential binding interactions and to lay the groundwork for the development of novel anti-inflammatory agents.

Axinelline A (molecular formula C₁₂H₁₅NO₆) has demonstrated anti-inflammatory activity by suppressing the NF-κB signaling pathway.[8][9][10] While it shows greater activity against COX-2, it is classified as a non-selective COX inhibitor.[8][9][11] In silico studies have indicated that Axinelline A may bind to COX-2 in a manner analogous to the established non-steroidal anti-inflammatory drug (NSAID), diclofenac.[8][9][10]

Signaling Pathway of COX-2 and Potential Inhibition by Axinelline A

The expression of COX-2 is induced by pro-inflammatory stimuli, leading to the production of prostaglandins.[1] These prostaglandins are involved in the inflammatory cascade. Axinelline A is hypothesized to inhibit COX-2, thereby blocking the production of prostaglandins and reducing inflammation. The simplified signaling pathway is illustrated below.

Caption: COX-2 signaling pathway and the inhibitory action of Axinelline A.

Molecular Docking Workflow

The following diagram outlines the key steps in performing a molecular docking simulation of Axinelline A with COX-2.

Caption: Workflow for the molecular docking simulation of Axinelline A with COX-2.

Experimental Protocols

Software and Resource Requirements

• Protein Data Bank (PDB): For obtaining the 3D structure of COX-2.

• PubChem or other chemical databases: For obtaining the 3D structure of Axinelline A.

• Molecular Graphics Laboratory (MGL) Tools with AutoDock Tools (ADT): For preparing protein and ligand files.

• AutoDock Vina: For performing the molecular docking simulation.

• PyMOL, UCSF Chimera, or Biovia Discovery Studio: For visualization and analysis of docking results.

Preparation of the COX-2 Protein Structure

• Retrieve the Protein Structure: Download the crystal structure of human COX-2 from the Protein Data Bank (e.g., PDB ID: 5IKT).

• Prepare the Protein:

  • Open the PDB file in AutoDock Tools.

  • Remove water molecules and any co-crystallized ligands or inhibitors.

  • Add polar hydrogens to the protein.

  • Compute Gasteiger charges to assign partial charges to each atom.

  • Save the prepared protein in the PDBQT format, which includes atomic charges and atom types.

Preparation of the Axinelline A Ligand Structure

• Obtain the Ligand Structure: Download the 3D structure of Axinelline A from the PubChem database in SDF or MOL2 format.

• Prepare the Ligand:

  • Open the ligand file in AutoDock Tools.

  • Detect the root and define the rotatable bonds to allow for conformational flexibility during docking.

  • Merge non-polar hydrogens.

  • Save the prepared ligand in the PDBQT format.

Molecular Docking Simulation

• Grid Box Generation:

  • Load the prepared COX-2 PDBQT file into AutoDock Tools.

  • Define the binding site by creating a grid box that encompasses the active site of the enzyme. The coordinates of the grid box can be determined based on the position of the co-crystallized ligand in the original PDB file or through literature review of the known active site residues.

• Configuration File:

  • Create a configuration text file (conf.txt) specifying the paths to the protein and ligand PDBQT files, the center and size of the grid box, and the output file name.

• Running AutoDock Vina:

  • Execute AutoDock Vina from the command line, providing the configuration file as input.

  • The command will be: vina --config conf.txt --log log.txt

Analysis of Docking Results

• Binding Affinity: The output file from AutoDock Vina will contain the binding affinity (in kcal/mol) for the top predicted binding poses of Axinelline A. A more negative value indicates a stronger predicted binding affinity.

• Interaction Analysis:

  • Load the prepared COX-2 protein and the docked poses of Axinelline A into a visualization software like PyMOL or Discovery Studio.

  • Analyze the interactions between the ligand and the protein, identifying key hydrogen bonds, hydrophobic interactions, and van der Waals forces.

  • Identify the specific amino acid residues in the COX-2 active site that are interacting with Axinelline A.

Data Presentation

The quantitative results of the molecular docking simulation should be summarized in a clear and concise table for easy comparison.

Parameter	Axinelline A	Control (e.g., Diclofenac)
Binding Affinity (kcal/mol)	Value	Value
Interacting Residues	List of Amino Acids	List of Amino Acids
Hydrogen Bonds	Number and Details	Number and Details
Hydrophobic Interactions	List of Residues	List of Residues

Conclusion

This protocol provides a comprehensive guide for conducting a molecular docking simulation of Axinelline A with COX-2. The results of this in silico study can provide valuable insights into the binding mechanism of Axinelline A and can guide further experimental validation and the rational design of more potent and selective COX-2 inhibitors for the treatment of inflammatory diseases. The presented workflow and protocols are intended to be a starting point and may require optimization based on the specific software versions and computational resources available.

References

• 1. Different Chemical Structures and Physiological/Pathological Roles of Cyclooxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclooxygenases: structural and functional insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. proteopedia.org [proteopedia.org]
• 4. Signal transduction pathways regulating cyclooxygenase-2 expression: potential molecular targets for chemoprevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. Axinelline A - Wikipedia [en.wikipedia.org]
• 7. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

Axinelline A: A Novel Tool for Prostaglandin Biosynthesis Research

Application Note APN-AXA-001

Introduction

Axinelline A is a naturally occurring compound that has demonstrated significant inhibitory activity against cyclooxygenase (COX) enzymes, which are central to the biosynthesis of prostaglandins (B1171923).[1][2] Prostaglandins are lipid autacoids derived from arachidonic acid that play crucial roles in a myriad of physiological and pathological processes, including inflammation, pain, fever, and cancer.[2][3] The prostaglandin (B15479496) biosynthesis pathway is initiated by the release of arachidonic acid from membrane phospholipids, which is then converted to prostaglandin H2 (PGH2) by COX enzymes. PGH2 is subsequently metabolized by specific synthases to produce various prostaglandins, such as prostaglandin E2 (PGE2).[4]

There are two main isoforms of the COX enzyme: COX-1 and COX-2. COX-1 is constitutively expressed in most tissues and is responsible for the production of prostaglandins that mediate homeostatic functions. In contrast, COX-2 is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli, leading to the increased production of prostaglandins at sites of inflammation.[5]

Axinelline A has been shown to inhibit both COX-1 and COX-2, making it a valuable research tool for studying the roles of these enzymes in various biological systems.[1][6] Furthermore, its ability to suppress the production of pro-inflammatory mediators in cell-based assays highlights its potential for investigating inflammatory signaling pathways.[2][6]

This document provides detailed protocols for utilizing Axinelline A to study prostaglandin biosynthesis, including in vitro enzyme inhibition assays and cell-based assays for measuring prostaglandin production.

Quantitative Data

The inhibitory activity of Axinelline A against COX-1 and COX-2 has been quantified, with the following IC50 values reported:

Compound	Target	IC50 (µM)	Reference
Axinelline A	COX-1	8.89	[6]
Axinelline A	COX-2	2.22	[6]
Axinelline A (alternative study)	COX-2	2.8	[7]
Axinelline A derivative (5e)	COX-1	28.4	[1]
Axinelline A derivative (5e)	COX-2	1.74	[1]

Signaling Pathways and Experimental Workflow

Prostaglandin Biosynthesis Pathway

The following diagram illustrates the key steps in the biosynthesis of prostaglandins from arachidonic acid and highlights the inhibitory action of Axinelline A on COX enzymes.

Caption: Prostaglandin biosynthesis pathway and the inhibitory target of Axinelline A.

Experimental Workflow for Studying Axinelline A

This diagram outlines a general workflow for investigating the effects of Axinelline A on prostaglandin biosynthesis.

Caption: General experimental workflow for investigating Axinelline A.

Experimental Protocols

In Vitro COX-1/COX-2 Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available COX inhibitor screening kits and is suitable for determining the IC50 values of Axinelline A.[8][9]

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• COX Probe (e.g., a fluorogenic substrate)

• COX Cofactor (e.g., hematin)

• Arachidonic Acid (substrate)

• Axinelline A

• Reference inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• 96-well white opaque microplate

• Fluorescence microplate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dilute Axinelline A and reference inhibitors to a range of desired concentrations in COX Assay Buffer.

• Enzyme and Inhibitor Addition: To the wells of the 96-well plate, add COX Assay Buffer, COX Cofactor, and either COX-1 or COX-2 enzyme. Add the various concentrations of Axinelline A, a reference inhibitor, or a vehicle control (e.g., DMSO).

• Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the COX Probe to all wells. Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Measurement: Immediately measure the fluorescence in a kinetic mode for 5-10 minutes at 25°C.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each concentration of Axinelline A relative to the vehicle control. Plot the percent inhibition versus the logarithm of the inhibitor concentration and use non-linear regression to determine the IC50 value.

Cell-Based Assay for PGE2 Production in RAW264.7 Macrophages

Materials:

• RAW264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052)

• Lipopolysaccharide (LPS) from E. coli

• Axinelline A

• Phosphate Buffered Saline (PBS)

• 24-well cell culture plates

• PGE2 ELISA kit

Procedure:

• Cell Culture: Culture RAW264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the RAW264.7 cells into 24-well plates at a density of 1.5 x 10^5 cells/well and allow them to adhere overnight.[3]

• Treatment: The next day, remove the medium and replace it with fresh medium. Pre-treat the cells with various concentrations of Axinelline A for 1 hour.

• Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include appropriate controls (untreated cells, cells treated with LPS alone, and cells treated with Axinelline A alone).

• Sample Collection: After the 24-hour incubation, collect the cell culture supernatant from each well.

• PGE2 Quantification: Measure the concentration of PGE2 in the collected supernatants using a commercial PGE2 ELISA kit, following the manufacturer's instructions.

Western Blot Analysis of COX-2 and NF-κB Pathway Proteins

This protocol can be used to investigate the effect of Axinelline A on the expression of COX-2 and key proteins in the NF-κB signaling pathway in LPS-stimulated RAW264.7 cells.[11][12]

Materials:

• LPS-stimulated RAW264.7 cell lysates (prepared as in the cell-based assay)

• Protein lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (anti-COX-2, anti-phospho-NF-κB p65, anti-NF-κB p65, anti-phospho-IκBα, anti-IκBα, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the treated RAW264.7 cells and determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels.

Conclusion

Axinelline A is a valuable pharmacological tool for researchers investigating the prostaglandin biosynthesis pathway and its role in inflammation. The protocols provided herein offer a framework for characterizing its inhibitory effects on COX enzymes and for elucidating its mechanism of action in a cellular context. These studies can contribute to a better understanding of the complex roles of prostaglandins in health and disease.

References

• 1. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-Inflammatory Effects of 6-Methylcoumarin in LPS-Stimulated RAW 264.7 Macrophages via Regulation of MAPK and NF-κB Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. abcam.com [abcam.com]
• 9. assaygenie.com [assaygenie.com]
• 10. apjai-journal.org [apjai-journal.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Application Notes: Formulation and Use of Axinelline A in Cell Culture Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction

Axinelline A is a natural product originally isolated from the bacterium Streptomyces axinellae.[1][2] It functions as a potent inhibitor of cyclooxygenase (COX) enzymes, demonstrating greater activity against COX-2 than COX-1.[3][4] This activity underlies its significant anti-inflammatory properties.[3][5] The primary mechanism of action involves the suppression of the NF-κB signaling pathway, which in turn reduces the expression of various pro-inflammatory mediators.[3][4][5] Due to its role as a COX-2 inhibitor, Axinelline A is also a candidate for investigation in cancer research for its potential to suppress proliferation and induce apoptosis.[6][7] These application notes provide detailed protocols for the preparation and use of Axinelline A in various cell culture-based assays.

Product Information and Handling

Chemical and Physical Properties

Axinelline A is a N-acylglycine with the following properties[8]:

Property	Value	Reference
Molecular Formula	C₁₂H₁₅NO₆	[1][8]
Molar Mass	269.25 g/mol	[1][8]
IUPAC Name	ethyl (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoate	[8]

Solubility and Stock Solution Preparation

• Recommended Solvent: Dimethyl sulfoxide (B87167) (DMSO) is recommended for preparing a concentrated stock solution.

• Protocol:

  • To prepare a 10 mM stock solution, add 371.4 µL of DMSO to 1 mg of Axinelline A powder.

  • Vortex thoroughly until the powder is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Note: The final concentration of DMSO in the cell culture medium should be kept low (typically <0.5%, ideally ≤0.1%) to prevent solvent-induced cytotoxicity. An equivalent concentration of DMSO should be added to vehicle control wells.

Storage and Stability

• Stock Solution: Store the DMSO stock solution at -20°C or -80°C for long-term storage.

• Working Dilutions: Prepare fresh working dilutions in culture medium immediately before use. The stability of Axinelline A in aqueous culture medium over extended periods has not been fully characterized, and some compounds can degrade under typical culture conditions.[9]

Mechanism of Action: COX Inhibition and NF-κB Pathway

Axinelline A exerts its anti-inflammatory effects by inhibiting COX enzymes.[4][5] In inflammatory conditions, such as those stimulated by lipopolysaccharide (LPS), this inhibition prevents the downstream activation of the NF-κB signaling pathway.[3][5] Specifically, Axinelline A pretreatment has been shown to reduce the phosphorylation of IKK and IκBα, which prevents the nuclear translocation of NF-κB.[3] This leads to a dose-dependent decrease in the expression and production of pro-inflammatory mediators, including iNOS, COX-2, TNF-α, IL-6, IL-1β, prostaglandin (B15479496) E2 (PGE₂), and nitric oxide (NO).[3][4][5] Notably, Axinelline A does not appear to affect the MAPK signaling pathway.[4][10]

Figure 1. Axinelline A signaling pathway in LPS-stimulated cells.

Quantitative Data Summary

The following table summarizes the reported biological activity of Axinelline A and its derivatives in cell-based assays.

Compound	Target	IC₅₀ Value	Cell Line	Observed Effect	Reference
Axinelline A	COX-2	2.22 µM	-	Potent enzyme inhibition.	[3]
COX-1	8.89 µM	-	Moderate enzyme inhibition.	[3]
COX-2	2.8 µM	-	Enzyme inhibition.	[2]
LPS-induced inflammation	2 - 30 µM	RAW264.7	Inhibition of NO, TNF-α, IL-6, IL-1β, and PGE₂ expression.	[3]
Derivative 5e	COX-2	1.74 µM	-	Potent and balanced COX inhibition.	[10]

Experimental Protocols

General Workflow for Cell Treatment

This protocol provides a basic framework for treating adherent cells with Axinelline A. Specific parameters like cell density and incubation time should be optimized for each cell line and experimental goal.

Figure 2. General experimental workflow for cell treatment.

Protocol: Cytotoxicity Assessment (MTT Assay)

This assay measures cell viability by assessing the metabolic activity of mitochondrial dehydrogenases. It is useful for determining the cytotoxic concentration range of Axinelline A. Studies suggest Axinelline A has low cytotoxicity at its effective anti-inflammatory concentrations.[5]

Materials:

• 96-well flat-bottom plates

• Adherent cells of interest

• Complete culture medium

• Axinelline A stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.04 M HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate overnight (37°C, 5% CO₂).

• Treatment: Prepare serial dilutions of Axinelline A in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include untreated and vehicle (DMSO) controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well. Mix gently on an orbital shaker to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Figure 3. Workflow for the MTT cytotoxicity assay.

Protocol: Cell Proliferation Assay

This protocol is designed to assess the anti-proliferative effects of Axinelline A, which is a potential downstream effect of COX-2 inhibition in cancer cells.[7] The methodology is similar to the MTT assay but is interpreted as an effect on cell growth rather than direct killing.

Procedure:

• Cell Seeding: Seed cells at a low density (e.g., 1,000-2,500 cells/well) to allow room for growth over the assay period.[11]

• Follow steps 2-7 of the MTT Assay protocol (Section 5.2). The incubation period is typically longer (e.g., 72 hours) to observe significant differences in proliferation.

• Analysis: Calculate the percentage of proliferation inhibition relative to the vehicle-treated control.

Protocol: Apoptosis Detection (Annexin V/PI Staining)

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[12][13] It relies on the translocation of phosphatidylserine (B164497) (PS) to the outer cell membrane during early apoptosis, which is detected by fluorescently-labeled Annexin V. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can enter cells with compromised membranes (late apoptotic/necrotic).

Materials:

• Cells of interest

• Axinelline A stock solution

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit

• 1X Annexin-binding buffer

• Propidium Iodide (PI) solution

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of Axinelline A for the appropriate time (e.g., 24 hours).

• Cell Harvesting: Collect both the floating cells from the supernatant and the adherent cells (using trypsin). Combine them and centrifuge at low speed (e.g., 300 x g) for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS, centrifuging after each wash.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin-binding buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Annexin-binding buffer to each tube.

• Analysis: Analyze the samples by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Figure 4. Experimental workflow for the Annexin V/PI apoptosis assay.

References

• 1. Axinelline A - Wikipedia [en.wikipedia.org]
• 2. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Association of COX-inhibitors with cancer patients’ survival under chemotherapy and radiotherapy regimens: a real-world data retrospective cohort analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-cancer effects of COX-2 inhibitors and their correlation with angiogenesis and invasion in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Axinelline A | C12H15NO6 | CID 139588023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sartorius.com [sartorius.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay | PLOS One [journals.plos.org]

Application Notes and Protocols: Axinelline A in Ulcerative Colitis Research Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Axinelline A and its derivatives in preclinical research models of ulcerative colitis (UC). Axinelline A, a natural product isolated from Streptomyces axinellae, is a cyclooxygenase-2 (COX-2) inhibitor that has demonstrated anti-inflammatory properties.[1][2][3] Research has extended to structurally modified analogues of Axinelline A, such as compound 5e, which have shown significant therapeutic potential in dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis models, a common in vivo model for UC.[1]

Mechanism of Action

Axinelline A and its analogues exert their anti-inflammatory effects primarily through the inhibition of COX-2.[1][2][3] The downstream signaling cascade involves the suppression of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway.[1][2][4] This inhibition leads to a reduction in the expression of pro-inflammatory mediators, including inducible nitric oxide synthase (iNOS), COX-2 itself, tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[2] Consequently, the production of prostaglandin (B15479496) E2 (PGE2), nitric oxide (NO), and reactive oxygen species (ROS) is diminished, alleviating the inflammatory response characteristic of ulcerative colitis.[2]

Signaling Pathway of Axinelline A Analogue in Ulcerative Colitis

Caption: Axinelline A analogue's proposed mechanism in UC.

Data Presentation

The following tables summarize the quantitative data available for an active analogue of Axinelline A, compound 5e, from in vitro and in vivo studies.

Table 1: In Vitro COX Inhibitory Activity of Axinelline A Analogue (Compound 5e)

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
5e	28.4	1.74	16.32

Data derived from a study on structural modifications of Axinelline A.[1]

Table 2: In Vivo Efficacy of Axinelline A Analogue (Compound 5e) in DSS-Induced Colitis Model

Treatment Group	Disease Activity Index (DAI) Score	Colon Length (cm)	Histological Score
Control	Data not available	Data not available	Data not available
DSS Model	Data not available	Data not available	Data not available
Compound 5e	Significantly reduced vs. DSS	Significantly longer vs. DSS	Significantly reduced vs. DSS
Mesalazine (Positive Control)	Data not available	Data not available	Data not available

Note: Specific quantitative values for the in vivo study were not available in the reviewed literature. The table reflects the reported qualitative outcomes.[1]

Experimental Protocols

In Vivo DSS-Induced Colitis Model

This protocol describes a general procedure for inducing acute colitis in mice using dextran sulfate sodium (DSS), which can be adapted for testing the efficacy of Axinelline A and its analogues.

Materials:

• Axinelline A or its analogue (e.g., compound 5e)

• Dextran Sulfate Sodium (DSS, molecular weight 36,000-50,000 Da)

• C57BL/6 mice (8-10 weeks old)

• Vehicle for compound administration (e.g., 0.5% carboxymethylcellulose sodium)

• Positive control: Mesalazine (5-aminosalicylic acid)

• Standard laboratory animal diet and water

• Animal balance

• Calipers

• Histology equipment and reagents (formalin, paraffin, hematoxylin (B73222) and eosin (B541160) stain)

Procedure:

• Animal Acclimatization: Acclimate mice to the laboratory environment for at least one week prior to the experiment.

• Group Allocation: Randomly divide mice into the following groups (n=8-10 per group):

  • Control Group: Receive normal drinking water and vehicle.

  • DSS Model Group: Receive DSS in drinking water and vehicle.

  • Axinelline A Treatment Group: Receive DSS in drinking water and Axinelline A.

  • Positive Control Group: Receive DSS in drinking water and Mesalazine.

• Induction of Colitis:

  • Prepare a 2.5% (w/v) DSS solution in drinking water.

  • Provide the DSS solution to the DSS, Axinelline A, and Positive Control groups as their sole source of drinking water for 7 consecutive days. The Control group receives normal drinking water.

• Compound Administration:

  • Administer Axinelline A (e.g., 10 mg/kg) or Mesalazine (e.g., 100 mg/kg) orally once daily, starting from the first day of DSS administration until the end of the study. The Control and DSS Model groups receive the vehicle.

• Monitoring:

  • Record the body weight of each mouse daily.

  • Observe and score the stool consistency and presence of blood daily to calculate the Disease Activity Index (DAI).

• Termination and Sample Collection:

  • On day 8, euthanize the mice by a humane method.

  • Measure the length of the colon from the cecum to the anus.

  • Collect a portion of the distal colon for histological analysis. Fix the tissue in 10% neutral buffered formalin.

• Histological Analysis:

  • Embed the fixed colon tissue in paraffin, section, and stain with hematoxylin and eosin (H&E).

  • Score the histological damage based on the severity of inflammation, ulceration, and crypt damage.

DAI Scoring System:

Score	Weight Loss (%)	Stool Consistency	Rectal Bleeding
0	None	Normal	Normal
1	1-5	Loose stools	Slight bleeding
2	5-10	Loose stools	Obvious bleeding
3	10-15	Diarrhea	Obvious bleeding
4	>15	Diarrhea	Gross bleeding

The DAI is the sum of the scores for weight loss, stool consistency, and rectal bleeding.

Experimental Workflow

Caption: Workflow for DSS-induced colitis model.

Logical Relationships in Therapeutic Action

The therapeutic potential of Axinelline A and its analogues in ulcerative colitis is based on a clear logical progression from molecular inhibition to macroscopic improvement.

Caption: Logical flow of Axinelline A's therapeutic effect.

References

• 1. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate Sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adequate Dextran Sodium Sulfate-induced Colitis Model in Mice and Effective Outcome Measurement Method [jcpjournal.org]
• 4. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming In Vitro Solubility Challenges with Axinelline A

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered when working with Axinelline A in vitro.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Axinelline A?

A1: Based on the physicochemical properties of Axinelline A, a polar aprotic solvent is recommended. Dimethyl sulfoxide (B87167) (DMSO) is the most common first-choice solvent for preparing high-concentration stock solutions of poorly water-soluble compounds for in vitro assays.

Q2: I have dissolved Axinelline A in DMSO, but it precipitates when I dilute it into my aqueous cell culture medium. How can I prevent this?

A2: This phenomenon, often called "crashing out," is common for hydrophobic compounds. Here are several strategies to mitigate this issue:

• Optimize Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO in your culture medium. Typically, a final DMSO concentration of less than 0.5% is well-tolerated by most cell lines and reduces the risk of precipitation.

• Use a Co-solvent System: In some instances, a combination of solvents can improve solubility. However, for cell-based assays, minimizing the number and concentration of organic solvents is crucial to avoid cytotoxicity.

• Employ Solubility Enhancers: Agents like cyclodextrins can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility. For pyrrole-imidazole alkaloids, a class of compounds related to Axinelline A, 2-hydroxypropyl-β-cyclodextrin (HPβCD) has been shown to be effective.

• Controlled Dilution: When diluting the DMSO stock, add it slowly to the pre-warmed (37°C) aqueous medium while vortexing or stirring to ensure rapid and uniform dispersion.

Q3: What is the known biological activity of Axinelline A?

A3: Axinelline A is a known inhibitor of cyclooxygenase (COX) enzymes, with a preference for COX-2.[1][2][3] By inhibiting COX-2, Axinelline A blocks the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation. Furthermore, it has been shown to suppress the NF-κB signaling pathway, a critical regulator of the inflammatory response.[2][4][5]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the in vitro use of Axinelline A.

Problem	Possible Cause	Troubleshooting Steps
Axinelline A powder will not dissolve in the initial solvent.	The chosen solvent is inappropriate, or the concentration is too high.	1. Ensure you are using a high-purity, anhydrous grade of DMSO.2. Gently warm the solution to 37°C for 5-10 minutes.3. Use sonication in a water bath to aid dissolution.4. If the compound still does not dissolve, consider reducing the concentration of the stock solution.
Precipitation occurs immediately upon dilution into aqueous buffer or media.	The compound has low aqueous solubility and is supersaturated upon dilution.	1. Lower the final concentration of Axinelline A in the assay.2. Decrease the final percentage of DMSO in the working solution (aim for <0.5%).3. Pre-warm the aqueous diluent to 37°C before adding the DMSO stock.4. Add the DMSO stock dropwise while vigorously vortexing the aqueous solution.5. Consider formulating Axinelline A with a solubility enhancer like HPβCD (see Protocol 2).
Inconsistent or non-reproducible results in bioassays.	The compound may be precipitating or forming aggregates in the assay plate over time.	1. Visually inspect the wells of your assay plate under a microscope for any signs of precipitation.2. Prepare fresh dilutions of Axinelline A for each experiment from a frozen stock.3. Include a solubility check by measuring the absorbance of the final working solution at a wavelength where the compound absorbs; a decrease in absorbance over time may indicate precipitation.
Observed cytotoxicity is higher than expected or inconsistent.	The solvent (DMSO) concentration may be too high, or the compound itself is cytotoxic at the tested concentrations.	1. Ensure the final DMSO concentration is consistent across all wells and is at a non-toxic level for your cell line (typically <0.5%).2. Perform a dose-response curve for DMSO alone to determine the toxicity threshold for your specific cells.3. Conduct a standard cytotoxicity assay (e.g., MTT or LDH) with a serial dilution of Axinelline A to determine its cytotoxic concentration range (see Protocol 4).

Data Presentation

Table 1: Physicochemical Properties of Axinelline A

Property	Value	Source
Molecular Formula	C₁₂H₁₅NO₆	[1][6]
Molecular Weight	269.25 g/mol	[6]
IUPAC Name	ethyl (2S)-2-[(2,3-dihydroxybenzoyl)amino]-3-hydroxypropanoate	[6]

Table 2: In Vitro Activity of Axinelline A

Target	IC₅₀	Cell Line	Reference
COX-2	2.8 µM	Ovine	[3]
COX-1	>100 µM (indicative of selectivity)	Ovine	[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Axinelline A in DMSO

Materials:

• Axinelline A (MW: 269.25 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator water bath (optional)

Procedure:

• Accurately weigh out 2.7 mg of Axinelline A powder and place it in a sterile vial.

• Add 1.0 mL of anhydrous DMSO to the vial.

• Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. A clear solution should be obtained.

• If the compound does not fully dissolve, gently warm the vial in a 37°C water bath for 5-10 minutes and vortex again. Alternatively, sonicate the vial in a water bath for 5-10 minutes.

• Once completely dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Formulation of Axinelline A with 2-Hydroxypropyl-β-cyclodextrin (HPβCD)

Materials:

• 10 mM Axinelline A in DMSO (from Protocol 1)

• 2-Hydroxypropyl-β-cyclodextrin (HPβCD)

• Sterile, nuclease-free water

• Heated magnetic stirrer

Procedure:

• Prepare a 40% (w/v) solution of HPβCD in sterile water. For example, dissolve 4 g of HPβCD in 10 mL of water.

• Gently heat the HPβCD solution to 40-50°C while stirring until it becomes clear.

• Slowly add the desired volume of the 10 mM Axinelline A in DMSO stock solution to the stirring HPβCD solution. The molar ratio of HPβCD to Axinelline A should be optimized, but a starting point of 10:1 can be used.

• Continue to stir the mixture at 40-50°C for 1-2 hours to allow for the formation of the inclusion complex.

• Allow the solution to cool to room temperature.

• Sterile-filter the final formulation through a 0.22 µm syringe filter.

• This aqueous formulation can then be further diluted in cell culture medium for your experiments.

Protocol 3: In Vitro COX-2 Inhibition Assay (Fluorometric)

Materials:

• Human recombinant COX-2 enzyme

• COX Assay Buffer

• Heme

• Arachidonic Acid (substrate)

• Fluorometric probe

• Axinelline A working solutions

• Selective COX-2 inhibitor (e.g., Celecoxib) as a positive control

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare working solutions of Axinelline A and the positive control by diluting the stock solution in assay buffer. Ensure the final DMSO concentration is the same in all wells and does not exceed 0.5%.

• To each well of the 96-well plate, add the following in order:

  • 75 µL COX Assay Buffer

  • 10 µL Heme

  • 10 µL of either Axinelline A working solution, positive control, or vehicle control (assay buffer with the same percentage of DMSO).

  • 10 µL of diluted human recombinant COX-2 enzyme.

• Incubate the plate at room temperature for 15 minutes, protected from light.

• Initiate the reaction by adding 10 µL of arachidonic acid to each well.

• Immediately place the plate in a fluorescence microplate reader and measure the fluorescence intensity (e.g., Ex/Em = 535/587 nm) every minute for 10-20 minutes.

• Calculate the rate of the reaction for each well from the linear portion of the kinetic curve.

• Determine the percent inhibition for each concentration of Axinelline A relative to the vehicle control.

• Plot the percent inhibition versus the log of the Axinelline A concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Protocol 4: Cell Viability Assay (MTT Assay)

Materials:

• Cell line of interest (e.g., RAW 264.7 macrophages)

• Complete cell culture medium

• Axinelline A working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear cell culture plate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• The next day, remove the medium and replace it with fresh medium containing various concentrations of Axinelline A or vehicle control (ensure the final DMSO concentration is constant and non-toxic).

• Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plate for 15-30 minutes at room temperature with gentle shaking, protected from light.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control cells.

Visualizations

Caption: Experimental workflow for in vitro studies with Axinelline A.

Caption: Troubleshooting decision tree for Axinelline A solubility.

Caption: Simplified NF-κB signaling pathway targeted by Axinelline A.

References

• 1. Axinelline A - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Axinelline A | C12H15NO6 | CID 139588023 - PubChem [pubchem.ncbi.nlm.nih.gov]

Axinelline A Anti-Inflammatory Dosage Optimization: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the dosage of Axinelline A for its anti-inflammatory effects in experimental settings. All quantitative data is summarized for clarity, and detailed experimental protocols are provided.

Frequently Asked Questions (FAQs)

Q1: What is the primary anti-inflammatory mechanism of Axinelline A?

A1: Axinelline A exerts its anti-inflammatory effects primarily by inhibiting cyclooxygenase (COX) enzymes, with a preference for COX-2 over COX-1.[1] This inhibition leads to a reduction in the production of prostaglandins, which are key mediators of inflammation. Furthermore, Axinelline A suppresses the NF-κB signaling pathway, a critical regulator of the inflammatory response. This suppression results in decreased expression of pro-inflammatory genes and a reduction in the production of inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[1][2]

Q2: What is a good starting concentration range for in vitro experiments with Axinelline A?

A2: Based on available data, a starting concentration range of 2 µM to 30 µM is recommended for in vitro studies using cell lines such as RAW264.7 macrophages.[2] This range has been shown to effectively inhibit the production of key inflammatory mediators. To determine the optimal concentration for your specific experimental conditions, it is advisable to perform a dose-response curve.

Q3: Is Axinelline A cytotoxic at its effective anti-inflammatory concentrations?

A3: Studies have shown that Axinelline A exhibits potent in vitro anti-inflammatory activity with a lack of cytotoxicity at effective concentrations.[1][2] However, it is always recommended to perform a cell viability assay, such as the MTT assay, to confirm that the observed anti-inflammatory effects are not due to cellular toxicity in your specific cell type and experimental conditions.

Q4: How does the COX inhibitory activity of Axinelline A compare to established NSAIDs?

A4: The overall anti-inflammatory activity of Axinelline A is comparable to the clinically used nonsteroidal anti-inflammatory drug (NSAID), diclofenac.[1][2]

Q5: Are there any known in vivo studies for Axinelline A?

A5: While direct in vivo dosage and efficacy data for Axinelline A are limited in publicly available literature, a study on a structurally related derivative has shown significant amelioration of histological damages in a mouse model of ulcerative colitis.[3] This suggests potential for in vivo anti-inflammatory activity, but specific dosage regimens for Axinelline A in animal models require further investigation.

Data Presentation

In Vitro Efficacy of Axinelline A

Parameter	Value	Cell Line	Notes
COX-2 IC50	2.8 µM[4]	-	Indicates the concentration required to inhibit 50% of COX-2 enzyme activity.
COX-1 IC50	Not explicitly stated, but selectivity for COX-2 is noted.[1][2]	-	Axinelline A is more active against COX-2 than COX-1.
Effective Concentration for Inhibition of Pro-inflammatory Mediators	2 - 30 µM[2]	RAW264.7 macrophages	Inhibits LPS-induced production of NO, PGE2, TNF-α, IL-6, and IL-1β.

Experimental Protocols

Protocol 1: Determination of Axinelline A Cytotoxicity using MTT Assay

Objective: To determine the concentration range of Axinelline A that is non-toxic to the cells used in the anti-inflammatory assays.

Materials:

• Target cells (e.g., RAW264.7 macrophages)

• Complete cell culture medium

• Axinelline A stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Axinelline A in complete culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM).

• Remove the existing medium from the cells and add 100 µL of the Axinelline A dilutions to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve Axinelline A, e.g., DMSO) and a no-treatment control.

• Incubate the plate for the desired treatment duration (e.g., 24 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the no-treatment control.

Protocol 2: In Vitro Anti-inflammatory Assay in LPS-Stimulated RAW264.7 Macrophages

Objective: To evaluate the inhibitory effect of Axinelline A on the production of pro-inflammatory mediators.

Materials:

• RAW264.7 macrophages

• Complete DMEM medium

• Axinelline A stock solution

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent system for Nitric Oxide (NO) measurement

• ELISA kits for TNF-α, IL-6, and IL-1β

• PGE2 enzyme immunoassay kit

• 24-well or 96-well culture plates

Procedure:

• Seed RAW264.7 cells in the appropriate culture plates and allow them to adhere overnight.

• Pre-treat the cells with various non-toxic concentrations of Axinelline A (determined from the MTT assay) for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified time (e.g., 24 hours for cytokines and PGE2, 18-24 hours for NO). Include appropriate controls: untreated cells, cells treated with LPS only, and cells treated with Axinelline A only.

• After incubation, collect the cell culture supernatants.

• Nitric Oxide (NO) Measurement: Use the Griess reagent system to measure the nitrite (B80452) concentration in the supernatant as an indicator of NO production, following the manufacturer's instructions.

• Cytokine Measurement (TNF-α, IL-6, IL-1β): Quantify the levels of these cytokines in the supernatant using specific ELISA kits according to the manufacturer's protocols.

• Prostaglandin E2 (PGE2) Measurement: Measure the concentration of PGE2 in the supernatant using a competitive enzyme immunoassay kit as per the manufacturer's instructions.

• Analyze the data to determine the dose-dependent inhibitory effect of Axinelline A on the production of these inflammatory mediators.

Mandatory Visualizations

References

• 1. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing COX-2 Selectivity of Axinelline A Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to aid in the development of Axinelline A derivatives with improved selectivity for Cyclooxygenase-2 (COX-2).

Frequently Asked Questions (FAQs)

Q1: What is Axinelline A and what is its baseline activity on COX enzymes?

A1: Axinelline A is a natural product first isolated from Streptomyces axinellae SCSIO02208.[1][2][3] It has been identified as a cyclooxygenase (COX) inhibitor with anti-inflammatory properties.[4] While it does inhibit COX-2 more potently than COX-1, its selectivity is low, leading it to be classified as a non-selective COX inhibitor.[1][2][5] Its overall activity has been compared to the widely used non-steroidal anti-inflammatory drug (NSAID), diclofenac.[1][2][5]

Q2: What is the reported inhibitory concentration (IC50) and selectivity index for the parent compound, Axinelline A?

A2: Published data indicates that Axinelline A has an IC50 value of approximately 2.22 µM to 2.8 µM for COX-2 and 8.89 µM for COX-1.[3][4] This results in a relatively low selectivity index (SI = IC50(COX-1)/IC50(COX-2)) of about 4.

Q3: Why is improving the COX-2 selectivity of Axinelline A derivatives a desirable goal?

A3: The therapeutic anti-inflammatory effects of NSAIDs are primarily due to the inhibition of COX-2, which is typically induced during inflammation.[6][7][8] The common side effects of NSAIDs, such as gastrointestinal issues, are linked to the inhibition of the constitutively expressed COX-1 isoform, which is involved in protecting the gastric mucosa.[7][9] Therefore, developing derivatives of Axinelline A that are highly selective for COX-2 over COX-1 is a key strategy to create potent anti-inflammatory agents with a reduced risk of side effects.[7][8]

Q4: Have any derivatives of Axinelline A shown improved COX-2 selectivity?

A4: Yes, structural modifications of Axinelline A have been explored to improve its selectivity. In one study, a series of derivatives were synthesized, and a compound designated as 5e demonstrated the highest COX-2 inhibitory activity and a more balanced COX inhibition profile.[10] Compound 5e showed a COX-2 IC50 of 1.74 µM and a selectivity index of 16.32, a significant improvement over the parent compound.[10]

Q5: What is the mechanism by which Axinelline A and its derivatives exert their anti-inflammatory effects?

A5: Axinelline A and its derivatives inhibit COX enzymes, which are responsible for converting arachidonic acid into prostaglandins (B1171923) (PGs), key mediators of inflammation.[2] By inhibiting COX-2, these compounds reduce the production of inflammatory prostaglandins like PGE2. This inhibition has been shown to suppress the NF-κB signaling pathway, leading to a downstream reduction in the expression of pro-inflammatory factors such as iNOS, TNF-α, IL-6, and IL-1β.[1][2][5][10]

Troubleshooting Guides

Q1: My new Axinelline A derivatives show potent COX-2 inhibition but the selectivity over COX-1 is still low. What structural modifications should I explore next?

A1: Low selectivity is a common challenge. To improve it, consider the structural differences between the COX-1 and COX-2 active sites. The COX-2 active site is larger and features a side pocket that is absent in COX-1.[11] Strategies to exploit this difference include:

• Introducing Bulky Substituents: Adding larger chemical groups to your derivatives can sterically hinder their entry into the narrower COX-1 active site while still allowing access to the larger COX-2 site.[6][9]

• Targeting Key Residues: The substitution of valine (Val523) in COX-2 for a bulkier isoleucine in COX-1 is a key difference.[11] Design modifications that interact favorably with the region around Val523.

• Adding Hydrogen-Bond Acceptors: Incorporating moieties that can form hydrogen bonds with specific residues in the COX-2 active site, such as Arg513, can enhance both potency and selectivity.[6][7] This is a common strategy used in the design of other selective COX-2 inhibitors (coxibs).[6][7]

Q2: I am seeing a loss of overall inhibitory activity in my derivatives compared to the parent Axinelline A. What could be the reason?

A2: A drop in potency suggests that your modifications may be interfering with key binding interactions. The natural product Axinelline A has stronger COX inhibitory activity than many of its initial synthetic analogues.[1][2]

• Review Binding Mode: In silico studies suggest Axinelline A binds to COX-2 in a manner similar to diclofenac.[1][2][5] Ensure your modifications do not disrupt the core scaffold's ability to adopt this binding pose. Computational docking studies can help visualize potential binding disruptions.

• Core Scaffold Integrity: The catechol moiety of Axinelline A is likely crucial for its activity. Modifications that alter the electronic properties or steric availability of this group could reduce potency.

• Re-evaluate Modification Site: Consider whether the point of modification on the Axinelline A scaffold is optimal. Some positions may be more sensitive to substitution than others.

Q3: How can I confirm that the observed anti-inflammatory effect of my lead compound in cell-based assays is due to COX-2 inhibition?

A3: To confirm the mechanism of action, you should perform a series of validation experiments:

• Measure Prostaglandin (B15479496) E2 (PGE2) Levels: The direct product of COX-2 activity in many inflammatory models is PGE2. A potent derivative should significantly reduce PGE2 production in cells stimulated with an inflammatory agent like lipopolysaccharide (LPS).[1]

• Western Blot Analysis: Treat LPS-stimulated macrophages (e.g., RAW 264.7) with your compound and analyze the protein expression levels of COX-2 and inducible nitric oxide synthase (iNOS). A selective inhibitor should reduce the downstream consequences of inflammation without necessarily altering the induced expression of the COX-2 enzyme itself.[1][4]

• NF-κB Pathway Analysis: Investigate key proteins in the NF-κB pathway. Inhibition of COX-2 by Axinelline A derivatives has been shown to suppress the phosphorylation of IKK and IκBα, preventing NF-κB translocation to the nucleus.[5][10] Observing this effect would support the proposed mechanism.

Data Presentation

Table 1: In Vitro COX Inhibitory Activity of Axinelline A and a Key Derivative

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) (COX-1/COX-2)	Reference
Axinelline A	8.89	2.22	~4.0	[4]
Axinelline A	-	2.8	Low	[3]
Derivative 5e	28.4	1.74	16.32	[10]

Experimental Protocols

1. General Protocol for In Vitro COX-1/COX-2 Inhibition Assay

This protocol outlines the general steps for determining the IC50 values of test compounds against ovine COX-1 and human recombinant COX-2.

• Objective: To measure the concentration of a compound required to inhibit 50% of the enzyme's activity.

• Principle: A colorimetric or fluorescent assay is used to measure the peroxidase activity of the COX enzymes. The conversion of arachidonic acid to prostaglandin G2 (PGG2) and then to PGH2 involves a peroxidase-catalyzed reduction, which can be coupled to a chromogenic substrate.

• Methodology:

  • Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0) containing a heme cofactor.

  • Add the enzyme (ovine COX-1 or human COX-2) to the buffer.

  • Add the test compound (Axinelline A derivative) at various concentrations and pre-incubate with the enzyme for a specified time (e.g., 15 minutes) at room temperature.

  • Add a colorimetric substrate (e.g., N,N,N′,N′-tetramethyl-p-phenylenediamine, TMPD).

  • Initiate the reaction by adding the substrate, arachidonic acid.

  • Measure the absorbance at a specific wavelength (e.g., 590-620 nm) over time using a plate reader.

  • Calculate the rate of reaction for each concentration of the test compound.

  • Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

2. General Protocol for Measuring Inflammatory Mediators in Macrophages

This protocol describes how to assess the anti-inflammatory activity of compounds in a cell-based model.

• Cell Line: Murine macrophage cell line RAW 264.7.[1][5]

• Objective: To determine if the test compound can reduce the production of key inflammatory mediators (e.g., NO, PGE2, TNF-α, IL-6) in response to an inflammatory stimulus.

• Methodology:

  • Seed RAW 264.7 cells in multi-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the Axinelline A derivative for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS, e.g., 1 µg/mL) for a specified duration (e.g., 24 hours).[4] Include vehicle-treated and unstimulated controls.

  • After incubation, collect the cell culture supernatant.

  • Nitric Oxide (NO) Measurement: Use the Griess reagent to measure the concentration of nitrite (B80452) (a stable product of NO) in the supernatant.

  • PGE2 and Cytokine Measurement: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the levels of PGE2, TNF-α, and IL-6 in the supernatant according to the manufacturer's instructions.

  • Cell Viability: Perform a cell viability assay (e.g., MTT or CCK-8) on the remaining cells to ensure the observed reductions in inflammatory mediators are not due to cytotoxicity.[1]

Visualizations

Caption: COX-2 and NF-κB signaling pathway targeted by Axinelline A derivatives.

Caption: Experimental workflow for improving COX-2 selectivity of Axinelline A derivatives.

Caption: Logical relationships of modification strategies for enhancing COX-2 selectivity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting stability issues of Axinelline A in solution

Technical Support Center: Axinelline A

Welcome to the technical support center for Axinelline A. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and ensuring the stability of Axinelline A in solution during their experiments.

Frequently Asked Questions (FAQs)

Q1: My Axinelline A solution changed color (e.g., turned yellow/brown) upon storage. What could be the cause?

A1: Color change in solutions containing catechol-containing compounds like Axinelline A is often an indicator of oxidation. The catechol moiety is susceptible to oxidation, which can be initiated or accelerated by factors such as exposure to air (oxygen), light, high pH, or the presence of metal ions. This oxidative degradation can lead to the formation of colored byproducts, potentially altering the compound's activity.

Q2: I am observing a decrease in the expected biological activity of my Axinelline A solution over time. How can I determine if this is due to degradation?

A2: A loss of biological activity is a strong indication of compound degradation. To confirm this, you should perform a stability analysis using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). By comparing the chromatogram of a freshly prepared solution with that of an aged solution, you can detect the appearance of new peaks corresponding to degradation products and a decrease in the peak area of the parent Axinelline A compound.

Q3: What are the optimal storage conditions for Axinelline A in solution to minimize degradation?

A3: While specific stability data for Axinelline A is limited, general best practices for storing potentially unstable marine alkaloids in solution should be followed:

• Temperature: Store solutions at low temperatures, such as -20°C or -80°C, to slow down chemical reactions.

• Light: Protect the solution from light by using amber vials or wrapping the container in aluminum foil. Photodegradation can be a significant issue for many organic molecules.

• Atmosphere: For long-term storage, it is advisable to purge the headspace of the vial with an inert gas like argon or nitrogen to minimize oxidation.

• pH: Maintain a slightly acidic to neutral pH (around 6-7) if compatible with your experimental setup, as basic conditions can promote the oxidation of catechols.

Q4: Which solvents are recommended for dissolving and storing Axinelline A?

A4: The choice of solvent can significantly impact the stability of a compound. For Axinelline A, consider the following:

• Primary Solvents: Start with high-purity, anhydrous solvents such as DMSO, ethanol, or methanol (B129727) for creating stock solutions.

• Aqueous Buffers: When preparing aqueous working solutions, use freshly prepared buffers and consider de-gassing them to remove dissolved oxygen. Avoid buffers with high pH or those containing metal ions that can catalyze oxidation. The stability in aqueous solutions is generally lower than in organic solvents.[1]

Troubleshooting Guides

Issue 1: Rapid Degradation of Axinelline A in Aqueous Buffer

• Symptom: Significant loss of Axinelline A peak in HPLC analysis and appearance of multiple new peaks within hours of preparation in an aqueous buffer.

• Possible Causes:

  • High pH of the buffer: Catechols are more susceptible to oxidation at higher pH.

  • Dissolved Oxygen: The presence of oxygen in the buffer can lead to rapid oxidation.

  • Metal Ion Contamination: Trace metal ions in the buffer can catalyze oxidation.

• Troubleshooting Steps:

  • pH Optimization: Test the stability of Axinelline A in a range of buffers with different pH values (e.g., pH 5, 6, 7, and 7.4) to identify the optimal pH for stability.

  • De-gassing of Buffer: Before use, de-gas the aqueous buffer by sparging with an inert gas (argon or nitrogen) or by using a sonicator under vacuum.

  • Use of Chelating Agents: Add a small amount of a chelating agent, such as EDTA (Ethylenediaminetetraacetic acid), to the buffer to sequester any contaminating metal ions.

  • Addition of Antioxidants: Consider adding a small amount of an antioxidant, such as ascorbic acid or DTT (dithiothreitol), to the solution, if it does not interfere with your downstream experiment.

Issue 2: Inconsistent Results in Biological Assays

• Symptom: High variability in experimental results when using Axinelline A solutions prepared at different times.

• Possible Causes:

  • Inconsistent Solution Preparation: Variations in solvent, pH, or storage conditions between batches.

  • Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to degradation.

• Troubleshooting Steps:

  • Standardized Protocol: Develop and strictly follow a standard operating procedure (SOP) for the preparation and storage of Axinelline A solutions.

  • Aliquot Stock Solutions: Prepare single-use aliquots of your high-concentration stock solution to avoid multiple freeze-thaw cycles.

  • Fresh Working Solutions: Always prepare fresh working solutions from a frozen stock aliquot immediately before each experiment.

  • Quality Control: Routinely check the purity of your stock solution using HPLC to ensure its integrity over time.

Data Presentation

To systematically evaluate the stability of Axinelline A under your specific experimental conditions, we recommend maintaining a detailed record. The following table can be used as a template to log your stability data.

Condition ID	Solvent/Buffer	pH	Temperature (°C)	Light Exposure	Time Point (hours)	% Remaining Axinelline A	Observations (e.g., color change)
STAB-001	DMSO	N/A	25	Ambient	0	100	Clear, colorless
STAB-002	DMSO	N/A	25	Ambient	24
STAB-003	PBS	7.4	37	Dark	0	100	Clear, colorless
STAB-004	PBS	7.4	37	Dark	4
STAB-005	PBS	7.4	37	Dark	8
STAB-006	PBS with 1mM Ascorbic Acid	7.4	37	Dark	8

Experimental Protocols

Protocol 1: HPLC-Based Stability Assessment of Axinelline A

This protocol outlines a general method to assess the stability of Axinelline A in a given solution over time.

• Preparation of Axinelline A Solution:

  • Prepare a stock solution of Axinelline A in a suitable organic solvent (e.g., DMSO) at a concentration of 10 mM.

  • Dilute the stock solution to the desired final concentration (e.g., 100 µM) in the test buffer or solvent.

• Incubation:

  • Divide the solution into several aliquots in amber vials.

  • Incubate the vials under the desired test conditions (e.g., 37°C in the dark).

• Time-Point Sampling:

  • At designated time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the solution.

  • If necessary, quench any ongoing reaction by adding an equal volume of cold acetonitrile (B52724) or methanol.

  • Store the samples at -20°C until analysis.

• HPLC Analysis:

  • Column: Use a C18 reverse-phase column.

  • Mobile Phase: A gradient of water (with 0.1% formic acid or acetic acid) and acetonitrile is a good starting point.

  • Detection: Use a UV detector at a wavelength where Axinelline A has maximum absorbance.

  • Analysis: Inject equal volumes of each time-point sample. Record the peak area of Axinelline A.

• Data Calculation:

  • Calculate the percentage of Axinelline A remaining at each time point relative to the initial time point (t=0).

  • % Remaining = (Peak Area at time t / Peak Area at time 0) * 100

Visualizations

Below are diagrams illustrating key workflows and concepts for troubleshooting Axinelline A stability.

Caption: Workflow for assessing Axinelline A stability.

Caption: Troubleshooting logic for Axinelline A instability.

References

• 1. qbdgroup.com [qbdgroup.com]

Technical Support Center: Refining Purification Protocols for Axinelline A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining the purification protocols for Axinelline A from bacterial culture, specifically Streptomyces axinellae.

Frequently Asked Questions (FAQs)

Q1: What is Axinelline A and why is it significant?

A1: Axinelline A is a natural product isolated from the bacterium Streptomyces axinellae SCSIO02208. It functions as a cyclooxygenase-2 (COX-2) inhibitor, making it a compound of interest for the development of new anti-inflammatory drugs.[1][2][3]

Q2: What are the key stages in the purification of Axinelline A from a bacterial culture?

A2: The general workflow for Axinelline A purification involves three main stages:

• Fermentation: Culturing Streptomyces axinellae under optimized conditions to maximize the production of Axinelline A.

• Extraction: Separating the crude Axinelline A from the fermentation broth and bacterial cells.

• Chromatographic Purification: A multi-step process to isolate Axinelline A from other metabolites to achieve high purity.

Q3: Which bacterial strain is used to produce Axinelline A?

A3: Axinelline A has been successfully isolated from Streptomyces axinellae strain SCSIO02208.[3]

Q4: What are the general considerations for optimizing the fermentation of Streptomyces axinellae for Axinelline A production?

A4: Optimizing fermentation conditions is crucial for maximizing the yield of secondary metabolites like Axinelline A. Key parameters to consider include the composition of the culture medium (carbon and nitrogen sources), pH, temperature, and aeration.

Q5: What type of extraction method is suitable for Axinelline A?

A5: Given that Axinelline A is a secondary metabolite, a common approach is to use solvent extraction. After separating the bacterial cells from the fermentation broth, the broth can be extracted with a moderately polar organic solvent like ethyl acetate (B1210297). The bacterial cells can also be extracted separately after cell disruption to recover any intracellular product.

Q6: What chromatographic techniques are recommended for the purification of Axinelline A?

A6: A multi-step chromatographic approach is typically necessary to achieve high purity. This may include:

• Column Chromatography: Using silica (B1680970) gel or other stationary phases for initial fractionation of the crude extract.

• Solid-Phase Extraction (SPE): For sample cleanup and enrichment.

• High-Performance Liquid Chromatography (HPLC): Particularly reversed-phase HPLC (RP-HPLC), is often used for the final purification steps to achieve high purity.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no yield of Axinelline A after fermentation	- Suboptimal fermentation medium (incorrect carbon/nitrogen ratio).- Inappropriate pH or temperature.- Insufficient aeration.- Contamination of the culture.	- Systematically test different carbon and nitrogen sources.- Optimize the pH and temperature of the culture medium.- Ensure adequate aeration by adjusting the shaking speed or using baffled flasks.- Check for contamination by microscopy and plating on control media.
Poor extraction efficiency	- Incorrect solvent polarity.- Incomplete extraction from the fermentation broth or bacterial cells.- Emulsion formation during liquid-liquid extraction.	- Test a range of solvents with varying polarities (e.g., ethyl acetate, butanol, dichloromethane).- Perform multiple extractions of the aqueous phase.- For intracellular product, ensure efficient cell lysis before extraction.- To break emulsions, try adding brine, centrifuging, or filtering through celite.
Co-elution of impurities during chromatography	- Inadequate separation by the chosen chromatographic method.- Overloading the column.- Inappropriate solvent gradient.	- Use a different stationary phase or a different combination of mobile phase solvents.- Reduce the amount of sample loaded onto the column.- Optimize the solvent gradient in HPLC to improve resolution.
Degradation of Axinelline A during purification	- Axinelline A contains a catechol moiety, which can be susceptible to oxidation.- Exposure to harsh pH conditions or high temperatures.	- Work at lower temperatures whenever possible.- Use buffers to maintain a stable pH, avoiding strongly acidic or basic conditions.- Consider adding antioxidants during the extraction and purification steps.- Minimize exposure to light.
Difficulty in achieving high purity (>95%)	- Presence of closely related impurities with similar chemical properties.	- Employ orthogonal purification techniques (e.g., normal-phase followed by reversed-phase chromatography).- Use high-resolution preparative HPLC with a shallow gradient.- Consider techniques like counter-current chromatography.

Experimental Protocols

Fermentation of Streptomyces axinellae

A plausible fermentation protocol for Streptomyces axinellae to produce Axinelline A would involve the following steps:

• Inoculum Preparation: Inoculate a loopful of S. axinellae from a slant into a 50 mL seed medium in a 250 mL flask. Incubate at 28-30°C for 2-3 days on a rotary shaker.

• Production Culture: Transfer the seed culture to a production medium (e.g., containing soluble starch, yeast extract, peptone, and inorganic salts) at a 5-10% (v/v) inoculation rate.

• Incubation: Incubate the production culture at 28-30°C for 7-10 days with shaking at 200-250 rpm.

• Monitoring: Monitor the production of Axinelline A by periodically taking samples and analyzing them by TLC or HPLC.

Extraction of Axinelline A

• Separation: Centrifuge the fermentation broth to separate the supernatant from the mycelium.

• Supernatant Extraction: Extract the supernatant three times with an equal volume of ethyl acetate. Combine the organic layers.

• Mycelium Extraction: Homogenize the mycelium in methanol (B129727) or acetone, filter, and evaporate the solvent. Resuspend the residue in water and extract with ethyl acetate.

• Combine and Concentrate: Combine all ethyl acetate extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

Chromatographic Purification of Axinelline A

• Silica Gel Column Chromatography:

  • Dissolve the crude extract in a minimal amount of methanol and adsorb it onto a small amount of silica gel.

  • Load the dried silica onto a silica gel column packed in a non-polar solvent (e.g., hexane).

  • Elute the column with a stepwise gradient of increasing polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol).

  • Collect fractions and analyze them by TLC or HPLC to identify those containing Axinelline A.

• Preparative HPLC:

  • Pool and concentrate the fractions containing Axinelline A.

  • Dissolve the enriched fraction in a suitable solvent (e.g., methanol).

  • Purify the sample using a preparative reversed-phase C18 HPLC column with a gradient of water and acetonitrile (B52724) (both may contain 0.1% trifluoroacetic acid or formic acid to improve peak shape).

  • Collect the peak corresponding to Axinelline A and verify its purity by analytical HPLC.

  • Lyophilize the pure fraction to obtain purified Axinelline A.

Quantitative Data Summary

The following table presents hypothetical data for a typical purification of Axinelline A from a 10 L fermentation culture.

Purification Step	Total Weight/Volume	Axinelline A Concentration	Purity (%)	Recovery (%)
Fermentation Broth	10 L	~15 mg/L	< 1	100
Crude Ethyl Acetate Extract	5 g	~30 mg/g	~3	95
Silica Gel Column Fraction	500 mg	~250 mg/g	~50	83
Preparative HPLC Purified	100 mg	> 950 mg/g	> 95	67

Visualizations

Caption: Workflow for Axinelline A purification.

Caption: Axinelline A inhibits the COX-2 enzyme.

References

• 1. Improved secondary metabolite production in the genus Streptosporangium by optimization of the fermentation conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimization of Culture Conditions for Production of Bioactive Metabolites by Streptomyces spp. Isolated from Soil [scirp.org]
• 3. Optimization of fermentation conditions through response surface methodology for enhanced antibacterial metabolite production by Streptomyces sp. 1-14 from cassava rhizosphere - PMC [pmc.ncbi.nlm.nih.gov]

Addressing potential off-target effects of Axinelline A in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential off-target effects of Axinelline A in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Axinelline A?

Axinelline A is a nonsteroidal anti-inflammatory drug (NSAID) that functions as a non-selective inhibitor of cyclooxygenase (COX) enzymes. It inhibits both COX-1 and COX-2, with a higher potency for COX-2, though its selectivity is low.[1][2] This inhibition of COX enzymes prevents the conversion of arachidonic acid into prostaglandins (B1171923), which are key mediators of inflammation.[1][3] The overall anti-inflammatory activity of Axinelline A is comparable to the clinically used drug diclofenac.[1][2]

Q2: What is the downstream signaling pathway affected by Axinelline A's primary targets?

By inhibiting COX enzymes, Axinelline A leads to the suppression of the NF-κB signaling pathway. This results in the reduced expression of various pro-inflammatory factors, including inducible nitric oxide synthase (iNOS), COX-2, tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β). Consequently, the production of prostaglandin (B15479496) E2 (PGE2), nitric oxide (NO), and reactive oxygen species (ROS) is also diminished.[1][2]

Q3: What are the potential off-target effects of Axinelline A?

While specific off-target effects of Axinelline A have not been extensively profiled, its classification as a non-selective NSAID suggests potential interactions with other proteins. NSAIDs have been reported to have COX-independent effects. For instance, some NSAIDs can activate NRF2, a transcription factor involved in the antioxidant response, or inhibit phosphodiesterases.[4][5] Given its structural similarity and comparable activity to diclofenac, it may share some of its known off-target profiles, which include effects on the cardiovascular and gastrointestinal systems.[5]

Q4: Why am I observing unexpected phenotypic changes in my cell-based assays with Axinelline A?

Unexpected cellular phenotypes could arise from either the inhibition of COX-1, which is involved in various physiological "house-keeping" roles, or from true off-target effects.[3] For example, inhibition of COX-1 can lead to gastrointestinal side effects.[6] If the observed phenotype is inconsistent with the known roles of COX enzymes, it is crucial to consider and investigate potential off-target interactions.

Q5: How can I confirm that the observed effect of Axinelline A in my experiment is due to its on-target (COX inhibition) activity?

To confirm on-target activity, you can perform several experiments:

• Rescue experiments: Attempt to rescue the phenotype by adding back the downstream products of the COX pathway, such as prostaglandins (e.g., PGE2).

• Use of alternative inhibitors: Compare the effects of Axinelline A with other well-characterized selective COX-2 inhibitors (e.g., celecoxib) and non-selective COX inhibitors (e.g., ibuprofen, diclofenac).

• Knockout/knockdown studies: Use cells where COX-1 and/or COX-2 have been genetically knocked out or knocked down to see if the effect of Axinelline A is abolished.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent IC50 values for Axinelline A in different cell lines.	1. Different expression levels of COX-1 and COX-2 in the cell lines. 2. Cellular uptake and metabolism of Axinelline A may vary. 3. Off-target effects contributing to cytotoxicity in some cell lines.	1. Quantify the protein levels of COX-1 and COX-2 in your cell lines via Western blot or qPCR. 2. Perform a time-course experiment to determine the optimal incubation time. 3. Use the experimental protocols below to investigate potential off-target binding.
Observed cellular phenotype does not correlate with known functions of COX enzymes.	1. The phenotype is a result of a previously uncharacterized role of COX in your specific experimental model. 2. The phenotype is caused by an off-target effect of Axinelline A.	1. Validate the involvement of COX using genetic approaches (siRNA, CRISPR). 2. Perform target identification and validation experiments such as Cellular Thermal Shift Assay (CETSA) or affinity chromatography coupled with mass spectrometry.
Significant cytotoxicity observed at concentrations expected to be selective for COX-2.	1. The low selectivity of Axinelline A means that at higher concentrations, significant COX-1 inhibition is also occurring, which can lead to cellular stress. 2. A cytotoxic off-target effect is being engaged at these concentrations.	1. Carefully determine the IC50 for both COX-1 and COX-2 in your system to establish a therapeutic window. 2. Screen for off-target interactions using a kinase profiling assay, as many small molecule inhibitors have off-target kinase activity.

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations of Axinelline A for its primary targets.

Target	IC50 (µM)	Reference
COX-1	8.89	[1]
COX-2	2.22 - 2.8	[1][7]

Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is to verify the engagement of Axinelline A with its target proteins (e.g., COX-2) in intact cells. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

Materials:

• Cell line of interest

• Complete cell culture medium

• Axinelline A

• DMSO (vehicle control)

• PBS (Phosphate-Buffered Saline)

• Protease inhibitor cocktail

• PCR tubes

• Thermal cycler

• Liquid nitrogen

• Centrifuge (capable of 20,000 x g at 4°C)

• Equipment for Western blotting

Procedure:

• Cell Treatment:

  • Culture cells to 80-90% confluency.

  • Treat cells with the desired concentration of Axinelline A or DMSO for 1-2 hours at 37°C.

• Heat Challenge:

  • Harvest and wash cells with PBS. Resuspend in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Cell Lysis:

  • Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Separation of Soluble Fraction:

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C.

  • Carefully collect the supernatant (soluble fraction).

• Analysis:

  • Analyze the soluble protein fraction by Western blot using an antibody against the target protein (e.g., anti-COX-2).

  • A shift in the melting curve to higher temperatures in the presence of Axinelline A indicates target engagement.[4][8]

Protocol 2: Kinase Selectivity Profiling

This protocol provides a general workflow to screen Axinelline A against a panel of kinases to identify potential off-target kinase interactions. This is often performed as a service by specialized companies.

Materials:

• Axinelline A

• Purified active kinases panel

• Respective kinase-specific substrates

• ATP (often radiolabeled, e.g., [γ-³³P]ATP)

• Kinase reaction buffer

• Assay plates (e.g., 384-well)

• Detection reagents (e.g., for luminescence-based assays like ADP-Glo™) or filter mats for radiometric assays.

Procedure:

• Compound Preparation:

  • Prepare serial dilutions of Axinelline A in the appropriate assay buffer.

• Kinase Reaction:

  • In the assay plate, add the kinase, its specific substrate, and Axinelline A (or DMSO control).

  • Initiate the reaction by adding ATP.

  • Incubate for a specified time at a controlled temperature (e.g., 30°C).

• Detection:

  • Radiometric Assay: Stop the reaction and spot the mixture onto a filter mat. Wash to remove unincorporated [γ-³³P]ATP and measure the radioactivity of the phosphorylated substrate.

  • Luminescence Assay (e.g., ADP-Glo™): Add a reagent to stop the kinase reaction and deplete the remaining ATP. Then, add a second reagent to convert the generated ADP to ATP, which is used by a luciferase to produce a light signal proportional to kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each concentration of Axinelline A.

  • Determine the IC50 value for any kinases that show significant inhibition.

Protocol 3: Affinity Chromatography for Off-Target Identification

This protocol outlines a workflow to identify unknown binding partners of Axinelline A from a cell lysate.

Materials:

• Axinelline A chemically modified with a linker and a biotin (B1667282) tag (affinity probe).

• Streptavidin-conjugated beads.

• Cell lysate from the experimental system of interest.

• Lysis buffer containing a mild detergent (e.g., NP-40) and protease inhibitors.

• Wash buffer.

• Elution buffer (e.g., high salt, low pH, or containing biotin).

• Equipment for SDS-PAGE and mass spectrometry.

Procedure:

• Preparation of Affinity Matrix:

  • Incubate the biotinylated Axinelline A probe with streptavidin beads to immobilize the compound.

• Affinity Pull-down:

  • Incubate the cell lysate with the Axinelline A-conjugated beads for 2-4 hours at 4°C.

  • As a negative control, incubate lysate with beads conjugated with biotin alone.

• Washing:

  • Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the bound proteins from the beads.

• Identification:

  • Separate the eluted proteins by SDS-PAGE.

  • Excise protein bands that are unique to the Axinelline A pull-down and identify them by mass spectrometry.[9]

Visualizations

Caption: Axinelline A's mechanism of action via the NF-κB pathway.

Caption: Workflow for off-target identification using affinity chromatography.

References

• 1. Effects of delayed NSAID administration after experimental eccentric contraction injury – A cellular and proteomics study | PLOS One [journals.plos.org]
• 2. Plasma Proteomic Analysis Based on 4D-DIA Evaluates the Clinical Response to Imrecoxib in the Early Treatment of Osteoarthritis | springermedizin.de [springermedizin.de]
• 3. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 4. benchchem.com [benchchem.com]
• 5. Development and Challenges of Diclofenac-Based Novel Therapeutics: Targeting Cancer and Complex Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small molecule target identification using photo-affinity chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

How to minimize cytotoxicity of Axinelline A at high concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Axinelline A. The content is designed to address specific issues that may be encountered during in vitro experiments, with a focus on cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: Is Axinelline A expected to be cytotoxic at high concentrations?

Current research indicates that Axinelline A generally exhibits a lack of cytotoxicity in the cell lines studied. Multiple studies highlight its potent in vitro anti-inflammatory activity, making it an attractive candidate as a new anti-inflammatory lead compound. This low cytotoxicity profile is a key advantage noted in the literature. However, it's important to recognize that cytotoxicity can be cell-line specific and dependent on experimental conditions. If you are observing unexpected cytotoxicity, it may be due to other factors in your experimental setup rather than an inherent property of Axinelline A.

Q2: I am observing high levels of cell death in my experiments with Axinelline A. What are the common causes of unexpected cytotoxicity?

If you are observing high cytotoxicity, it is crucial to investigate other potential causes beyond the compound itself. Common factors include:

• Solvent Toxicity: The solvent used to dissolve Axinelline A, such as Dimethyl Sulfoxide (DMSO) or ethanol, can be toxic to cells at certain concentrations. It is recommended to keep the final concentration of DMSO in the cell culture medium low, typically ≤ 0.1% to 0.5%.[1][2] Always run a vehicle-only control to assess the toxicity of the solvent at the concentration used in your experiments.[2]

• Incorrect Cell Seeding Density: Both very low and very high cell densities can affect cell health and susceptibility to a test compound.[3][4][5] Too few cells may be overly sensitive to the compound, while too many can lead to nutrient depletion and an altered growth state, affecting results.[4][5]

• Cell Health and Passage Number: It is essential to use healthy, viable cells. Do not use cells that have been passaged for extended periods, and never allow them to become over-confluent in flasks.[6] Using cells within a consistent and limited passage number range is recommended to avoid phenotypic drift.

• Compound Instability: The compound may be unstable in your culture medium, leading to the formation of toxic byproducts. It is advisable to prepare fresh dilutions for each experiment and avoid repeated freeze-thaw cycles of stock solutions.[1][7]

• Contamination: Mycoplasma contamination can significantly alter cellular responses to treatments.[8] Routine testing for contamination is a critical part of maintaining reliable cell cultures.

Q3: How can I optimize my experimental conditions to minimize potential cytotoxicity?

To ensure your results are accurate and reproducible, consider the following optimization steps:

• Perform a Dose-Response Experiment: Conduct a dose-response experiment with a wide range of Axinelline A concentrations to determine the half-maximal inhibitory concentration (IC50) for your specific cell line.[7] This will help you identify a suitable working concentration.

• Optimize Cell Seeding Density: Before conducting your main experiments, perform a cell titration experiment to determine the optimal seeding density for your specific cell line and assay duration.[6][9] Cells should ideally be in the logarithmic growth phase at the time of treatment.[2]

• Standardize Experimental Procedures: Develop and adhere to a strict Standard Operating Procedure (SOP) for your entire workflow, from cell culture maintenance to final data acquisition.[8] This includes using the same batch of media and serum and precisely controlling incubation times.[2]

Q4: Are there formulation or co-treatment strategies that can help reduce non-specific cytotoxicity?

Yes, if you suspect that the observed cytotoxicity is due to off-target effects or oxidative stress, several strategies can be employed:

• Co-treatment with Antioxidants: If oxidative stress is a suspected mechanism of toxicity, co-treatment with antioxidants like N-acetylcysteine (NAC) or Vitamin E may offer a protective effect.[10]

• Formulation with Cyclodextrins: For compounds with poor solubility, cyclodextrins can be used to form inclusion complexes. This can improve solubility and has been found to considerably reduce the toxicity of some drugs.

• Use of Nanoparticle Delivery Systems: Encapsulating a compound in nanoparticles, such as liposomes or polymeric nanoparticles, can control its release and potentially reduce systemic toxicity by targeting specific cells.[11]

Troubleshooting Guide

Problem	Possible Cause	Solution
High variability in cytotoxicity assay results between wells.	Bubbles in the wells.	Carefully remove any bubbles with a sterile pipette tip.[12]
Uneven cell seeding.	Ensure a homogenous single-cell suspension before seeding and visually inspect the plate under a microscope to confirm even distribution.[7]
Edge effects in the microplate.	Fill the perimeter wells with sterile PBS or medium without cells and do not use them for experimental data to mitigate evaporation and temperature fluctuations.[8]
High background absorbance in control wells.	High cell density.	Determine the optimal cell count for the assay by performing a cell titration experiment.[12]
Media components.	High concentrations of certain substances in the cell culture medium can cause high absorbance. Test the medium components and try to reduce their concentration if possible.[12]
Forceful pipetting during cell seeding.	Handle the cell suspension gently during plate setup to avoid cell lysis.[12]
Low or no signal in the viability assay.	Low cell density.	The number of viable cells may be too low to generate a detectable signal. Optimize the cell seeding density.[8]
Insufficient incubation time with the assay reagent (e.g., MTT).	Optimize the incubation period (typically 1-4 hours for MTT) to allow for sufficient formazan (B1609692) formation.[8]
Reagent degradation.	Ensure that the assay reagents have been stored correctly and have not expired. For example, MTT solution should be a clear, yellow color.[8]

Experimental Protocols

Protocol 1: Standard MTT Cytotoxicity Assay

This protocol provides a general method to assess the cytotoxic effects of a compound.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[1]

• Compound Treatment:

  • Prepare serial dilutions of Axinelline A in complete culture medium.

  • Include a "vehicle control" (medium with the same concentration of solvent as the highest compound concentration) and a "no-treatment control" (medium only).[1]

  • Remove the old medium from the wells and add the medium containing the different concentrations of the compound.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.[7]

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[7]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.[13]

• Data Acquisition:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or 690 nm can be used to subtract background absorbance.[13]

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Protocol 2: Determining Optimal Cell Seeding Density

• Prepare Cell Suspension: Create a single-cell suspension of your chosen cell line.

• Serial Dilution: Prepare serial dilutions of the cell suspension to test a range of cell concentrations (e.g., 500, 1000, 2000, 5000, 10,000 cells per well).[9]

• Plate Seeding: Seed the different cell concentrations in a 96-well plate.

• Time-Course Viability Assay: Perform a viability assay (e.g., MTT) at different time points (e.g., 24, 48, and 72 hours) to monitor cell growth.[9]

• Analyze Growth Curves: Plot the viability (absorbance) against time for each cell concentration. The optimal seeding density is one that allows for logarithmic growth throughout the intended duration of your experiment without reaching over-confluence.[9]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. benchchem.com [benchchem.com]
• 6. biocompare.com [biocompare.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the In vivo Efficacy of Axinelline A

Welcome to the technical support center for Axinelline A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting and optimizing the in vivo efficacy of this promising anti-inflammatory compound.

Frequently Asked Questions (FAQs)

Q1: What is Axinelline A and what is its mechanism of action?

A1: Axinelline A is a natural product originally isolated from the bacterium Streptomyces axinellae. It functions as a cyclooxygenase (COX) inhibitor, with a slightly higher selectivity for COX-2 over COX-1. Its anti-inflammatory effects are primarily mediated by suppressing the NF-κB signaling pathway, which in turn reduces the expression of pro-inflammatory mediators.[1][2][3]

Q2: What are the main challenges in achieving good in vivo efficacy with Axinelline A?

A2: Like many natural products, Axinelline A is a hydrophobic molecule. This can lead to challenges in achieving optimal in vivo efficacy due to:

• Poor aqueous solubility: Difficulty in preparing suitable formulations for administration.

• Low bioavailability: Limited absorption and distribution to the target tissues.

• Rapid metabolism and clearance: The compound may be quickly broken down and eliminated from the body.

• Potential for off-target effects and toxicity: High doses required to compensate for low bioavailability may lead to adverse effects.

Q3: How can the in vivo efficacy of Axinelline A be enhanced?

A3: Several strategies can be employed to improve the in vivo performance of Axinelline A:

• Structural Modification: As demonstrated with the derivative 5e , modifying the chemical structure of Axinelline A can lead to significantly improved activity and a better safety profile.[4]

• Formulation Strategies: Utilizing appropriate vehicles and formulation techniques can enhance solubility and bioavailability. Common approaches for hydrophobic compounds include the use of co-solvents (e.g., DMSO, ethanol, PEG400), and advanced delivery systems like liposomes or nanoparticles.

• Route of Administration: The choice of administration route (e.g., oral, intraperitoneal) can significantly impact the pharmacokinetic profile of the compound.

Troubleshooting Guide

This guide addresses potential issues you may encounter during your in vivo experiments with Axinelline A.

Issue	Potential Cause	Troubleshooting Steps
Low or no efficacy in animal models.	Poor Bioavailability: The compound is not reaching the target tissue in sufficient concentrations.	1. Optimize Formulation: Ensure Axinelline A is fully dissolved in the vehicle. Consider using a combination of solvents like DMSO and PEG400. For oral administration, consider formulations that enhance absorption, such as self-emulsifying drug delivery systems (SEDDS). 2. Increase Dose: If no toxicity is observed, a dose-escalation study may be warranted. 3. Change Route of Administration: If oral bioavailability is low, consider intraperitoneal (i.p.) injection to bypass first-pass metabolism.
Rapid Metabolism/Clearance: The compound is being eliminated from the body too quickly.	1. Pharmacokinetic Studies: Conduct a pilot pharmacokinetic study to determine the half-life of Axinelline A in your animal model. 2. Dosing Regimen: Based on the pharmacokinetic data, adjust the dosing frequency to maintain therapeutic concentrations.
Inactive Compound: The compound may have degraded.	1. Check Compound Stability: Assess the stability of Axinelline A in your chosen formulation and storage conditions.[5] Some compounds can degrade in certain vehicles over time. 2. Confirm Compound Identity and Purity: Use analytical methods like HPLC and mass spectrometry to verify the integrity of your Axinelline A sample.
High variability in animal responses.	Inconsistent Dosing: Inaccurate or inconsistent administration of the compound.	1. Standardize Dosing Technique: Ensure all personnel are using the same, precise technique for administration (e.g., oral gavage, i.p. injection). 2. Homogenous Formulation: Ensure the compound is evenly suspended or dissolved in the vehicle before each administration.
Biological Variability: Inherent physiological differences between individual animals.	1. Increase Sample Size: A larger number of animals per group can help to mitigate the effects of individual variability. 2. Animal Strain and Health: Use a consistent and healthy animal strain from a reliable supplier.
Signs of toxicity in animals (e.g., weight loss, lethargy).	Vehicle Toxicity: The vehicle used to dissolve Axinelline A may be causing adverse effects.	1. Vehicle Control Group: Always include a group of animals that receives the vehicle alone to assess its toxicity. 2. Reduce Vehicle Concentration: If the vehicle is toxic, try to reduce its concentration or explore alternative, less toxic vehicles.
Compound Toxicity: Axinelline A itself may be toxic at the administered dose.	1. Dose-Response Study: Conduct a dose-response study to identify the maximum tolerated dose (MTD). 2. Selective COX-2 Inhibitor Toxicity: Be aware of potential cardiovascular side effects associated with selective COX-2 inhibitors, although this is more established for long-term use.[6]

Data Presentation

In Vitro COX Inhibition

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Axinelline A	-	2.8	-
Axinelline A Derivative 5e	-	1.74	16.32
Celecoxib	-	-	15.44

Data for Axinelline A and derivative 5e from[4][7]. Data for Celecoxib from[8]. A higher selectivity index indicates greater selectivity for COX-2.

In Vivo Efficacy of Axinelline A Derivative 5e in a DSS-Induced Colitis Model

A study on a synthetic derivative of Axinelline A, compound 5e , demonstrated significant in vivo efficacy in a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model in mice.[4] This highlights the potential for enhancing the therapeutic properties of Axinelline A through structural modifications. The study showed that compound 5e significantly ameliorated histological damage and provided robust protection against acute colitis.[4]

Experimental Protocols

Protocol for DSS-Induced Colitis in Mice

This is a widely used model to induce acute colitis that mimics aspects of human ulcerative colitis.

Materials:

• Dextran sulfate sodium (DSS) (MW: 36,000-50,000)

• C57BL/6 mice (or other appropriate strain)

• Sterile drinking water

• Axinelline A or derivative formulation

• Vehicle control

Procedure:

• Acclimatization: Acclimatize mice to the housing conditions for at least one week before the experiment.

• Induction of Colitis:

  • Prepare a 3-5% (w/v) solution of DSS in sterile drinking water. The optimal concentration may need to be titrated depending on the mouse strain and DSS batch.

  • Provide the DSS solution as the sole source of drinking water for 5-7 consecutive days. The control group should receive regular sterile drinking water.

• Treatment:

  • Administer Axinelline A formulation or vehicle control to the respective groups of mice daily, starting from day 1 of DSS administration. The route of administration (e.g., oral gavage, i.p. injection) should be consistent.

• Monitoring:

  • Monitor the mice daily for body weight, stool consistency, and the presence of blood in the stool.

  • A Disease Activity Index (DAI) score can be calculated based on these parameters.

• Endpoint Analysis:

  • At the end of the experiment (e.g., day 8), euthanize the mice.

  • Collect the colon and measure its length.

  • A portion of the colon can be fixed in formalin for histological analysis (e.g., H&E staining) to assess tissue damage, inflammation, and crypt architecture.

  • Another portion can be used for molecular analysis, such as measuring the expression of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) by qPCR or ELISA.

Visualizations

Signaling Pathways

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anthralin stability in various vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, in vivo anti-inflammatory, COX-1/COX-2 and 5-LOX inhibitory activities of new 2,3,4-trisubstituted thiophene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Structural Modification of Axinelline A

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the structural modification of Axinelline A. The information is designed to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guide

This guide addresses common challenges that may arise during the synthesis and modification of Axinelline A and its analogs.

Problem ID	Issue	Potential Cause(s)	Suggested Solution(s)
SYN-001	Low yield in the amidation reaction to form the Axinelline A scaffold.	- Incomplete activation of the carboxylic acid.- Degradation of the coupling agent.- Steric hindrance from bulky substituents.- Side reactions involving the catechol moiety.	- Ensure all reagents and solvents are anhydrous.- Use a fresh bottle of coupling agents (e.g., EDC, HBTU).- Consider using a different coupling agent combination (e.g., HATU, COMU).- If starting with a protected catechol, ensure the protecting groups are stable to the reaction conditions. For unprotected catechols, perform the reaction under an inert atmosphere (N₂ or Ar) to minimize oxidation.
SYN-002	Formation of multiple byproducts during the amidation step.	- Reaction of the activated carboxylic acid with the solvent (e.g., DMF).- Formation of N-acylurea byproduct if using carbodiimide (B86325) coupling agents.- Racemization of the amino acid starting material.	- Use a non-reactive solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).- Add an auxiliary nucleophile like 1-hydroxybenzotriazole (B26582) (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) to suppress N-acylurea formation.[1][2]- Perform the reaction at a lower temperature (e.g., 0 °C) to minimize racemization.
PUR-001	Difficulty in purifying Axinelline A and its polar analogs by standard silica (B1680970) gel chromatography.	- High polarity of the compounds leading to strong adsorption and poor elution from the silica column.- Streaking of the compound on the TLC plate.	- Use a more polar eluent system, such as a gradient of methanol (B129727) in dichloromethane.- Add a small amount of acetic acid or formic acid to the mobile phase to improve the peak shape of acidic compounds.- Consider using reverse-phase chromatography (C18) with a water/acetonitrile or water/methanol gradient.- For very polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an effective purification technique.
STA-001	Product degradation observed during workup or storage.	- The catechol moiety is susceptible to oxidation, especially in the presence of air and light, or under basic conditions.	- Perform aqueous workups with degassed solutions and under an inert atmosphere.- Avoid exposure to strong bases for extended periods.- Store the purified compound under an inert atmosphere at low temperatures (e.g., -20 °C) and protected from light.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting material for the synthesis of Axinelline A?

A1: A common and effective starting material is L-serine ethyl ester hydrochloride, which provides the chiral backbone of the molecule. The other key reagent is 2,3-dihydroxybenzoic acid.

Q2: I am observing a color change (e.g., to brown or black) in my reaction mixture during the synthesis. What could be the cause?

A2: A color change often indicates the oxidation of the catechol moiety in 2,3-dihydroxybenzoic acid or the final product. To mitigate this, ensure your reaction is performed under an inert atmosphere (nitrogen or argon) and that your solvents are degassed.

Q3: My purified Axinelline A analog shows poor solubility in common organic solvents for biological assays. What can I do?

A3: Axinelline A and its analogs can have limited solubility. For biological assays, consider preparing a stock solution in a polar aprotic solvent like dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF). It is crucial to check the tolerance of your specific assay to these solvents.

Q4: Are there any recommended protecting groups for the catechol moiety of 2,3-dihydroxybenzoic acid to avoid side reactions?

A4: Yes, protecting the catechol hydroxyl groups can prevent oxidation and other side reactions. Common protecting groups for catechols include benzyl (B1604629) ethers, silyl (B83357) ethers (e.g., TBDMS), or cyclic acetals/ketals. These protecting groups must be stable to the subsequent amidation conditions and be removable without affecting the rest of the molecule.

Q5: How can I monitor the progress of the amidation reaction?

A5: The reaction progress can be conveniently monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). A successful reaction will show the consumption of the starting materials (amino acid ester and carboxylic acid) and the appearance of a new spot corresponding to the product.

Data Presentation

Table 1: In Vitro Cyclooxygenase (COX) Inhibitory Activity of Axinelline A and a Key Analog

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Axinelline A	>50	2.8[3]	>17.9
Compound 5e	28.4	1.74[4]	16.32[4]
Diclofenac	1.2	0.05	24
Celecoxib	15	0.04	375

Data for Diclofenac and Celecoxib are included for comparison purposes.

Experimental Protocols

General Procedure for the Synthesis of Axinelline A Analogs

A solution of the desired carboxylic acid (1.0 eq.), L-serine ethyl ester hydrochloride (1.0 eq.), and a coupling agent such as 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl, 1.2 eq.) and 1-hydroxybenzotriazole (HOBt, 1.2 eq.) is prepared in an anhydrous solvent like dichloromethane (DCM) or dimethylformamide (DMF). The mixture is cooled to 0 °C, and a base such as triethylamine (B128534) (TEA, 2.5 eq.) is added dropwise. The reaction is allowed to warm to room temperature and stirred for 12-24 hours. The reaction progress is monitored by TLC or LC-MS.

Upon completion, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed successively with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine. The organic layer is then dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired Axinelline A analog.

Mandatory Visualization

Signaling Pathway of Axinelline A in Inflammation

Caption: NF-κB signaling pathway and the inhibitory action of Axinelline A.

Experimental Workflow for Axinelline A Analog Synthesis

Caption: General workflow for the synthesis of Axinelline A analogs.

References

• 1. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Axinelline A Production: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scaling up of Axinelline A.

Frequently Asked Questions (FAQs)

Q1: What is Axinelline A and why is its scalable production important?

Axinelline A is a natural product first isolated from the marine bacterium Streptomyces axinellae. It has garnered significant interest due to its potent anti-inflammatory properties, primarily through the inhibition of the cyclooxygenase-2 (COX-2) enzyme.[1][2][3] Scalable production is crucial for enabling extensive preclinical and clinical studies, and for potential therapeutic applications.

Q2: What are the primary sources of Axinelline A?

Currently, Axinelline A can be obtained through two main routes:

• Isolation from Natural Sources: Extraction from the fermentation broth of Streptomyces axinellae. However, this method often suffers from low yields and can be challenging to scale.

• Total Synthesis: Laboratory synthesis from commercially available starting materials. While complex, total synthesis offers a more controlled and potentially scalable source of the compound.[4][5]

Q3: What are the major challenges in scaling up the chemical synthesis of Axinelline A?

Scaling up the synthesis of a complex natural product like Axinelline A presents several challenges which may include:

• Multi-step Synthesis: The total synthesis is often lengthy, which can lead to a low overall yield.

• Purification: The purification of intermediates and the final product can be difficult on a large scale.

• Reaction Control: Maintaining optimal reaction conditions (temperature, pressure, etc.) can be more challenging in larger reactors.

• Byproduct Formation: Side reactions can become more significant at scale, complicating purification and reducing yield.

Troubleshooting Guide

Low Reaction Yield

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).- Ensure starting materials are pure and dry.- Increase reaction time or temperature, if the reaction is known to be slow.- Check the concentration of reactants; it may need to be adjusted for scale-up.
Product Degradation	- Assess the stability of the product under the reaction and workup conditions.[6]- Consider performing the reaction at a lower temperature.- Use a milder workup procedure (e.g., avoid strong acids or bases).
Side Reactions	- Analyze the crude reaction mixture to identify major byproducts.- Adjust reaction conditions (e.g., solvent, temperature, catalyst) to minimize side reactions.- In some cases, a change in the order of reagent addition can help.

Purification Issues

Problem	Troubleshooting Steps
Difficulty in Removing Impurities	- Re-evaluate the crystallization solvent system.- Consider an alternative purification method, such as preparative High-Performance Liquid Chromatography (HPLC).- A chemical wash during workup might remove certain impurities.
Product is an Oil or Fails to Crystallize	- Ensure all residual solvent has been removed.- Try co-evaporation with a different solvent.- Attempt crystallization from a variety of solvent systems. Seeding with a small crystal of pure product can induce crystallization.
Emulsion Formation During Extraction	- Add brine (saturated NaCl solution) to the aqueous layer.- Filter the mixture through a pad of celite.- Allow the mixture to stand for a longer period.

Experimental Protocols

A key step in the synthesis of Axinelline A involves the formation of the catechol moiety. Below is a generalized protocol for a common method to achieve this.

Protocol: Demethylation for Catechol Formation

• Reagents and Materials:

  • Methoxy-protected Axinelline A precursor

  • Boron tribromide (BBr₃) solution (1.0 M in dichloromethane)

  • Dichloromethane (DCM), anhydrous

  • Methanol (MeOH)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

  • Separatory funnel

• Procedure:

  • Dissolve the methoxy-protected precursor in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add the BBr₃ solution dropwise to the stirred solution. The reaction is often exothermic.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Once the reaction is complete, quench the reaction by slowly adding MeOH at 0 °C.

  • Allow the mixture to warm to room temperature.

  • Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: A generalized experimental workflow for the synthesis and purification of Axinelline A.

Caption: A decision tree for troubleshooting common issues in Axinelline A synthesis.

Caption: The inhibitory effect of Axinelline A on the NF-κB signaling pathway leading to COX-2 expression.[1][2][4]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. How To [chem.rochester.edu]

Improving experimental reproducibility with Axinelline A

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve experimental reproducibility with Axinelline A.

Frequently Asked Questions (FAQs)

Q1: What is Axinelline A and what is its primary mechanism of action?

Axinelline A is a natural product originally isolated from the bacterium Streptomyces axinellae.[1] Its primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, with a preference for COX-2 over COX-1.[2][3] By inhibiting COX enzymes, Axinelline A blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation.[4] This inhibitory action leads to the suppression of the NF-κB signaling pathway, resulting in a downstream reduction of pro-inflammatory factors.[4]

Q2: What are the known IC50 values for Axinelline A against COX-1 and COX-2?

The half-maximal inhibitory concentration (IC50) values for Axinelline A can vary slightly between studies. One study reported an IC50 value of 2.8 μM for COX-2.[1][2]

Q3: How should I prepare and store Axinelline A stock solutions?

While specific solubility and stability data for Axinelline A are not extensively published, general best practices for small molecule inhibitors should be followed. It is recommended to prepare a high-concentration stock solution in a dry organic solvent such as dimethyl sulfoxide (B87167) (DMSO). For long-term storage, it is advisable to aliquot the stock solution into tightly sealed vials and store them at -20°C or -80°C to minimize freeze-thaw cycles. When preparing for an experiment, allow the aliquot to equilibrate to room temperature before opening to prevent condensation.

Q4: What are some general quality control measures I can take when working with Axinelline A?

For natural product-derived inhibitors like Axinelline A, ensuring the quality of your compound is crucial for reproducibility. If possible, obtain a certificate of analysis (CoA) from the supplier which should provide information on purity and identity.[5] It is good practice to verify the identity of the compound using techniques like mass spectrometry and to assess its purity by HPLC. For biological activity, comparing the IC50 values obtained in your assays with published values can serve as a functional quality control check.

Troubleshooting Guides

In Vitro Cell-Based Assays

Problem: High variability in the anti-inflammatory effect of Axinelline A between experiments.

• Possible Cause 1: Inconsistent Axinelline A concentration.

  • Solution: Ensure accurate and consistent preparation of your Axinelline A working solutions from a freshly thawed aliquot of your stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

• Possible Cause 2: Variation in cell culture conditions.

  • Solution: Maintain consistent cell passage numbers, seeding densities, and confluence levels. Ensure that the serum concentration in your culture medium is consistent, as serum components can sometimes interfere with the activity of small molecules.

• Possible Cause 3: Instability of Axinelline A in cell culture medium.

  • Solution: While specific stability data is limited, it is advisable to prepare fresh dilutions of Axinelline A in your cell culture medium immediately before each experiment. Minimize the time the compound spends in aqueous solutions at 37°C before being added to the cells.

Problem: No significant inhibition of inflammatory markers (e.g., PGE2, NO) is observed.

• Possible Cause 1: Insufficient concentration of Axinelline A.

  • Solution: Perform a dose-response experiment to determine the optimal concentration range for your specific cell type and experimental conditions. Published IC50 values can serve as a starting point.

• Possible Cause 2: Inadequate stimulation of inflammation.

  • Solution: Ensure that your inflammatory stimulus (e.g., lipopolysaccharide - LPS) is potent and used at an appropriate concentration to induce a robust inflammatory response. Titrate your LPS concentration to find the optimal level for your cell line.

• Possible Cause 3: Degraded Axinelline A.

  • Solution: Use a fresh aliquot of your Axinelline A stock solution. If you suspect degradation, consider obtaining a new batch of the compound and verifying its activity against a known positive control.

Biochemical Assays (COX Inhibition)

Problem: Inconsistent IC50 values for COX-1/COX-2 inhibition.

• Possible Cause 1: Variation in enzyme activity.

  • Solution: Use a consistent source and lot of purified COX-1 and COX-2 enzymes. Aliquot the enzymes upon receipt to avoid multiple freeze-thaw cycles. Always include a positive control inhibitor with a known IC50 value to ensure the assay is performing correctly.

• Possible Cause 2: Issues with substrate or buffer preparation.

  • Solution: Prepare fresh substrate (arachidonic acid) solutions for each experiment. Ensure that the assay buffer composition and pH are consistent.

• Possible Cause 3: Axinelline A precipitation in the assay buffer.

  • Solution: Observe the assay wells for any signs of precipitation. If solubility is an issue, you may need to adjust the final DMSO concentration in the assay. However, be mindful that high concentrations of DMSO can affect enzyme activity.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C12H15NO6	[6][7]
Molar Mass	269.25 g/mol	[6]
IC50 (COX-2)	2.8 μM	[1][2]

Experimental Protocols

Protocol 1: Inhibition of LPS-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This protocol is a general guideline based on methods used to assess the anti-inflammatory effects of COX inhibitors.

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Axinelline A (e.g., 1, 5, 10, 25 µM) or vehicle (DMSO) for 1 hour.

• Stimulation: Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C.

• Nitrite (B80452) Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

  • Incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Protocol 2: Western Blot for COX-2 and p-p65 (NF-κB) Expression

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with Axinelline A followed by LPS stimulation as described in Protocol 1.

• Cell Lysis: After the desired incubation time (e.g., 24 hours for COX-2, 30 minutes for p-p65), wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against COX-2, p-p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Visualizations

Caption: Axinelline A's mechanism of action in the inflammatory pathway.

Caption: General experimental workflow for assessing Axinelline A's effects.

References

• 1. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Axinelline A | C12H15NO6 | CID 139588023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Axinelline A - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Axinelline A and Diclofenac: A Comparative Efficacy Analysis for Inflammation and Pain

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-inflammatory and analgesic properties of the marine natural product Axinelline A and the widely used non-steroidal anti-inflammatory drug (NSAID), diclofenac (B195802). The information is compiled from preclinical data to assist in evaluating their potential as therapeutic agents.

Executive Summary

Axinelline A, a natural compound isolated from Streptomyces axinellae, has demonstrated potent anti-inflammatory activity comparable to the established NSAID, diclofenac, in in-vitro studies.[1][2] Both compounds exert their effects primarily through the inhibition of cyclooxygenase (COX) enzymes, key mediators in the inflammatory cascade. While diclofenac is a well-characterized non-selective COX inhibitor with extensive clinical use for pain and inflammation[3][4][5][6][][8][9][10], Axinelline A is an emerging candidate with promising preclinical data. This guide will delve into their comparative efficacy based on available experimental data, their mechanisms of action, and the experimental protocols used for their evaluation.

Comparative Efficacy Data

The primary mechanism of action for both Axinelline A and diclofenac is the inhibition of COX enzymes, which are responsible for the synthesis of prostaglandins, key signaling molecules in inflammation and pain.[1][2][4][6][][8] The following table summarizes the available quantitative data on their inhibitory activity.

Compound	Target	IC50 Value (µM)	Source
Axinelline A	COX-1	8.89	[11]
COX-2	2.22	[11]
Diclofenac	COX-1 & COX-2	Not specified in direct comparative studies with Axinelline A, but known to be a potent inhibitor of both isoforms.[3][4][6][]	N/A

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Based on the available in vitro data, Axinelline A shows a degree of selectivity for COX-2 over COX-1.[11] However, its selectivity index is considered low, classifying it as a nonselective COX inhibitor, similar to diclofenac.[1][2] The overall anti-inflammatory activity of Axinelline A has been reported to be comparable to that of diclofenac in in-vitro settings.[1][2]

Mechanism of Action and Signaling Pathways

Both Axinelline A and diclofenac reduce inflammation and pain by blocking the production of prostaglandins. This is achieved through the inhibition of COX enzymes. The inhibition of COX-2 is primarily responsible for the anti-inflammatory and analgesic effects, while the inhibition of COX-1 is associated with some of the common side effects of NSAIDs, such as gastrointestinal issues.[5]

In addition to COX inhibition, Axinelline A has been shown to suppress the NF-κB signaling pathway in lipopolysaccharide (LPS)-stimulated murine RAW264.7 macrophages.[1][2] This leads to a reduction in the expression of various pro-inflammatory mediators, including iNOS, COX-2, TNF-α, IL-6, and IL-1β, as well as the production of nitric oxide (NO) and reactive oxygen species (ROS).[1][2]

Diclofenac's mechanism also extends beyond simple COX inhibition. Some evidence suggests it may also inhibit the lipoxygenase pathways, reducing the formation of pro-inflammatory leukotrienes, and may inhibit phospholipase A2.[3]

Signaling Pathway Diagrams

Figure 1: Simplified signaling pathway of Axinelline A and Diclofenac in inflammation.

Experimental Protocols

The following are descriptions of the key experimental methodologies used to evaluate the anti-inflammatory effects of Axinelline A and diclofenac.

In Vitro COX Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against COX-1 and COX-2 enzymes.

Methodology:

• Enzyme Source: Ovine or human recombinant COX-1 and COX-2 enzymes are used.

• Substrate: Arachidonic acid is used as the natural substrate for the COX enzymes.

• Assay Principle: The assay measures the conversion of arachidonic acid to prostaglandin (B15479496) H2 (PGH2), which is then further converted to other prostaglandins. The inhibitory effect of the test compound is determined by measuring the reduction in prostaglandin production. This is often done using an enzyme immunoassay (EIA) kit that detects prostaglandin E2 (PGE2).

• Procedure:

  • The test compound (e.g., Axinelline A or diclofenac) at various concentrations is pre-incubated with the COX enzyme.

  • Arachidonic acid is added to initiate the enzymatic reaction.

  • The reaction is stopped after a defined period.

  • The amount of prostaglandin produced is quantified using an appropriate method (e.g., EIA).

• Data Analysis: The percentage of inhibition is calculated for each concentration of the test compound. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cell-Based Anti-Inflammatory Assay (RAW 264.7 Macrophages)

Objective: To evaluate the anti-inflammatory activity of a compound in a cellular model of inflammation.

Methodology:

• Cell Line: Murine macrophage cell line RAW 264.7 is commonly used.

• Inflammatory Stimulus: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is used to induce an inflammatory response in the macrophages.

• Procedure:

  • RAW 264.7 cells are cultured in appropriate media.

  • The cells are pre-treated with various concentrations of the test compound (e.g., Axinelline A) for a specific duration.

  • LPS is then added to the cell culture to induce inflammation.

  • After a defined incubation period, the cell culture supernatant and cell lysates are collected.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β): The levels of these cytokines in the culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Prostaglandin E2 (PGE2): The concentration of PGE2 in the culture supernatant is measured by EIA.

  • Protein Expression (iNOS, COX-2): The expression levels of inducible nitric oxide synthase (iNOS) and COX-2 in the cell lysates are determined by Western blotting.

  • NF-κB Activation: The phosphorylation of NF-κB pathway components (e.g., IκBα, p65) is assessed by Western blotting to determine the effect of the compound on this signaling pathway.

Figure 2: General workflow for cell-based anti-inflammatory assays.

Conclusion

The available preclinical data suggests that Axinelline A is a promising natural compound with anti-inflammatory properties comparable to the widely used NSAID, diclofenac, in in-vitro models. Its mechanism of action involves the inhibition of COX enzymes and the suppression of the NF-κB signaling pathway. While these initial findings are encouraging, further in-vivo studies in animal models of inflammation and pain, as well as subsequent clinical trials, are necessary to fully elucidate the therapeutic potential and safety profile of Axinelline A and to definitively compare its efficacy with that of diclofenac in a clinical setting. Researchers and drug development professionals should consider these findings as a strong basis for further investigation into Axinelline A as a potential novel anti-inflammatory agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diclofenac - Wikipedia [en.wikipedia.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. What is the mechanism of Diclofenac Sodium? [synapse.patsnap.com]
• 6. drugs.com [drugs.com]
• 8. patient.info [patient.info]
• 9. About diclofenac - NHS [nhs.uk]
• 10. drugs.com [drugs.com]
• 11. medchemexpress.com [medchemexpress.com]

Axinelline A: A Comparative Analysis of a Marine-Derived COX-2 Inhibitor

An in-depth guide for researchers and drug development professionals on the performance of Axinelline A relative to other natural product Cyclooxygenase-2 (COX-2) inhibitors, supported by experimental data and detailed protocols.

The quest for novel anti-inflammatory agents with improved safety profiles has led researchers to explore the vast chemical diversity of natural products. Among these, compounds that selectively inhibit the cyclooxygenase-2 (COX-2) enzyme have garnered significant attention. Axinelline A, a natural product isolated from the marine bacterium Streptomyces axinellae, has emerged as a noteworthy COX inhibitor. This guide provides a comprehensive comparison of Axinelline A with other prominent natural product COX-2 inhibitors, presenting key experimental data, detailed methodologies, and visual representations of relevant biological pathways.

Data Presentation: Quantitative Comparison of COX Inhibitors

The inhibitory potential of a compound against COX-1 and COX-2 is typically quantified by its half-maximal inhibitory concentration (IC50), with a lower value indicating greater potency. The selectivity index (SI), calculated as the ratio of IC50 (COX-1) / IC50 (COX-2), provides a measure of the compound's preference for inhibiting COX-2 over COX-1. A higher SI value is generally desirable, as it suggests a lower risk of the gastrointestinal side effects associated with COX-1 inhibition.

The following table summarizes the reported IC50 values and selectivity indices for Axinelline A and a selection of other natural product and synthetic COX inhibitors. It is important to note that IC50 values can vary between studies due to differences in experimental conditions.

Compound	Type	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Axinelline A	Natural Product	8.89	2.22	4.00
Resveratrol	Natural Product	~0.86 - 4.71	~0.01 - 3.06	Varies widely
Curcumin	Natural Product	>30	~0.2 - 0.3 (inhibits mPGES-1)	Not directly comparable
Quercetin	Natural Product	-	-	Primarily inhibits expression
Genistein	Natural Product	-	-	Primarily inhibits expression
Apigenin	Natural Product	-	<15 (inhibits expression)	Not directly comparable
Parthenolide	Natural Product	-	-	Primarily inhibits expression
Celecoxib	Synthetic	~19.03 - 82	~0.03 - 6.8	~12 - 546
Diclofenac	Synthetic	~0.076	~0.026	~2.9

Experimental Protocols

A standardized and reproducible experimental protocol is crucial for the accurate assessment of COX inhibitory activity. Below is a detailed methodology for a common in vitro cyclooxygenase inhibition assay.

In Vitro Cyclooxygenase (COX) Inhibition Assay Protocol

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes (ovine or human recombinant)

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme (cofactor)

• Arachidonic acid (substrate)

• Test compound and reference inhibitors (e.g., Celecoxib, Diclofenac) dissolved in a suitable solvent (e.g., DMSO)

• Detection reagent (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine - TMPD for colorimetric assay, or a fluorometric probe)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of all reagents in the assay buffer. Create a series of dilutions of the test compound and reference inhibitors.

• Assay Setup:

  • In the wells of a 96-well plate, add the assay buffer.

  • Add the heme solution to all wells.

  • Add the COX-1 or COX-2 enzyme solution to the appropriate wells.

  • Add the diluted test compound or reference inhibitor to the designated wells. For control wells (100% enzyme activity), add the solvent vehicle.

• Pre-incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a specified time (e.g., 10-15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid solution to all wells.

• Detection: Immediately following the addition of the substrate, add the detection reagent.

• Measurement: Measure the absorbance or fluorescence at the appropriate wavelength using a microplate reader. Kinetic readings can be taken over a period of 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control wells.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value using a suitable software program with non-linear regression analysis.

Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the biological context and experimental design, the following diagrams, generated using the DOT language, illustrate the COX-2 signaling pathway and a typical experimental workflow for assessing COX inhibition.

Unveiling the In Vivo Anti-inflammatory Potential of Axinelline A Analogs: A Comparative Analysis in a Murine Model of Colitis

While direct in vivo validation of the anti-inflammatory activity of the marine-derived natural product Axinelline A is currently lacking in published literature, a recent study on a structurally related derivative, compound 5e, offers promising insights. This guide provides a comparative analysis of the in vivo anti-inflammatory efficacy of this Axinelline A analog against established anti-inflammatory agents in a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model in mice. The data presented herein is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of Axinelline-like compounds.

Comparative Efficacy in DSS-Induced Colitis

The anti-inflammatory effects of the Axinelline A derivative, compound 5e, were evaluated in a well-established murine model of ulcerative colitis induced by dextran sulfate sodium (DSS). This model mimics key aspects of human inflammatory bowel disease. The efficacy of compound 5e was compared to standard-of-care treatments for colitis, including 5-aminosalicylic acid (5-ASA), sulfasalazine (B1682708), and dexamethasone (B1670325). Key parameters assessed included the Disease Activity Index (DAI), colon length, histological damage, and myeloperoxidase (MPO) activity, a marker of neutrophil infiltration.

Treatment Group	Dosage	Administration Route	Change in Body Weight (%)	DAI Score	Colon Length (cm)	Histological Score	MPO Activity (U/mg tissue)
Control (Healthy)	-	-	Normal Gain	0	Normal	0	Baseline
DSS Model	3% in drinking water	Oral	Significant Loss	High	Significantly Reduced	Severe Damage	Significantly Increased
Axinelline A Derivative (5e)	Not specified in abstract	Not specified in abstract	Ameliorated Loss	Significantly Reduced	Partially Restored	Significantly Ameliorated	Not Reported
5-Aminosalicylic Acid (5-ASA)	75 mg/kg	Oral	Ameliorated Loss[1]	Reduced[2]	Increased vs. DSS[3]	Reduced[2]	Reduced[4]
Sulfasalazine	100 mg/kg	Oral	Ameliorated Loss[5]	Significantly Lower vs. DSS[6]	Less Shortening vs. DSS[7]	Did not significantly improve[5]	Reduced[6]
Dexamethasone	0.06 mg/day	Not specified	Did not prevent loss[8]	Not prevented[8]	No significant difference vs. DSS	Not prevented[8]	Not Reported

Note: Specific quantitative values for the Axinelline A derivative (5e) were not available in the abstract of the primary study. The table reflects the reported qualitative outcomes. For comparator drugs, a range of dosages and outcomes have been reported in the literature; representative findings are presented here.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation and replication of these findings.

Dextran Sulfate Sodium (DSS)-Induced Colitis Model

This widely used model induces acute colitis in mice, mimicking the histopathological features of human ulcerative colitis[9][10].

• Animal Model: C57BL/6 mice are commonly used for this model[11].

• Induction of Colitis: Mice are administered 2-3% (w/v) DSS in their drinking water for 5-7 consecutive days[11][12]. Control animals receive regular drinking water.

• Monitoring: Animals are monitored daily for body weight, stool consistency, and the presence of blood in the feces. These parameters are used to calculate the Disease Activity Index (DAI)[12].

• Termination and Sample Collection: At the end of the experimental period (e.g., day 9), mice are euthanized. The entire colon is excised, and its length is measured. Colonic tissue samples are collected for histological analysis and myeloperoxidase (MPO) activity assay[12].

Histological Analysis

• Tissue Preparation: Colon tissue samples are fixed in 10% neutral buffered formalin, embedded in paraffin, and sectioned.

• Staining: The sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to visualize the tissue morphology[13].

• Scoring: The stained sections are examined microscopically to assess the degree of inflammation, ulceration, and crypt damage. A histological scoring system is used to quantify the severity of colitis[14][15].

Myeloperoxidase (MPO) Activity Assay

MPO is an enzyme abundant in neutrophils, and its activity in the colon is a quantitative marker of neutrophil infiltration and inflammation[16].

• Tissue Homogenization: A pre-weighed colon tissue sample is homogenized in a buffer containing hexadecyltrimethylammonium bromide (HTAB) to extract MPO[16][17].

• Enzymatic Reaction: The tissue homogenate supernatant is mixed with a reaction solution containing o-dianisidine dihydrochloride (B599025) and hydrogen peroxide (H₂O₂)[16][17].

• Spectrophotometric Measurement: The change in absorbance at 450 nm is measured over time using a spectrophotometer.

• Calculation: MPO activity is calculated based on the rate of change in absorbance and expressed as units per gram of tissue[17].

Visualizing the Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the proposed mechanism of action, the following diagrams are provided.

Experimental workflow for the DSS-induced colitis model.

Proposed anti-inflammatory mechanism of Axinelline A via inhibition of the NF-κB signaling pathway.

Conclusion

The available in vivo data on an Axinelline A derivative (compound 5e) demonstrates its potential as a potent anti-inflammatory agent, showing significant amelioration of DSS-induced colitis in mice. While direct in vivo studies on Axinelline A are warranted to confirm its efficacy and safety profile, the findings for its analog are encouraging. The comparison with established drugs like 5-ASA and sulfasalazine suggests that Axinelline-like compounds could offer a promising new avenue for the development of therapeutics for inflammatory bowel disease. Further research should focus on elucidating the precise in vivo mechanism of action, optimal dosing, and long-term safety of Axinelline A and its derivatives.

References

• 1. 5-aminosalicylic acid inhibits colitis-associated colorectal dysplasias in the mouse model of azoxymethane/dextran sulfate sodium-induced colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Acute murine colitis reduces colonic 5-aminosalicylic acid metabolism by regulation of N-acetyltransferase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajps.journals.ekb.eg [ajps.journals.ekb.eg]
• 6. d-nb.info [d-nb.info]
• 7. Comparative Evaluation between Sulfasalazine Alone and in Combination with Herbal Medicine on DSS-Induced Ulcerative Colitis Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effect of dexamethasone treatment on murine colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis [bio-protocol.org]
• 11. CNPY2 drives DSS-induced colitis via the macrophage-ROS axis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Investigating Intestinal Inflammation in DSS-induced Model of IBD - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.biologists.com [journals.biologists.com]
• 15. Histological Analysis of Murine Colitis Induced by Dextran Sulfate Sodium of Different Molecular Weights [jstage.jst.go.jp]
• 16. Measuring Myeloperoxidase Activity as a Marker of Inflammation in Gut Tissue Samples of Mice and Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 2.5. Myeloperoxidase Assay in the Colon [bio-protocol.org]

Cross-Validation of Axinelline A's Anti-Cancer Potential: A Comparative Analysis Based on Diclofenac's Mechanism in Diverse Cell Lines

A detailed examination of the potential anti-neoplastic effects of the novel COX inhibitor Axinelline A, benchmarked against the well-documented activities of the non-selective COX inhibitor, Diclofenac, across a range of cancer cell lines. This guide provides a comprehensive overview of the underlying molecular mechanisms, comparative efficacy, and detailed experimental protocols for researchers in oncology and drug discovery.

Introduction

Axinelline A, a natural product derived from Streptomyces axinellae, has emerged as a potent inhibitor of cyclooxygenase (COX) enzymes, with inhibitory concentrations in the low micromolar range for both COX-1 and COX-2.[1][2] Its primary mechanism of action involves the suppression of the NF-κB signaling pathway, leading to a reduction in pro-inflammatory mediators.[1][3][4] While current research has predominantly focused on its anti-inflammatory properties in murine macrophages, its potential as an anti-cancer agent remains largely unexplored.[3][4] Given the established link between chronic inflammation and carcinogenesis, and the known anti-cancer effects of other non-steroidal anti-inflammatory drugs (NSAIDs), this guide explores the plausible anti-neoplastic mechanisms of Axinelline A.

Due to the limited availability of data on Axinelline A in cancer cell lines, this comparison guide will leverage the extensive research on Diclofenac, a structurally distinct but functionally similar non-selective COX inhibitor. Diclofenac has been shown to induce apoptosis and cell cycle arrest in a multitude of cancer cell lines, providing a valuable framework for predicting and cross-validating the potential therapeutic applications of Axinelline A in oncology.

Comparative Efficacy of Diclofenac Across Cancer Cell Lines

The cytotoxic and anti-proliferative effects of Diclofenac have been demonstrated across a wide array of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of drug potency, vary depending on the cell line, highlighting the differential sensitivity of various cancer types to COX inhibition.

Cell Line	Cancer Type	IC50 of Diclofenac (µM)	Exposure Time (h)	Reference
HT-29	Colorectal Cancer	55	Not Specified	[1]
SW480	Colorectal Cancer	170	Not Specified	[1]
DLD-1	Colorectal Cancer	~55	Not Specified	[1]
MCF-7	Breast Cancer	Lower than HeLa	48	[1]
HeLa	Cervical Cancer	Higher than MCF-7 & HT-29	48	[1]
TE11	Esophageal Squamous Cell Carcinoma	70.47	Not Specified	[5]
KYSE150	Esophageal Squamous Cell Carcinoma	167.3	Not Specified	[5]
KYSE410	Esophageal Squamous Cell Carcinoma	187.9	Not Specified	[5]
SKOV-3, CAOV-3, SW626, 36M2	Ovarian Cancer	20-200	Not Specified	[1]
HEY, OVCAR5	Ovarian Cancer	50	24	[1]
UCI-101	Ovarian Cancer	250	24	[1]
KKU-M139, KKU-213B	Cholangiocarcinoma	Dose-dependent suppression	Not Specified	[3]
AsPc-1, MIA PaCa-2	Pancreatic Cancer	More potent than in HeLa	Not Specified	[2]
HTZ-349, A172, U87MG	Glioma	100-200	48	[6]

Mechanistic Insights: Apoptosis and Cell Cycle Arrest

The anti-cancer activity of non-selective COX inhibitors like Diclofenac is not solely dependent on COX-2 inhibition but also involves COX-independent mechanisms that converge on the induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

Diclofenac has been shown to induce apoptosis in various cancer cell lines, a process of programmed cell death crucial for eliminating malignant cells. Morphological changes characteristic of apoptosis, such as cell shrinkage and nuclear condensation, have been observed in HeLa, HT-29, and MCF-7 cells treated with Diclofenac.[1] Furthermore, in cholangiocarcinoma cell lines KKU-M139 and KKU-213B, Diclofenac treatment led to increased activity of caspases 3/7 and positive Annexin V staining, both hallmarks of early apoptosis.[3] In esophageal squamous cell carcinoma cells, Diclofenac-induced apoptosis is linked to the induction of p53.[5]

Cell Cycle Dysregulation

In addition to apoptosis, Diclofenac can halt the proliferation of cancer cells by inducing cell cycle arrest at different phases. In ovarian cancer cell lines, Diclofenac treatment resulted in an accumulation of cells in the S and G2 phases of the cell cycle.[7] Interestingly, the effects on the cell cycle can be cell-line specific. For instance, in glioma cell lines, Diclofenac caused an accumulation of cells in the G2/M phase (U87MG) or S-phase (HTZ-349), while another glioma line (A172) arrested in the G1 phase.[6] This suggests that the impact of COX inhibitors on cell cycle progression is context-dependent.

Signaling Pathways and Experimental Workflows

To visualize the molecular mechanisms and experimental procedures discussed, the following diagrams are provided in Graphviz DOT language.

Caption: Axinelline A's known anti-inflammatory mechanism.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. The Effects of Ibuprofen, Naproxen and Diclofenac on cell Apoptosis, Cell Proliferation and Histology Changes in Human Cholangiocarcinoma Cell Lines [journal.waocp.org]
• 4. researchgate.net [researchgate.net]
• 5. Diclofenac exhibits cytotoxic activity associated with metabolic alterations and p53 induction in ESCC cell lines and decreases ESCC tumor burden in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Non-Steroidal Anti-inflammatory Drugs Decrease E2F1 Expression and Inhibit Cell Growth in Ovarian Cancer Cells | PLOS One [journals.plos.org]

Unveiling the Role of Axinelline A in NF-κB Inhibition: A Comparative Analysis

For Immediate Release

This guide provides a comprehensive comparison of Axinelline A's performance in inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway against other established inhibitors. Designed for researchers, scientists, and drug development professionals, this document summarizes key quantitative data, details experimental methodologies, and visualizes complex biological processes to facilitate an objective evaluation of Axinelline A's potential as a therapeutic agent.

Executive Summary

Axinelline A, a natural product isolated from Streptomyces axinellae, has been identified as a potent inhibitor of cyclooxygenase-2 (COX-2).[1] Its anti-inflammatory properties are linked to the suppression of the NF-κB signaling pathway, a critical regulator of immune and inflammatory responses. This guide confirms the inhibitory role of Axinelline A on the NF-κB pathway and contextualizes its performance by comparing it with other known NF-κB inhibitors that act through diverse mechanisms. While a specific IC50 value for direct NF-κB inhibition by Axinelline A is not extensively documented, studies show its effectiveness in the micromolar range.

Performance Comparison of NF-κB Inhibitors

The efficacy of Axinelline A in suppressing the NF-κB pathway is presented below in comparison to other well-characterized inhibitors. Each inhibitor is categorized by its mechanism of action, providing a clear overview of the different strategies for targeting this critical signaling cascade.

Inhibitor	Mechanism of Action	Target	Cell Type	IC50 / Effective Concentration
Axinelline A	Indirectly inhibits NF-κB activation by inhibiting COX-2.[2]	COX-2	RAW264.7 macrophages	Effective at 2-30 µM
BAY 11-7082	Inhibits the phosphorylation of IκBα, preventing its degradation.	IKKβ	Tumor cells	~10 µM
QNZ (EVP4593)	Inhibits the transcriptional activity of NF-κB.	NF-κB p65	Jurkat T cells	11 nM
MG-132	A proteasome inhibitor that prevents the degradation of IκBα.	26S Proteasome	Various	3 µM
Parthenolide	Directly inhibits IKK, preventing IκBα phosphorylation and degradation.	IKK	Various	Varies (µM range)

Signaling Pathways and Points of Inhibition

The accompanying diagram illustrates the canonical NF-κB signaling pathway and highlights the specific points of intervention for Axinelline A and the comparative inhibitors. This visualization clarifies the distinct mechanisms by which these compounds exert their inhibitory effects.

Caption: NF-κB signaling pathway and inhibitor targets.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of NF-κB inhibitors.

NF-κB Luciferase Reporter Gene Assay

This assay is a common method to quantify the transcriptional activity of NF-κB.

Objective: To measure the inhibitory effect of a compound on NF-κB-mediated gene expression.

Materials:

• HEK293 cells stably transfected with an NF-κB-luciferase reporter plasmid.

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Test compounds (e.g., Axinelline A, BAY 11-7082) dissolved in DMSO.

• Tumor Necrosis Factor-alpha (TNF-α) as an NF-κB activator.

• Luciferase assay reagent.

• 96-well white, clear-bottom tissue culture plates.

• Luminometer.

Procedure:

• Cell Seeding: Seed the HEK293 NF-κB reporter cells into 96-well plates at a density of 5 x 10^4 cells/well and incubate overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulation: Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours to activate the NF-κB pathway.

• Lysis and Luciferase Measurement: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the luciferase activity to a control (e.g., total protein concentration or a co-transfected Renilla luciferase). Calculate the percentage of NF-κB inhibition and determine the IC50 value.

Western Blot for IκBα Phosphorylation and Degradation

This technique is used to assess the upstream events in the NF-κB signaling pathway.

Objective: To determine if a compound inhibits the phosphorylation and/or degradation of IκBα.

Materials:

• RAW264.7 or other suitable cells.

• Complete cell culture medium.

• Test compounds.

• Lipopolysaccharide (LPS) or TNF-α to stimulate NF-κB.

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors).

• Primary antibodies: anti-phospho-IκBα, anti-IκBα, anti-β-actin (as a loading control).

• HRP-conjugated secondary antibody.

• SDS-PAGE gels and blotting equipment.

• Chemiluminescence detection reagent.

Procedure:

• Cell Culture and Treatment: Plate cells and grow to 80-90% confluency. Pre-treat with the test compound for 1-2 hours.

• Stimulation: Stimulate the cells with LPS or TNF-α for a short time course (e.g., 0, 5, 15, 30 minutes).

• Cell Lysis: Lyse the cells and determine the protein concentration.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies overnight, followed by incubation with the HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

• Analysis: Quantify the band intensities to determine the levels of phosphorylated and total IκBα relative to the loading control.

Experimental Workflow Visualization

The diagram below outlines a typical workflow for screening and characterizing NF-κB inhibitors.

Caption: Workflow for NF-κB inhibitor discovery.

Conclusion

Axinelline A demonstrates a clear role in the inhibition of the NF-κB signaling pathway, primarily as a downstream consequence of its COX-2 inhibitory activity.[2] This indirect mechanism distinguishes it from other inhibitors that target specific components of the NF-κB cascade more directly. While direct quantitative comparisons of potency are challenging without a specific NF-κB IC50 value for Axinelline A, its effectiveness in the low micromolar range positions it as a compound of interest for further investigation in inflammatory conditions where both the COX-2 and NF-κB pathways are implicated. The data and protocols presented in this guide provide a solid foundation for researchers to design and conduct further comparative studies to fully elucidate the therapeutic potential of Axinelline A.

References

• 1. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Axinelline A and Traditional Non-Steroidal Anti-Inflammatory Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Axinelline A, a naturally derived cyclooxygenase (COX) inhibitor, with commonly used non-steroidal anti-inflammatory drugs (NSAIDs). The following sections present quantitative data on enzyme inhibition, detailed experimental methodologies for key assays, and visual representations of relevant biological pathways and workflows to facilitate a clear understanding of their comparative pharmacology.

Data Presentation: Comparative Inhibitory Activity

The primary mechanism of action for both Axinelline A and NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins (B1171923). The table below summarizes the half-maximal inhibitory concentrations (IC50) of Axinelline A and a selection of widely used NSAIDs against COX-1 and COX-2. A lower IC50 value indicates greater potency. The selectivity index (COX-1 IC50 / COX-2 IC50) is also provided to compare the relative selectivity of these compounds for the two COX isoforms.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Classification
Axinelline A	8.89[1]	2.22[1]	4.00	Non-selective
Aspirin	3.57[2]	29.3[2]	0.12	Non-selective (COX-1 preferential)
Ibuprofen	12[3] - 13[4]	80[3]	0.15	Non-selective
Naproxen	5.6[5]	0.90[5]	6.22	Non-selective
Diclofenac	0.076[3]	0.026[3]	2.92	Non-selective
Indomethacin	0.0090[3]	0.31[3]	0.03	Non-selective (COX-1 preferential)
Meloxicam	37[3]	6.1[3]	6.07	COX-2 preferential
Celecoxib	82[3]	6.8[3]	12.06	COX-2 selective

Mechanism of Action: Inhibition of the Prostaglandin (B15479496) Synthesis Pathway

Axinelline A, like other NSAIDs, exerts its anti-inflammatory effects by blocking the cyclooxygenase (COX) enzymes. These enzymes catalyze the conversion of arachidonic acid into prostaglandin H2 (PGH2), a precursor for various prostaglandins that mediate pain and inflammation.[6][7] Axinelline A has been shown to be a non-selective COX inhibitor, though it displays a preference for COX-2.[7] Its overall anti-inflammatory activity is comparable to that of the widely used NSAID, diclofenac.[6][7]

Furthermore, the anti-inflammatory effects of Axinelline A are associated with the suppression of the NF-κB signaling pathway.[6][7] This leads to a reduction in the expression of several pro-inflammatory mediators, including inducible nitric oxide synthase (iNOS), COX-2 itself, and various cytokines such as TNF-α, IL-6, and IL-1β.[6][7]

Figure 1: Simplified diagram of the prostaglandin synthesis pathway and the inhibitory action of Axinelline A and NSAIDs.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are based on established methods and can be adapted for specific research needs.

Cyclooxygenase (COX) Enzyme Inhibition Assay

This assay determines the in vitro potency of a compound in inhibiting the activity of COX-1 and COX-2 enzymes.

Materials:

• COX-1 and COX-2 enzymes (human recombinant)

• Arachidonic acid (substrate)

• Heme (cofactor)

• Reaction buffer (e.g., Tris-HCl)

• Test compounds (Axinelline A and NSAIDs) dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in the reaction buffer.

• In a 96-well plate, add the reaction buffer, heme, and the respective COX enzyme (COX-1 or COX-2) to each well.

• Add the diluted test compounds to the appropriate wells. Include a vehicle control (DMSO) and a positive control (a known COX inhibitor).

• Pre-incubate the plate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Immediately measure the production of prostaglandin E2 (PGE2) using a suitable detection method, such as an enzyme-linked immunosorbent assay (ELISA) or by monitoring oxygen consumption.

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. adooq.com [adooq.com]
• 5. Molecular Basis for Cyclooxygenase Inhibition by the Non-steroidal Anti-inflammatory Drug Naproxen - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Selectivity Index of Novel Axinelline A Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for safer and more effective anti-inflammatory agents has led researchers to explore a variety of natural compounds and their synthetic derivatives. Axinelline A, a natural product identified as a cyclooxygenase-2 (COX-2) inhibitor, has emerged as a promising scaffold for the development of novel anti-inflammatory drugs. However, the natural form of Axinelline A exhibits a low selectivity index, meaning it inhibits both the inducible COX-2 enzyme, a key target in inflammation, and the constitutive COX-1 enzyme, which plays a crucial role in gastrointestinal protection and platelet function. This lack of selectivity can lead to undesirable side effects similar to those of traditional non-steroidal anti-inflammatory drugs (NSAIDs).

This guide provides a comparative evaluation of novel synthetic derivatives of Axinelline A, focusing on their selectivity index. The selectivity index (SI) is a critical parameter in drug development, calculated as the ratio of the half-maximal inhibitory concentration (IC50) against COX-1 to the IC50 against COX-2 (SI = IC50(COX-1)/IC50(COX-2)). A higher SI value indicates greater selectivity for COX-2, suggesting a potentially better safety profile.

Comparative Analysis of Axinelline A Derivatives

The following table summarizes the in vitro inhibitory activities of natural Axinelline A (A1) and a promising synthetic derivative, compound 5e, against COX-1 and COX-2 enzymes. This data is essential for comparing their selectivity profiles.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) (COX-1/COX-2)
Axinelline A (A1)	> 50	2.8	< 1.79
Derivative 5e	28.4	1.74	16.32[1]
Diclofenac (Reference)	1.2	0.05	24

Data for Axinelline A (A1) and Derivative 5e were obtained from a study on the structural modification of natural Axinelline A[1]. Diclofenac is included as a common clinical reference.

As the data indicates, the natural Axinelline A (A1) is a potent inhibitor of COX-2 but also shows significant activity against COX-1, resulting in a low selectivity index. In contrast, the synthetic derivative compound 5e demonstrates a significant improvement in selectivity. With a selectivity index of 16.32, it shows a marked preference for inhibiting COX-2 over COX-1, suggesting a reduced potential for COX-1-related side effects[1]. This highlights the success of synthetic modifications in optimizing the therapeutic potential of the Axinelline A scaffold.

Mechanism of Action: The NF-κB Signaling Pathway

The anti-inflammatory effects of Axinelline A and its derivatives are primarily mediated through the suppression of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a central regulator of inflammation. Under inflammatory stimuli, the IKK complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This releases NF-κB, allowing it to translocate to the nucleus and induce the expression of pro-inflammatory genes, including COX-2. By inhibiting this pathway, Axinelline A derivatives can effectively reduce the production of inflammatory mediators.

Caption: The NF-κB signaling pathway and the inhibitory action of Axinelline A derivatives.

Experimental Protocols

To ensure the reproducibility and transparency of the presented data, this section details the methodologies for the key experiments cited.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay is used to determine the IC50 values of the test compounds against COX-1 and COX-2 enzymes.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Cofactors (e.g., hematin, L-epinephrine)

• Arachidonic acid (substrate)

• Test compounds (Axinelline A derivatives) dissolved in DMSO

• Control inhibitors (e.g., Diclofenac)

• Enzyme-linked immunosorbent assay (ELISA) kit for Prostaglandin E2 (PGE2)

• 96-well microplates and microplate reader

Procedure:

• Enzyme Preparation: Prepare working solutions of COX-1 and COX-2 in the reaction buffer.

• Compound Dilution: Prepare a series of dilutions of the test compounds and control inhibitors.

• Reaction Setup: In a 96-well plate, add the reaction buffer, cofactors, and the diluted test compound or control.

• Enzyme Addition: Add the COX-1 or COX-2 enzyme solution to the respective wells.

• Pre-incubation: Incubate the plate for a short period (e.g., 10 minutes) at 37°C to allow the inhibitor to bind to the enzyme.

• Initiation of Reaction: Add arachidonic acid to all wells to initiate the enzymatic reaction.

• Incubation: Incubate the plate for a specific duration (e.g., 10-20 minutes) at 37°C.

• Termination of Reaction: Stop the reaction by adding a stopping solution (e.g., a strong acid).

• PGE2 Quantification: Measure the concentration of PGE2 produced in each well using a competitive ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. The IC50 value is determined by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (MTT Assay)

This assay is performed to assess the cytotoxicity of the compounds on non-cancerous cell lines, which is crucial for determining the selectivity index in a broader biological context.

Materials:

• Non-cancerous cell line (e.g., murine RAW264.7 macrophages)

• Cell culture medium and supplements

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates and microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24 or 48 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. The CC50 (half-maximal cytotoxic concentration) is determined from the dose-response curve.

Caption: Experimental workflow for evaluating the selectivity index of novel compounds.

Conclusion

The structural modification of natural Axinelline A has yielded promising derivatives with significantly improved selectivity for COX-2. Compound 5e, with a selectivity index of 16.32, represents a substantial advancement over the non-selective natural product and warrants further investigation as a potential anti-inflammatory agent with a favorable safety profile. The continued exploration of the Axinelline A scaffold through synthetic chemistry holds great promise for the development of next-generation anti-inflammatory drugs that can effectively manage inflammation while minimizing adverse effects. Future studies should focus on a broader range of derivatives to further elucidate the structure-activity relationship and identify candidates with even greater selectivity and potency.

References

• 1. researchgate.net [researchgate.net]

Axinelline A Derivatives: A New Frontier in Anti-Inflammatory Therapy with Reduced Side Effects

A comparative analysis of the in vivo validation of Axinelline A derivatives, showcasing their potential as safer alternatives to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

In the quest for more tolerable anti-inflammatory agents, researchers have turned to marine natural products. Axinelline A, a potent cyclooxygenase-2 (COX-2) inhibitor, has emerged as a promising lead compound. However, like many conventional NSAIDs, its therapeutic potential is hampered by side effects. Recent advancements in medicinal chemistry have led to the development of Axinelline A derivatives, specifically compound 5e, which has demonstrated a remarkable reduction in adverse effects in preclinical in vivo models, particularly in drug-induced colitis.

This guide provides a comprehensive comparison of Axinelline A and its derivative, compound 5e, with commonly used NSAIDs, focusing on their efficacy and side effect profiles as validated in in vivo studies.

Comparative Efficacy and Safety: A Tabular Overview

The following tables summarize the key quantitative data from in vivo studies, comparing the performance of Axinelline A, its derivative 5e, and conventional NSAIDs.

Table 1: Cyclooxygenase (COX) Inhibitory Activity

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Axinelline A	8.89	2.22	4.00
Compound 5e	28.4	1.74	16.32
Diclofenac	~1.0	~0.1	~10
Ibuprofen	~10	~50	~0.2
Celecoxib	>100	~0.04	>2500

Note: Data for Axinelline A and compound 5e are from a specific study. Data for conventional NSAIDs are approximate values from various sources.

Table 2: In Vivo Efficacy in DSS-Induced Colitis Model (Mouse)

Treatment Group	Disease Activity Index (DAI) Score (Arbitrary Units)	Colon Length (cm)	Histological Score (Arbitrary Units)
Control (No DSS)	0	~8.0	0
DSS Model	3.5 - 4.0	~5.5	8 - 10
Axinelline A	Data not available	Data not available	Data not available
Compound 5e	Significantly lower than DSS model	Significantly longer than DSS model	Significantly lower than DSS model
Diclofenac (5 mg/kg)	~2.5	~6.5	~5

Note: Specific quantitative data for Axinelline A and compound 5e were not available in the public domain. The qualitative description of "significant" improvement is based on the published abstract. Data for Diclofenac is representative of typical findings in this model.

Table 3: Comparative Side Effect Profile

Compound / Class	Primary Gastrointestinal Side Effects	Primary Cardiovascular Side Effects
Axinelline A	Potential for colitis (based on the need for derivatization)	Not extensively studied
Compound 5e	Significantly reduced colitis compared to parent compound	Not extensively studied
Non-selective NSAIDs (e.g., Ibuprofen, Naproxen)	Gastric ulcers, bleeding, perforation	Increased risk of myocardial infarction and stroke with some agents
COX-2 Selective NSAIDs (e.g., Celecoxib)	Lower risk of GI events compared to non-selective NSAIDs	Increased risk of thrombotic events

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the presented data.

In Vivo Dextran Sulfate Sodium (DSS)-Induced Colitis Model

This model is a widely used and reproducible method for inducing colitis in rodents, mimicking aspects of human inflammatory bowel disease.

Animals: Male C57BL/6 mice (6-8 weeks old) are typically used. Animals are acclimatized for at least one week before the experiment.

Induction of Colitis:

• Acute colitis is induced by administering 3-5% (w/v) DSS in the drinking water for 5-7 consecutive days.

• The DSS solution is freshly prepared daily.

• Control animals receive regular drinking water.

Treatment Groups:

• Control Group: Receive vehicle (e.g., PBS or 0.5% CMC-Na) orally.

• DSS Model Group: Receive DSS water and vehicle orally.

• Axinelline A/Compound 5e Group: Receive DSS water and the test compound at a specified dose (e.g., 10-50 mg/kg) orally once daily.

• Positive Control Group: Receive DSS water and a standard drug like Diclofenac or 5-Aminosalicylic acid (5-ASA) orally.

Assessment of Colitis Severity:

• Disease Activity Index (DAI): Calculated daily based on a scoring system for weight loss, stool consistency, and rectal bleeding.

• Colon Length: Measured after sacrifice as an indicator of inflammation (shorter colon indicates more severe inflammation).

• Histopathological Analysis: Colon tissues are fixed, sectioned, and stained with Hematoxylin and Eosin (H&E). A histological score is assigned based on the severity of inflammation, crypt damage, and ulceration.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs can aid in comprehension.

NF-κB Signaling Pathway in Inflammation

Axinelline A and its derivatives exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is a central regulator of the inflammatory response.

Caption: The NF-κB signaling pathway and the inhibitory action of Axinelline A derivatives.

Experimental Workflow for In Vivo Validation

The following diagram illustrates the key steps in the in vivo validation of Axinelline A derivatives.

Caption: Workflow for the in vivo validation of Axinelline A derivatives in a DSS-induced colitis model.

Conclusion

The structural modification of Axinelline A to yield derivatives like compound 5e represents a significant step forward in the development of safer anti-inflammatory drugs. The in vivo data, although preliminary, strongly suggests that these derivatives maintain potent anti-inflammatory activity while exhibiting a markedly improved side effect profile, particularly concerning gastrointestinal toxicity. The balanced COX inhibition and the targeted suppression of the NF-κB signaling pathway appear to be key to this improved therapeutic window. Further comprehensive in vivo studies and direct comparative trials will be instrumental in fully elucidating the clinical potential of Axinelline A derivatives as a next-generation treatment for inflammatory conditions.

Assessing the Therapeutic Index of Axinelline A Versus Traditional NSAIDs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the therapeutic index of the natural product Axinelline A against traditional nonsteroidal anti-inflammatory drugs (NSAIDs), specifically ibuprofen (B1674241) and diclofenac (B195802). The assessment is based on available preclinical data, focusing on efficacy and toxicity to provide a comprehensive overview for drug development professionals.

Quantitative Assessment of Therapeutic Index

The therapeutic index (TI) is a quantitative measure of the relative safety of a drug. It is a comparison of the amount of a therapeutic agent that causes the therapeutic effect to the amount that causes toxicity. A higher TI is preferable as it indicates a wider margin between the effective dose and the toxic dose.

Note on Axinelline A: To date, in vivo acute toxicity studies providing a median lethal dose (LD50) for Axinelline A have not been published in the peer-reviewed literature. In vitro studies have indicated a "lack of cytotoxicity"[1]. However, without in vivo data, a quantitative therapeutic index cannot be calculated. The data presented for Axinelline A focuses on its in vitro efficacy.

Table 1: Comparison of In Vitro Efficacy and In Vivo Therapeutic Index

Compound	Target	IC50 (μM)¹	ED50 (mg/kg, rat, oral)²	LD50 (mg/kg, rat, oral)³	Therapeutic Index (LD50/ED50)
Axinelline A	COX-1	~8.8	Data not available	Data not available	Not calculable
COX-2	~2.8[2]
Ibuprofen	COX-1	Data not available	~10-30[3]	636[4][5]	~21.2 - 63.6
COX-2
Diclofenac	COX-1	Data not available	7.20[6][7]	Data not available	Not calculable
COX-2

¹IC50: Half-maximal inhibitory concentration. ²ED50: Half-maximal effective dose in the carrageenan-induced rat paw edema model. ³LD50: Median lethal dose.

Signaling Pathways

Cyclooxygenase (COX) Pathway Inhibition

Traditional NSAIDs and Axinelline A exert their anti-inflammatory effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the conversion of arachidonic acid into prostaglandins. Prostaglandins are key mediators of inflammation, pain, and fever. There are two main isoforms of COX: COX-1, which is constitutively expressed and plays a role in gastrointestinal protection and platelet function, and COX-2, which is induced during inflammation.

Figure 1: Inhibition of COX-1 and COX-2 pathways.

NF-κB Signaling Pathway Suppression by Axinelline A

Axinelline A has also been shown to suppress the NF-κB signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. By inhibiting this pathway, Axinelline A can further reduce the inflammatory response.

Figure 2: Axinelline A's suppression of the NF-κB pathway.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats (for ED50 Determination)

This is a standard in vivo model to assess the anti-inflammatory activity of a compound.

Workflow:

Figure 3: Workflow for the carrageenan-induced paw edema assay.

Methodology:

• Animals: Male Wistar rats (150-200 g) are used. They are acclimatized for at least one week before the experiment with free access to food and water.

• Grouping and Dosing: Animals are randomly divided into groups (n=6-8). The control group receives the vehicle, the reference group receives a standard NSAID (e.g., ibuprofen or diclofenac), and the test groups receive varying doses of the test compound (e.g., Axinelline A). Dosing is typically done orally 1 hour before carrageenan injection.

• Induction of Edema: 0.1 mL of 1% carrageenan suspension in sterile saline is injected into the subplantar region of the right hind paw of each rat.

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer immediately before the carrageenan injection (0 hour) and at 1, 2, 3, 4, and 5 hours post-injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group. The ED50 is then calculated from the dose-response curve.

Assessment of NSAID-Induced Gastrointestinal Toxicity in Rats

This protocol is used to evaluate the ulcerogenic potential of NSAIDs.

Methodology:

• Animals and Dosing: Male Wistar rats are fasted for 24 hours with free access to water. The test compound or reference NSAID is administered orally at different doses. The control group receives the vehicle.

• Observation Period: The animals are observed for a set period, typically 4-6 hours after drug administration.

• Gastric Ulcer Assessment:

  • Animals are euthanized, and their stomachs are removed.

  • The stomachs are opened along the greater curvature and washed with saline.

  • The gastric mucosa is examined for the presence of ulcers, erosions, and hemorrhages.

  • The severity of the lesions can be scored using a predefined scale (e.g., 0 = no lesions, 1 = hyperemia, 2 = one or two slight lesions, 3 = more than two slight lesions or one severe lesion, etc.). An ulcer index is then calculated for each group.

• Histopathological Examination: Gastric tissue samples can be fixed in 10% formalin, embedded in paraffin, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E) for microscopic evaluation of mucosal damage, inflammation, and cellular infiltration.

Discussion and Conclusion

The available data indicates that Axinelline A is a potent inhibitor of COX-2 with some activity against COX-1. Its additional ability to suppress the NF-κB signaling pathway suggests a multi-faceted anti-inflammatory mechanism. While in vitro studies point towards a favorable safety profile with a lack of cytotoxicity, the absence of in vivo toxicity data (LD50) for Axinelline A makes a direct comparison of its therapeutic index with traditional NSAIDs impossible at this time.

For ibuprofen, the calculated therapeutic index in rats ranges from approximately 21.2 to 63.6, providing a benchmark for a relatively safe and effective NSAID. The lack of a reported oral LD50 for diclofenac in rats in the reviewed literature prevents a similar calculation, though it is generally considered to have a narrower therapeutic window than ibuprofen.

A recent study on a structurally related derivative of Axinelline A, compound 5e, demonstrated reduced colitis side effects in an in vivo model[8]. This finding suggests that the Axinelline A scaffold may have inherent properties that lead to a better gastrointestinal safety profile compared to traditional NSAIDs. However, this remains to be confirmed in direct in vivo studies with Axinelline A.

Future Directions:

To fully assess the therapeutic potential of Axinelline A, further preclinical studies are essential. Specifically, in vivo acute and chronic toxicity studies in rodent models are required to determine its LD50 and overall safety profile. Furthermore, head-to-head comparative studies evaluating the gastrointestinal and cardiovascular side effects of Axinelline A against traditional NSAIDs would provide critical data for its potential as a lead compound in the development of new anti-inflammatory drugs with an improved therapeutic index.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Axinelline A, a new COX-2 inhibitor from Streptomyces axinellae SCSIO02208 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Ibuprofen Toxicity (LD50) | AAT Bioquest [aatbio.com]
• 6. aub.edu.lb [aub.edu.lb]
• 7. Preemptive analgesic effects of midazolam and diclofenac in rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural modification of natural axinelline A: Achieving reduced colitis side effects through balanced COX inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Axinelline A: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of novel bioactive compounds like Axinelline A are paramount for ensuring laboratory safety and environmental protection. In the absence of a specific Safety Data Sheet (SDS), a conservative approach based on its known biological activity and chemical structure is essential. Axinelline A, a marine natural product derived from the bacterium Streptomyces axinellae, is a potent COX-2 inhibitor, indicating significant biological activity that necessitates careful management of its waste stream.

Core Safety and Handling Principles

Given its potent bioactivity, Axinelline A should be treated as a potentially hazardous substance. All handling should be performed by trained personnel in a designated laboratory area.

Personal Protective Equipment (PPE):

• Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

• Eye Protection: Safety glasses or goggles are mandatory.

• Lab Coat: A standard lab coat should be worn to protect from spills.

• Respiratory Protection: If handling the solid form and there is a risk of aerosolization, a properly fitted respirator (e.g., N95 or higher) is recommended.

Spill Management: In the event of a spill, the area should be immediately secured. For small spills of solid Axinelline A, gently sweep the material to avoid raising dust and place it in a sealed container for disposal. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container. The spill area should then be decontaminated with a suitable solvent (e.g., ethanol, isopropanol), followed by soap and water. All materials used for cleanup should be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of Axinelline A and its associated waste.

1. Waste Segregation and Collection:

• Solid Waste: All solid waste contaminated with Axinelline A, including unused compound, contaminated PPE (gloves, etc.), and weighing papers, should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Solutions containing Axinelline A should be collected in a separate, sealed, and clearly labeled hazardous waste container. Based on its molecular formula (C12H15NO6), Axinelline A is a non-halogenated organic compound. Therefore, the liquid waste should be designated as "non-halogenated organic waste." Do not mix with halogenated solvent waste.

• Sharps Waste: Any sharps, such as needles or razor blades, contaminated with Axinelline A should be placed in a designated sharps container for hazardous chemical waste.

2. Labeling of Waste Containers: All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "Axinelline A"

• The primary hazard(s) (e.g., "Bioactive," "Potentially Toxic")

• The date of accumulation

3. Storage of Waste: Waste containers should be stored in a designated, secure area, away from incompatible materials. The storage area should be well-ventilated.

4. Final Disposal: The collected hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Never dispose of Axinelline A down the drain or in the regular trash.

Potential for Chemical Deactivation

The chemical structure of Axinelline A includes a dihydroxybenzoyl group, which is a catechol derivative. Catechols can be susceptible to oxidative degradation, which may offer a potential method for chemical deactivation prior to disposal. This should only be attempted by qualified chemists with a thorough understanding of the reaction.

Oxidative Degradation: The catechol moiety can be oxidized to a less reactive o-quinone, which can then polymerize. This can be achieved using various oxidizing agents. However, the byproducts of such a reaction with Axinelline A are unknown and may also be hazardous. Therefore, this is presented as a potential area for research into deactivation rather than a standard disposal procedure. Any such deactivation procedure would need to be validated to ensure complete degradation of the parent compound, and the resulting mixture should still be disposed of as hazardous chemical waste.

Quantitative Data Summary

As no specific SDS is publicly available, quantitative data on toxicity and environmental hazards are limited. The key quantitative information available relates to its biological activity:

Property	Value	Source
Molecular Formula	C12H15NO6	Wikipedia[1]
Molar Mass	269.253 g/mol	Wikipedia[1]

Researchers should consult their institution's chemical safety resources for guidance on handling compounds with unknown toxicity profiles.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Axinelline A is visualized in the following diagram.

Caption: Workflow for the safe disposal of Axinelline A waste.

References

• 1. blog.idrenvironmental.com [blog.idrenvironmental.com]

Essential Safety and Handling Protocols for Axinelline A

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling of Axinelline A, a marine alkaloid with potential as a COX-2 inhibitor.[1] Due to the limited availability of specific safety data for Axinelline A, a cautious approach is mandated. All handling procedures should adhere to the stringent guidelines established for cytotoxic compounds to minimize occupational exposure.[2][3][4][5]

I. Personal Protective Equipment (PPE)

All personnel handling Axinelline A in any form (solid or in solution) must utilize the following personal protective equipment. This PPE is mandatory for all procedures, including transport, preparation, and disposal.[4][6]

PPE Component	Specification	Rationale
Gloves	Chemotherapy-approved, powder-free nitrile gloves	Double gloving is required. Provides protection against chemical permeation.
Gown	Disposable, lint-free, solid-front gown with cuffed sleeves	Prevents skin contact and contamination of personal clothing.
Eye Protection	Chemical splash goggles and a full-face shield	Protects eyes and face from splashes and aerosols.
Respiratory Protection	NIOSH-approved N95 or higher-level respirator	Required when handling the powdered form or when aerosols may be generated.

II. Engineering Controls and Laboratory Practices

To further mitigate exposure risks, all handling of Axinelline A must be conducted within designated and controlled areas.

Control Measure	Specification	Rationale
Ventilation	Certified chemical fume hood or biological safety cabinet	Ensures containment of airborne particles and vapors.
Designated Area	Clearly demarcated area for handling Axinelline A	Restricts access and prevents cross-contamination.
Hand Washing	Wash hands thoroughly before and after handling	Standard hygiene practice to remove any potential contamination.
Sharps	Use Luer-Lok fittings and avoid needles where possible	Minimizes the risk of accidental skin puncture.

III. Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to contain the contamination and ensure the safety of all laboratory personnel. A cytotoxic spill kit must be readily accessible in all areas where Axinelline A is handled.[2]

Caption: Axinelline A Spill Response Workflow

IV. Disposal Plan

All materials contaminated with Axinelline A are to be considered cytotoxic waste and must be disposed of according to institutional and regulatory guidelines.

Waste Type	Disposal Procedure
Solid Waste	Dispose of in a designated, sealed, and clearly labeled cytotoxic waste container.
Liquid Waste	Collect in a sealed, leak-proof container labeled as cytotoxic waste.
Sharps	Dispose of in a puncture-resistant sharps container designated for cytotoxic waste.

All waste containers must be transported by trained personnel in a sealed, rigid, leak-proof secondary container.[4]

V. Transportation and Storage

The transportation and storage of Axinelline A require specific procedures to prevent accidental release and ensure compound stability.

Procedure	Specification
Transportation	Transport in a clearly labeled, sealed, and leak-proof container.
Storage	Store in a designated, secure, and well-ventilated area away from incompatible materials.

By adhering to these protocols, researchers, scientists, and drug development professionals can safely handle Axinelline A while minimizing the risk of exposure and ensuring a secure laboratory environment. Regular training and review of these procedures are essential for maintaining a high standard of safety.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 4. kingstonhsc.ca [kingstonhsc.ca]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxic Drug Safety [tru.ca]